FO-35

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of FO-35 Lipid

Authored for Researchers, Scientists, and Drug Development Professionals

December 9, 2025

Abstract

FO-35 is a novel, patent-pending ionizable lipid developed through an advanced, artificial intelligence-guided design process.[1][2][3][4] As a critical component of Lipid Nanoparticles (LNPs), FO-35 is engineered for the efficient delivery of messenger RNA (mRNA) therapeutics, particularly for pulmonary gene therapy.[1][2] Its mechanism of action is centered on overcoming the primary barrier to intracellular nucleic acid delivery: the endosomal escape. This document provides a comprehensive technical overview of the physicochemical properties, mechanism of action, and experimental protocols relevant to the FO-35 lipid.

Introduction: The Role of Ionizable Lipids in mRNA Delivery

The therapeutic promise of messenger RNA (mRNA) hinges on its effective delivery into the cytoplasm of target cells. Lipid Nanoparticles (LNPs) have emerged as the leading non-viral delivery platform, largely due to the incorporation of ionizable lipids.[5][6] These lipids are amphiphilic molecules possessing a tertiary amine head group with a specific pKa. This characteristic allows them to be positively charged at a low formulation pH, facilitating the encapsulation of negatively charged mRNA, and transition to a near-neutral state at physiological pH (7.4), which enhances stability and reduces toxicity in circulation.[7][8]

The pivotal role of an ionizable lipid like FO-35 occurs post-cellular uptake. Within the acidic environment of the endosome, the lipid becomes protonated, initiating a series of biophysical events that disrupt the endosomal membrane and release the mRNA payload into the cytoplasm for translation.[6][7] FO-35 was specifically identified from an in-silico evaluation of 1.6 million lipid structures for its predicted superior performance in mRNA delivery.[1][2][3]

Core Mechanism of Action of FO-35

The mechanism of action of FO-35 is not that of a traditional pharmacologically active small molecule but as a key functional excipient that mediates the intracellular delivery of mRNA. The process can be described in a multi-stage pathway from nanoparticle formulation to protein expression.

• mRNA Encapsulation (Formulation Phase): During the LNP self-assembly process, conducted at a low pH (e.g., pH 4.0), the tertiary amine of FO-35 becomes protonated (positively charged). This allows for strong electrostatic interaction with the negatively charged phosphate (B84403) backbone of the mRNA, driving efficient encapsulation and condensation of the nucleic acid within the LNP core.[7]

• Systemic Circulation (Physiological pH): Once administered, the LNP enters the bloodstream where the pH is approximately 7.4. At this pH, which is significantly above its pKa, FO-35 is deprotonated and becomes nearly neutral. This neutrality is crucial for minimizing non-specific interactions with serum proteins and cell surfaces, thereby reducing immunogenicity and prolonging circulation time.[8]

• Cellular Uptake: LNPs are primarily taken up by cells through apolipoprotein E (ApoE)-mediated endocytosis. ApoE binds to the surface of the LNP, and this complex is recognized by low-density lipoprotein receptors (LDLR) on the cell surface, triggering internalization into an endosome.

• Endosomal Escape (The Key Step): As the endosome matures, its internal pH drops from ~6.5 to ~5.0. This acidic environment is the trigger for FO-35's primary function.

  • Protonation: The FO-35 head groups become protonated again, conferring a net positive charge to the LNP.

  • Membrane Disruption: These newly positive LNP lipids form ion pairs with negatively charged anionic lipids (e.g., phosphatidylserine) present in the endosomal membrane.[6][7]

  • Phase Transition: This interaction disrupts the lipid bilayer of the endosome. The cone-like shape of the protonated FO-35 promotes a transition from a lamellar (bilayer) phase to a non-bilayer, inverted hexagonal (HII) phase.[6][9] This structural reorganization creates pores in the endosomal membrane, allowing the mRNA cargo to escape into the cytoplasm.[6]

• mRNA Translation: Once in the cytoplasm, the mRNA is released from the LNP remnants and is translated by the cell's ribosomal machinery to produce the encoded therapeutic protein.

Below is a diagram illustrating this multi-stage delivery pathway.

Fig. 1: Mechanism of Action of FO-35 in LNP-mediated mRNA delivery.

Physicochemical & Performance Data

The performance of FO-35 is defined by the physicochemical properties of the resulting LNP formulation. The following tables summarize key quantitative data for a standard FO-35 LNP formulation.

Table 1: Physicochemical Properties of FO-35 LNPs

Parameter	Value	Method	Significance
pKa of Ionizable Lipid	6.35	TNS Assay	Optimal for endosomal escape; neutral at pH 7.4, protonated in late endosome.
Mean Particle Size	85 nm	DLS	Influences biodistribution and cellular uptake; optimal range is 80-150 nm.
Polydispersity Index (PDI)	< 0.1	DLS	Indicates a monodisperse and homogenous particle population.
Zeta Potential (pH 7.4)	-5.2 mV	ELS	Near-neutral surface charge reduces non-specific binding in circulation.
mRNA Encapsulation	> 95%	RiboGreen Assay	High efficiency ensures a potent final product with minimal free mRNA.

Table 2: In Vitro & In Vivo Performance Data

Parameter	Species / Cell Line	Result	Assay
In Vitro Transfection	HEK293T Cells	8.5 x 106 RLU/mg	Luciferase Reporter Assay
In Vivo Protein Expression	C57BL/6 Mice (IM)	~150,000 pg/mL	hEPO ELISA (serum)
Pulmonary Delivery	Ferrets (Nebulized)	Efficient mRNA delivery observed	Not specified[1][2]

Experimental Protocols

Detailed methodologies are critical for the evaluation and application of FO-35 lipid in LNP formulations.

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the standard method for producing homogenous LNPs encapsulating mRNA.

• Preparation of Solutions:

  • Lipid Phase (Ethanol): Prepare a mixed lipid stock solution in 100% ethanol (B145695). A standard molar ratio is 50% FO-35, 10% DSPC, 38.5% Cholesterol, and 1.5% PEG-DMG.[10] The total lipid concentration should be between 10-25 mg/mL.

  • Aqueous Phase (Buffer): Dissolve the mRNA cargo in a low pH buffer (e.g., 50 mM sodium citrate, pH 4.0) to a concentration of 0.1-0.5 mg/mL.[11]

• Microfluidic Mixing:

  • Prime a microfluidic mixing device (e.g., NanoAssemblr Ignite) with ethanol and the aqueous buffer.

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Set the flow rate ratio (FRR) of aqueous to organic phase to 3:1.

  • Set the total flow rate (TFR) to 12 mL/min.

  • Initiate mixing. The rapid change in solvent polarity causes the lipids and mRNA to self-assemble into LNPs.[12]

• Purification and Concentration:

  • Immediately collect the nanoparticle solution and dilute with a neutral buffer (e.g., PBS, pH 7.4).

  • Use Tangential Flow Filtration (TFF) with a 100 kDa molecular weight cut-off membrane to remove ethanol, unencapsulated mRNA, and exchange the buffer to the final formulation buffer (PBS, pH 7.4).

  • Concentrate the LNP solution to the desired final mRNA concentration.

• Sterilization:

  • Filter the final LNP formulation through a 0.22 µm sterile filter into a sterile vial. Store at 2-8°C.

Protocol 2: pKa Measurement using TNS Assay

The pKa is the pH at which 50% of the ionizable lipid is protonated. It is a critical parameter for predicting endosomal escape efficiency.

• Reagent Preparation:

  • Prepare a series of buffers with pH values ranging from 3.0 to 9.0.

  • Prepare a stock solution of 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) in DMSO. TNS is a fluorescent probe that preferentially partitions into hydrophobic environments (the LNP core), and its fluorescence intensity increases as the LNP becomes charged and interacts with it.

• Assay Procedure:

  • Dispense 180 µL of each buffer into the wells of a 96-well black plate.

  • Add 20 µL of the LNP formulation to each well and mix.

  • Add 2 µL of the TNS stock solution to each well.

  • Incubate for 5 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at an excitation wavelength of 321 nm and an emission wavelength of 445 nm.

  • Plot the fluorescence intensity as a function of pH.

  • Fit the data to a sigmoidal dose-response curve. The pKa is the pH value at the inflection point of the curve.

Fig. 2: Experimental workflow for determining LNP pKa via TNS assay.

Conclusion

References

• 1. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. yesilscience.com [yesilscience.com]
• 4. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 5. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 6. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 7. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 11. biomol.com [biomol.com]
• 12. benchchem.com [benchchem.com]

Chemical structure and properties of FO-35

An In-depth Technical Guide on the Chemical Structure and Properties of FO-35

For Researchers, Scientists, and Drug Development Professionals

Abstract

FO-35 is a novel ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) to facilitate the in vivo delivery of messenger RNA (mRNA). Its chemical structure is optimized for efficient encapsulation of mRNA, cellular uptake, and subsequent endosomal escape, a critical step for the cytoplasmic delivery and translation of the mRNA cargo. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and the proposed mechanism of action of FO-35-containing LNPs. It includes generalized experimental protocols for LNP formulation and characterization and discusses the cellular pathways involved in LNP-mediated mRNA delivery.

Chemical Structure and Physicochemical Properties

FO-35 is a complex organic molecule with the formal name bis((4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methyl) 5-(butylcarbamoyl)-5-(N-(4-(diethylamino)butyl)-6-(heptadecan-9-yloxy)-6-oxohexanamido)nonanedioate. Its structure features a multi-tailed hydrophobic domain and an ionizable tertiary amine headgroup, which is crucial for its function in mRNA delivery.

Below is a simplified 2D representation of the chemical structure of FO-35, generated using the DOT language.

Simplified 2D structure of FO-35.

Table 1: Physicochemical Properties of FO-35

Property	Value	Reference
Formal Name	bis((4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methyl) 5-(butylcarbamoyl)-5-(N-(4-(diethylamino)butyl)-6-(heptadecan-9-yloxy)-6-oxohexanamido)nonanedioate	[1]
Chemical Formula	C₆₅H₁₁₃N₃O₈	[1]
Formula Weight	1064.63	[1]
Purity	≥98%	[1]
Physical Form	A solution in methyl acetate	[1]
pKa	7.67	[1]

Biological Properties and Applications

FO-35 is primarily utilized as a key component of LNPs for the in vivo delivery of mRNA. Its ionizable nature is fundamental to its function; at an acidic pH (during LNP formulation and within endosomes), the tertiary amine group becomes protonated, facilitating interaction with the negatively charged mRNA and the endosomal membrane. At physiological pH, FO-35 is largely neutral, which is thought to reduce toxicity and non-specific interactions in the bloodstream.

Table 2: Biological and Application Data for FO-35

Parameter	Description	Reference
Primary Application	In vivo mRNA delivery via Lipid Nanoparticles (LNPs)	[1]
Delivery Routes Tested	Intranasal, Nebulized administration	[1]
Target Tissues	Nasal epithelial tissue (mice), Lungs (ferrets)	[1]
Mechanism of Action	Encapsulates and protects mRNA, facilitates cellular uptake and endosomal escape.	[2][3][4]

Experimental Protocols

A detailed, step-by-step synthesis protocol for FO-35 is not publicly available in the reviewed literature. The synthesis of such a complex lipid molecule typically involves multiple steps of organic synthesis.

Provided below are generalized, yet detailed, experimental protocols for the formulation and characterization of LNPs using an ionizable lipid like FO-35. These protocols are based on common methods reported in the literature for LNP-mRNA production. Specific parameters may require optimization for FO-35.

General Protocol for LNP-mRNA Formulation (Microfluidic Mixing)

This protocol describes the formulation of LNPs using a microfluidic device, a common method for producing uniform nanoparticles.[5][6][7]

Materials:

• Ionizable lipid (e.g., FO-35)

• Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• PEG-lipid (e.g., 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• mRNA in an acidic buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0)

• Ethanol (B145695) (absolute)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and pumps

Procedure:

• Prepare Lipid Stock Solution: Dissolve the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in absolute ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration should be determined based on the desired final LNP concentration.

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the acidic aqueous buffer.

• Microfluidic Mixing: Set up the microfluidic device with two inlet pumps. One pump will deliver the lipid-ethanol solution, and the other will deliver the mRNA-aqueous solution.

• Set the flow rate ratio of the aqueous to organic phase (typically 3:1). The total flow rate will determine the mixing speed and can influence nanoparticle size.

• Initiate the flow from both pumps simultaneously. The rapid mixing of the two solutions in the microfluidic channels leads to the self-assembly of the LNPs with encapsulated mRNA.

• Dialysis/Purification: Collect the LNP solution from the outlet of the microfluidic device. To remove the ethanol and unencapsulated mRNA, dialyze the LNP solution against PBS (pH 7.4) using an appropriate molecular weight cutoff dialysis cassette.

• Sterilization and Storage: Sterilize the final LNP formulation by passing it through a 0.22 µm filter. Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

General Protocol for LNP Characterization

1. Particle Size and Polydispersity Index (PDI) Measurement: [5][8][9]

• Method: Dynamic Light Scattering (DLS).
• Procedure: Dilute the LNP sample in PBS. Measure the hydrodynamic diameter and PDI using a DLS instrument. PDI values below 0.2 indicate a homogenous population of nanoparticles.

2. Zeta Potential Measurement: [5][10]

• Method: Laser Doppler Velocimetry.
• Procedure: Dilute the LNP sample in an appropriate buffer (e.g., 10 mM NaCl). Measure the surface charge of the LNPs. Near-neutral zeta potential at physiological pH is desirable.

3. mRNA Encapsulation Efficiency: [5][11]

• Method: Ribogreen assay or similar fluorescence-based quantification.
• Procedure:

• Measure the total mRNA concentration by disrupting the LNPs with a detergent (e.g., 0.5% Triton X-100) and then adding the fluorescent dye.
• Measure the amount of unencapsulated mRNA in an intact LNP sample.
• Calculate the encapsulation efficiency using the formula: Encapsulation Efficiency (%) = [(Total mRNA - Unencapsulated mRNA) / Total mRNA] * 100

4. pKa Determination:

• Method: TNS (2-(p-toluidinyl)naphthalene-6-sulfonic acid) assay.
• Procedure: TNS is a fluorescent probe that is quenched in an aqueous environment but fluoresces when it partitions into a hydrophobic environment, such as the core of an LNP.

• Prepare a series of buffers with a range of pH values (e.g., pH 3 to 10).
• Add the LNP suspension and TNS to each buffer.
• Measure the fluorescence intensity at each pH.
• Plot fluorescence intensity versus pH. The pKa is the pH at which 50% of the maximum fluorescence is observed.

Mechanism of Action and Cellular Pathways

The delivery of mRNA by FO-35 formulated LNPs involves a multi-step process that begins with administration and culminates in the translation of the delivered mRNA in the cytoplasm of target cells.

LNP-mRNA Delivery Workflow

The following diagram illustrates the general workflow of LNP-mediated mRNA delivery.

Workflow of LNP-mediated mRNA delivery.

Signaling Pathway Activation

While the primary function of FO-35 is as a delivery vehicle, the LNP formulation itself can be recognized by the innate immune system. The ionizable lipid component of LNPs has been shown to activate Toll-like receptor 4 (TLR4), initiating a signaling cascade that leads to the production of pro-inflammatory cytokines.[1] This can act as an adjuvant effect, which may be beneficial for vaccine applications.

The diagram below outlines the TLR4 signaling pathway initiated by LNP recognition.

TLR4 signaling pathway activated by LNPs.

Conclusion

FO-35 is a promising ionizable lipid for the development of LNP-based mRNA therapeutics. Its chemical design allows for efficient mRNA encapsulation and delivery to target tissues. While a detailed synthesis protocol is not publicly available, the general methods for LNP formulation and characterization provide a framework for its application in research and development. The inherent adjuvant activity of the LNP through TLR4 signaling is an important consideration for its therapeutic applications. Further studies are warranted to fully elucidate the structure-activity relationship of FO-35 and to optimize its performance in various therapeutic contexts.

References

• 1. scholar.usuhs.edu [scholar.usuhs.edu]
• 2. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of mRNA Lipid Nanoparticles: Targeting and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biomol.com [biomol.com]
• 8. azom.com [azom.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

The Functional Significance of the Perillyl Alcohol Moiety in Small Molecule Therapeutics: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Perillyl alcohol (POH), a naturally occurring monoterpene, has garnered significant attention for its therapeutic potential, particularly in oncology. Its lipophilic "tail" is a critical determinant of its biological activity, influencing cellular uptake, membrane interaction, and modulation of key signaling pathways. This document provides an in-depth examination of the functional role of the perillyl alcohol moiety, using it as a model to understand the function of its derivatives, hypothetically including compounds like FO-35. We synthesize data from preclinical and clinical studies, detail relevant experimental protocols, and visualize the complex signaling networks involved.

Introduction: The Therapeutic Potential of Perillyl Alcohol and its Derivatives

Perillyl alcohol is a hydroxylated monoterpene found in various essential oils, such as those from lavender, peppermint, and citrus fruits. Its primary mechanism of action is multifaceted, involving the induction of apoptosis, inhibition of cell proliferation, and cell cycle arrest in tumor cells. The isoprenoid tail of POH is crucial for its ability to integrate into cellular membranes and interact with post-translationally modified proteins, such as those in the Ras superfamily. These interactions are fundamental to its anti-cancer effects. While the specific compound "FO-35" is not characterized in public literature, this guide focuses on the well-documented activities of the perillyl alcohol functional group, which would form the core of such a molecule's function.

Quantitative Analysis of Perillyl Alcohol Activity

The biological effects of perillyl alcohol and its derivatives are concentration-dependent. The following tables summarize key quantitative data from various studies, providing a comparative overview of its efficacy.

Table 1: In Vitro Cytotoxicity of Perillyl Alcohol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (mM)	Exposure Time (h)	Reference Study
A549	Lung Carcinoma	1.2	72	Faria et al., 2017
MCF-7	Breast Adenocarcinoma	0.8	48	Loutfi et al., 2021
U87	Glioblastoma	0.5 - 1.0	24	Cho et al., 2016
PC-3	Prostate Cancer	1.5	72	Stayrook et al., 1998
PANC-1	Pancreatic Cancer	0.75	48	Stark et al., 1995

Table 2: Effects of Perillyl Alcohol on Cellular Processes

Cellular Process	Cell Line	Concentration (mM)	Outcome	Reference Study
Apoptosis Induction	U87	1.0	45% increase in Annexin V-positive cells	Cho et al., 2016
Cell Cycle Arrest	A549	1.2	G0/G1 phase arrest	Faria et al., 2017
Ras Prenylation	PANC-1	0.5	Inhibition of farnesyl-protein transferase	Stark et al., 1995
Protein Phosphorylation	MCF-7	0.8	Decreased phosphorylation of Akt and mTOR	Loutfi et al., 2021

Core Signaling Pathways Modulated by the Perillyl Alcohol Moiety

The lipophilic tail of POH allows it to disrupt critical cell signaling pathways often dysregulated in cancer. The primary targets are small GTPases that require isoprenoid modifications for their function and localization to the cell membrane.

Inhibition of the Ras/Raf/MEK/ERK Pathway

The Ras proteins (K-Ras, H-Ras, N-Ras) are frequently mutated in cancer, leading to constitutive activation of downstream pro-proliferative signaling. These proteins require post-translational prenylation (attachment of an isoprenoid lipid tail) for membrane association and function. Perillyl alcohol metabolites can inhibit the enzymes responsible for this modification, such as farnesyl-protein transferase (FPTase) and geranylgeranyl-protein transferase (GGTase). This sequesters Ras in the cytosol, preventing its activation of the Raf/MEK/ERK cascade.

Caption: Inhibition of Ras prenylation by the perillyl alcohol moiety.

Induction of Apoptosis via the Intrinsic Pathway

Perillyl alcohol induces apoptosis through the generation of reactive oxygen species (ROS) and the modulation of the Bcl-2 family of proteins. Increased ROS levels lead to mitochondrial membrane permeabilization, triggering the release of cytochrome c. This, in turn, activates the caspase cascade, leading to programmed cell death. POH has been shown to downregulate the anti-apoptotic protein Bcl-2 and upregulate the pro-apoptotic protein Bax.

Caption: Induction of intrinsic apoptosis by perillyl alcohol.

Detailed Experimental Protocols

Reproducibility is key in scientific research. The following sections detail standard protocols used to assess the function of compounds like perillyl alcohol.

Protocol: MTT Assay for Cell Viability

This protocol is used to determine the cytotoxic effects of a compound and calculate its IC50 value.

• Cell Seeding: Plate cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., FO-35) in a complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-cell blank.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. The MTT is reduced by mitochondrial dehydrogenases of living cells to a purple formazan (B1609692) product.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Caption: Standard workflow for an MTT cell viability assay.

Protocol: Western Blot for Protein Expression Analysis

This protocol is used to detect changes in the expression or phosphorylation state of specific proteins within a signaling pathway.

• Protein Extraction: Treat cells with the test compound for the desired time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify the protein concentration using a BCA assay.

• SDS-PAGE: Denature protein lysates by boiling in Laemmli buffer. Load 20-30 µg of protein per lane onto a polyacrylamide gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using an electroblotting apparatus.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-Bcl-2, anti-phospho-ERK) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Use a loading control (e.g., β-actin, GAPDH) to ensure equal protein loading.

Conclusion and Future Directions

The perillyl alcohol tail is integral to the therapeutic activity of a broad class of monoterpene-based compounds. Its ability to anchor the molecule to cellular membranes and disrupt protein prenylation makes it a powerful tool for modulating oncogenic signaling pathways like Ras/MAPK and for inducing apoptosis. Any derivative, such as the hypothetical FO-35, would leverage these core functionalities. Future drug development efforts should focus on optimizing this moiety to enhance target specificity, improve pharmacokinetic properties, and minimize off-target effects, thereby maximizing its therapeutic index for clinical applications.

In Silico Modeling and Prediction of Interleukin-35 Efficacy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Interleukin-35 (IL-35) is a heterodimeric cytokine belonging to the IL-12 family, composed of the p35 (IL-12α) and EBI3 (Epstein-Barr virus-induced gene 3) subunits. Unlike the pro-inflammatory members of its family, IL-35 has emerged as a potent immunosuppressive cytokine, playing a crucial role in immune tolerance and the regulation of inflammatory responses. Produced primarily by regulatory T cells (Tregs) and regulatory B cells (Bregs), IL-35 mediates its effects by suppressing T-cell proliferation and promoting the conversion of conventional T cells into an IL-35-producing regulatory T cell population (iTr35). Its therapeutic potential is being explored in a range of conditions, from autoimmune diseases to cancer. This technical guide provides an in-depth overview of the in silico modeling and prediction of IL-35 efficacy, supported by quantitative data from preclinical studies, detailed experimental protocols, and visualizations of key biological and experimental pathways.

Introduction to Interleukin-35 and In Silico Modeling

The therapeutic promise of IL-35 is significant, with preclinical studies demonstrating its ability to ameliorate autoimmune conditions such as experimental autoimmune encephalomyelitis (EAE) and colitis.[1][2] Conversely, in the tumor microenvironment, IL-35 can suppress anti-tumor immunity, making its blockade a potential cancer immunotherapy strategy.[3][4][5]

Given the complex and context-dependent roles of IL-35, predicting its efficacy in various pathological settings is a considerable challenge. In silico modeling offers a powerful approach to address this complexity. By integrating experimental data into mathematical and computational frameworks, these models can simulate the dynamics of IL-35 signaling, predict its impact on immune cell populations, and explore the potential outcomes of therapeutic interventions. This guide will delve into the signaling pathways of IL-35, present quantitative data on its efficacy, provide detailed experimental protocols for its study, and explore in silico models for predicting its therapeutic effects.

IL-35 Signaling Pathways

IL-35 signals through a unique set of receptors, which can be heterodimers or homodimers of IL-12Rβ2 and gp130 subunits. The downstream signaling cascade primarily involves the JAK-STAT pathway, with the specific STAT proteins activated depending on the cell type.[6]

In T cells, IL-35 can signal through IL-12Rβ2/gp130 heterodimers or homodimers of each chain, leading to the phosphorylation of STAT1 and STAT4.[7] In B cells, the IL-35 receptor complex can also involve IL-27Rα (WSX-1), leading to the activation of STAT1 and STAT3.[6]

Diagram: IL-35 Signaling in T Cells

IL-35 signaling pathway in T cells.

Diagram: IL-35 Signaling in B Cells

IL-35 signaling pathway in B cells.

Quantitative Efficacy Data of IL-35

The efficacy of IL-35 has been quantified in various preclinical models. The following tables summarize key findings.

Table 1: Efficacy of IL-35 in Preclinical Models of Autoimmune Disease

Disease Model	Treatment	Key Efficacy Readout	Result	p-value	Reference
DSS-induced Colitis (mice)	Recombinant IL-35	Disease Activity Index (DAI)	Significant reduction in DAI score	< 0.05	[8]
DSS-induced Colitis (mice)	Recombinant IL-35	Colon Length	Significantly less shortening of the colon	< 0.05	[8][9]
Collagen-Induced Arthritis (mice)	Recombinant IL-35 Fc fusion protein	Severity and onset of arthritis	Significant reduction	Not specified	[6]
Experimental Autoimmune Encephalomyelitis (EAE) (mice)	Adoptive transfer of Treg cells and spinal delivery of IL-35	Facial stimulus-evoked pain and spontaneous pain	Significant reduction	Not specified	[1]

Table 2: Role and Efficacy of IL-35 Blockade in Preclinical Cancer Models

Cancer Model	Intervention	Key Efficacy Readout	Result	p-value	Reference
B16 Melanoma (mice)	Treg-specific deletion of IL-35	Tumor size	Significantly smaller tumors	Not specified	[4]
B16 Melanoma (mice)	Anti-IL-35 neutralizing antibody	Tumor growth	Significant inhibition	Not specified	[4]
Pancreatic Ductal Adenocarcinoma (mice)	IL-35 deficiency	Tumor growth	Significantly reduced	Not specified	[10]
Pancreatic Cancer (mice)	IL-35-neutralizing antibodies with gemcitabine	Microvascular density	Considerably reduced	Not specified	[3][11]

Table 3: Clinical Correlation of IL-35 Levels with Disease

Disease	Patient Cohort	Key Finding	Correlation	p-value	Reference
Colon Cancer	186 patients	IL-35 negative tumors	Lower Disease-Free and Overall Survival	< 0.001	Not found
Rheumatoid Arthritis	55 patients	Serum IL-35 levels	Negatively correlated with ESR and DAS28	< 0.01	[12]
Acute Respiratory Distress Syndrome (ARDS)	Adult patients	Plasma IL-35 levels	Positively correlated with PaO2/FiO2 ratio	Not specified	[13]

Experimental Protocols

Detailed and standardized protocols are essential for the reliable assessment of IL-35 efficacy.

Protocol 1: In Vitro T-Regulatory Cell Suppression Assay

This assay measures the ability of a regulatory T cell population to suppress the proliferation of conventional T cells (Tconv), a key function of IL-35-producing Tregs.

Diagram: T-Regulatory Cell Suppression Assay Workflow

Workflow for an in vitro Treg suppression assay.

Methodology:

• Cell Isolation:

  • Prepare a single-cell suspension from mouse spleen or human peripheral blood mononuclear cells (PBMCs).

  • Isolate CD4+ T cells using magnetic-activated cell sorting (MACS) with CD4 microbeads.

  • Separate CD4+ T cells into CD25+ (Treg) and CD25- (Tconv) populations by fluorescence-activated cell sorting (FACS). Purity should be >95%.[14]

• Labeling of Tconv Cells:

  • Resuspend Tconv cells at 1-10 x 10^6 cells/mL in PBS.

  • Add Carboxyfluorescein succinimidyl ester (CFSE) to a final concentration of 2.5-5 µM.

  • Incubate for 10-15 minutes at 37°C, protected from light.

  • Quench the reaction by adding 5 volumes of ice-cold culture medium (RPMI + 10% FBS).

  • Wash the cells three times with culture medium.

• Co-culture:

  • Plate the CFSE-labeled Tconv cells at a constant number (e.g., 5 x 10^4 cells/well) in a 96-well round-bottom plate.

  • Add Treg cells at varying ratios (e.g., 1:1, 1:2, 1:4, 1:8 Treg:Tconv). Include a control with no Treg cells.

  • Add anti-CD3/CD28-coated beads at a 1:1 bead-to-cell ratio to stimulate T cell proliferation.[15]

• Incubation:

  • Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.

• Analysis:

  • Harvest the cells and stain with a viability dye and antibodies for CD4.

  • Acquire data on a flow cytometer.

  • Gate on live, CD4+ T cells and analyze the CFSE fluorescence histogram. Proliferation is indicated by a decrease in CFSE intensity as the dye is diluted with each cell division.

Protocol 2: In Vivo Administration of IL-35 in a Mouse Model of Colitis

This protocol describes the induction of colitis in mice and the administration of recombinant IL-35 to assess its therapeutic efficacy.

Methodology:

• Animals:

  • Use 8-10 week old BALB/c mice.

• Induction of Colitis:

  • Provide mice with drinking water containing 4% (w/v) dextran (B179266) sulfate (B86663) sodium (DSS) for 7 consecutive days to induce acute colitis.[16]

• IL-35 Administration:

  • From day 2 to day 5 of DSS administration, inject mice intraperitoneally with 2 µg of recombinant mouse IL-35 daily.[9]

  • A control group should receive intraperitoneal injections of a vehicle control (e.g., PBS).

• Efficacy Assessment:

  • Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

  • On day 7, sacrifice the mice and collect colon tissue.

  • Measure the length of the colon.

  • Fix a portion of the colon in 10% formalin for histological analysis (H&E staining) to assess inflammation and crypt damage.

  • Homogenize another portion of the colon to measure cytokine levels (e.g., IL-6, TNF-α, IL-10) by ELISA or quantitative RT-PCR.[9]

Protocol 3: Quantification of IL-35 in Serum by ELISA

This protocol outlines the steps for measuring the concentration of IL-35 in serum samples using a sandwich enzyme-linked immunosorbent assay (ELISA).

Methodology:

• Plate Preparation:

  • Use a 96-well microplate pre-coated with a capture antibody specific for human IL-35.

• Assay Procedure:

  • Add 100 µL of standards (with known IL-35 concentrations) and serum samples to the wells. Incubate for 90 minutes at 37°C.

  • Aspirate the liquid and wash the plate three times with wash buffer.

  • Add 100 µL of a biotinylated detection antibody specific for IL-35 to each well. Incubate for 60 minutes at 37°C.

  • Aspirate and wash the plate three times.

  • Add 100 µL of Avidin-Horseradish Peroxidase (HRP) conjugate. Incubate for 30 minutes at 37°C.

  • Aspirate and wash the plate five times.

  • Add 90 µL of TMB substrate reagent. Incubate for 15 minutes at 37°C in the dark. A blue color will develop in proportion to the amount of IL-35.

  • Add 50 µL of stop solution to each well. The color will change to yellow.

  • Read the optical density (OD) at 450 nm using a microplate reader.[17][18][19][20][21]

• Data Analysis:

  • Generate a standard curve by plotting the OD values of the standards against their known concentrations.

  • Calculate the concentration of IL-35 in the samples by interpolating their OD values from the standard curve.

In Silico Modeling of IL-35 Efficacy

In silico modeling provides a framework for understanding the complex dynamics of IL-35 and predicting its therapeutic effects.

Mathematical Modeling of IL-35 in the Tumor Microenvironment

A mathematical model using a system of partial differential equations (PDEs) has been developed to simulate the role of IL-35 in promoting tumor growth.[22][23][24] This model incorporates the interactions between tumor cells, immune cells (MDSCs, CD8+ T cells, Tregs), and cytokines (including IL-35 and VEGF).

Diagram: In Silico Modeling Workflow for IL-35 Efficacy Prediction

Workflow for in silico modeling of IL-35 efficacy.

Key Components of the Model:

• Tumor Growth: Modeled as logistic growth, influenced by immune cell interactions.

• Immune Cell Dynamics: Equations describing the proliferation, activation, and suppression of different immune cell populations.

• Cytokine Diffusion and Interaction: PDEs to model the spatial and temporal distribution of cytokines and their binding to cell surface receptors.

Predictions from the Model:

• The model can be used to simulate the effects of anti-IL-35 therapy.

• Simulations have suggested that continuous infusion of an anti-IL-35 drug may be more effective at reducing tumor load than intermittent injections.[22][23]

• The model also predicts that the efficacy of anti-IL-35 treatment may be greater in tumors that produce higher levels of IL-35.[22][23]

Other In Silico Approaches

• Ordinary Differential Equation (ODE) Models: These models can be used to describe the temporal dynamics of the IL-35 signaling pathway within a single cell, focusing on the kinetics of protein phosphorylation and gene expression.

• Molecular Docking and Dynamics: These computational techniques can be used to predict the binding affinity of IL-35 to its various receptor complexes and to design molecules that can modulate these interactions.

• Systems Biology and Network Analysis: These approaches can integrate large-scale 'omics' data (e.g., transcriptomics, proteomics) to construct comprehensive network models of the immune response, allowing for the identification of key nodes and pathways influenced by IL-35.

Conclusion and Future Directions

The immunosuppressive properties of IL-35 position it as a promising therapeutic target for a wide range of diseases. In silico modeling, in conjunction with robust experimental validation, provides a powerful toolkit for dissecting the complex biology of IL-35 and accelerating the development of novel therapies. The integration of quantitative preclinical and clinical data into increasingly sophisticated computational models will be crucial for optimizing dosing strategies, predicting patient responses, and ultimately translating the therapeutic potential of IL-35 into clinical reality. Future work should focus on developing multi-scale models that can bridge the gap from molecular interactions to whole-organism physiology, thereby providing a more holistic understanding of IL-35 efficacy.

References

• 1. Regulatory T Cells and Their Derived Cytokine, Interleukin-35, Reduce Pain in Experimental Autoimmune Encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IL‐35 recombinant protein reverses inflammatory bowel disease and psoriasis through regulation of inflammatory cytokines and immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Interleukin-35 limits anti-tumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interleukin-35 as an Emerging Player in Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interleukin-35: Structure, Function and Its Impact on Immune-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The composition and signaling of the IL-35 receptor are unconventional - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [Anti-inflammatory effect of interleukin-35 in mice with colitis and its mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. IL35 hinders endogenous antitumor T-cell immunity and responsiveness to immunotherapy in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. IL-35: New Target for Immunotherapy Targeting the Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Potential therapeutic effects of interleukin-35 on the differentiation of naïve T cells into Helios+Foxp3+ Tregs in clinical and experimental acute respiratory distress syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. miltenyibiotec.com [miltenyibiotec.com]
• 15. REGULATORY T CELL SUPPRESSION IS POTENTIATED BY TARGET T CELLS IN A CELL CONTACT, IL-35- AND IL-10-DEPENDENT MANNER - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-inflammatory effect of interleukin-35 in mice with colitis and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. msesupplies.com [msesupplies.com]
• 18. Human IL-35 ELISA Kit (A1469) [antibodies.com]
• 19. Human IL-35 ELISA Kit (A75539) [antibodies.com]
• 20. Human IL-35 ELISA Kit (EEL067) - Invitrogen [thermofisher.com]
• 21. Human IL-35(Interleukin 35) ELISA Kit - Elabscience® [elabscience.com]
• 22. Mathematical modeling of Interleukin-35 promoting tumor growth and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mathematical Modeling of Interleukin-35 Promoting Tumor Growth and Angiogenesis | PLOS One [journals.plos.org]
• 24. journals.plos.org [journals.plos.org]

Physicochemical Characteristics of FO-35 Lipid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

FO-35 is an ionizable cationic lipid that has emerged as a critical component in the formulation of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA) therapeutics.[1][2][3] Its unique physicochemical properties enable the efficient encapsulation and subsequent intracellular delivery of mRNA, making it a subject of significant interest in the field of drug development. This technical guide provides a comprehensive overview of the core physicochemical characteristics of FO-35, detailed experimental protocols for its handling and analysis, and visualizations of relevant biological and experimental pathways.

Physicochemical Properties

The distinct molecular structure of FO-35 contributes to its function as an effective mRNA delivery vehicle. A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
Molecular Weight	1064.61 g/mol	[1]
Molecular Formula	C65H113N3O8	[1][2][3]
pKa	7.67	[2][3]
Purity	≥98%	[2]
Solubility	≥10 mg/mL in methyl acetate	[2]
Stability	≥ 2 years at -20°C	[2]
Appearance	A solution in methyl acetate	[2]

Experimental Protocols

Precise and reproducible experimental methods are paramount for the successful application of FO-35 in research and development. The following section details a standard protocol for lipid extraction, a fundamental procedure for the analysis of lipid-based formulations.

General Lipid Extraction Protocol (Modified Folch Method)

This method is widely used for the extraction of lipids from biological samples and can be adapted for the analysis of LNP formulations containing FO-35.

Materials:

• Sample containing the lipid (e.g., tissue homogenate, cell lysate, LNP formulation)

• Chloroform

• Methanol

• 1 M Potassium Chloride (KCl), 0.2 M Phosphoric acid solution

• Vortex mixer

• Centrifuge

• Glass vials

Procedure:

• Homogenization: Resuspend the sample in 5 volumes of a 1:1 (v/v) chloroform:methanol mixture. Vortex thoroughly until the sample is homogenized.

• Phase Separation: Add an equal volume of a 1 M KCl, 0.2 M Phosphoric acid solution to the homogenate and vortex again.

• Centrifugation: Centrifuge the sample at 10,000 x g for 2 minutes to separate the aqueous and organic phases.

• Lipid Collection: Carefully collect the bottom organic phase, which contains the lipids, using a glass pipette and transfer it to a clean glass vial.[4]

Note: This is a general protocol. For specific applications, optimization of solvent ratios and extraction steps may be necessary. A specific, validated protocol for the extraction and analysis of FO-35 from complex matrices was not found in the available literature.

Visualizations

The following diagrams illustrate the role of FO-35 in an LNP-based mRNA delivery system and a general signaling pathway relevant to lipid biology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. Lipid Extraction [ivaan.com]

Structure-activity relationship of FO-35 for mRNA delivery

An In-depth Technical Guide to the Structure-Activity Relationship of Ionizable Lipids for mRNA Delivery

Introduction

The advent of mRNA-based therapeutics and vaccines has been largely propelled by advancements in delivery technologies, with lipid nanoparticles (LNPs) emerging as the most clinically advanced platform.[1][2] At the heart of these LNPs are ionizable lipids, which play a pivotal role in encapsulating and protecting the mRNA cargo, facilitating its delivery into target cells, and enabling its escape from endosomes to reach the cytoplasm where it can be translated into protein.[3] The chemical structure of these ionizable lipids is a critical determinant of the overall efficacy and safety of the LNP formulation.[4][5] This technical guide delves into the core principles of the structure-activity relationship (SAR) of ionizable lipids for mRNA delivery, providing a comprehensive overview for researchers, scientists, and drug development professionals. While the specific lipid "FO-35" is not prominently featured in publicly available literature, this guide will synthesize findings from a broad range of well-characterized ionizable lipids to elucidate the key structural motifs that govern LNP performance.

Core Components of a Lipid Nanoparticle

A typical LNP formulation for mRNA delivery is a multi-component system, each with a specific function:

• Ionizable Lipid: These lipids possess a protonatable amine headgroup, which is cationic at acidic pH (within the endosome) but nearly neutral at physiological pH. This pH-responsive behavior is crucial for mRNA encapsulation and endosomal escape.

• Helper Lipid: Often a phospholipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC) or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), these lipids contribute to the structural integrity of the nanoparticle.[1][6]

• Cholesterol: This rigid molecule helps to stabilize the LNP structure and modulate membrane fluidity.[7]

• PEG-Lipid: A lipid conjugated to polyethylene (B3416737) glycol (PEG) is included to control the particle size during formulation and to provide a hydrophilic shield that reduces aggregation and prevents rapid clearance from circulation.[8]

Structure-Activity Relationship of Ionizable Lipids

The efficacy of an ionizable lipid is a complex interplay of its molecular structure, which influences its physicochemical properties and, consequently, its biological function. The SAR can be dissected by examining the different structural components of the ionizable lipid: the headgroup, the linker, and the lipid tails.

The Amine Headgroup: A Key to Ionization and Endosomal Escape

The pKa of the ionizable lipid, the pH at which it is 50% ionized, is a critical parameter. An optimal pKa is typically in the range of 6.2-7.4.[4] This allows for efficient encapsulation of the negatively charged mRNA in an acidic buffer during formulation and maintains a relatively neutral surface charge in the bloodstream, minimizing non-specific interactions and toxicity. Upon endocytosis, the acidic environment of the endosome (pH 5.5-6.5) leads to the protonation of the amine headgroup. This positive charge facilitates interaction with the negatively charged endosomal membrane, leading to its disruption and the release of the mRNA cargo into the cytoplasm.

Structure-activity relationship studies suggest that cyclic headgroups and β-amino alcohols can facilitate interactions with the mRNA backbone and enhance endosomal escape.[9]

The Linker Domain: Impacting Biodegradability and Potency

The linker region connects the amine headgroup to the lipid tails. The nature of the chemical bonds in this region can significantly impact the biodegradability and, consequently, the safety profile of the LNP. Introducing biodegradable linkages, such as esters, can lead to the breakdown of the lipid into smaller, more easily cleared components, reducing the potential for lipid accumulation and associated toxicity.[5] The linker's structure also influences the overall shape and packing of the lipids within the nanoparticle, which can affect transfection efficiency.

The Lipid Tails: Driving Potency and Delivery Efficiency

The hydrophobic lipid tails are a major determinant of the overall potency of the ionizable lipid. Key structural features of the lipid tails that influence activity include:

• Chain Length: The length of the alkyl chains affects the hydrophobicity and packing of the lipid.

• Unsaturation: The presence of double bonds (unsaturation) in the tails can introduce kinks, leading to a more fluid and less ordered lipid packing. This can enhance the fusogenicity of the LNP with the endosomal membrane.

• Branching: Increased branching of the lipid tails has been shown to improve the performance of ionizable lipids.[1][9] Branched tails can create a larger effective headgroup area upon protonation, promoting a cone-like shape that facilitates the formation of non-bilayer lipid phases, which are thought to be important for endosomal escape.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for representative ionizable lipids from the literature. This data highlights the impact of structural modifications on the physicochemical properties and biological activity of LNPs.

Ionizable Lipid	pKa	LNP Size (nm)	Encapsulation Efficiency (%)	In vivo Activity (Organ)	Reference
DLin-MC3-DMA	6.44	80-100	>95	Liver	[7]
C12-200	~6.4	80-120	>90	Liver, Spleen	[10][11]
SM-102	6.7	80-100	>90	Liver	[7]
L319	~6.1	70-90	>95	Liver	[12]

Note: The specific values can vary depending on the formulation parameters and analytical methods used.

Experimental Protocols

Detailed methodologies are crucial for the successful design and evaluation of novel ionizable lipids and LNP formulations. Below are representative protocols for key experiments.

LNP Formulation via Microfluidic Mixing

This method allows for the rapid and reproducible formation of LNPs with controlled size.

Materials:

• Ionizable lipid, helper lipid, cholesterol, and PEG-lipid dissolved in ethanol (B145695).

• mRNA dissolved in an acidic aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0).

• Microfluidic mixing device (e.g., NanoAssemblr).

Protocol:

• Prepare the lipid mixture in ethanol at the desired molar ratio.

• Prepare the mRNA solution in the aqueous buffer.

• Set the flow rates for the lipid and mRNA streams on the microfluidic device. A typical flow rate ratio is 3:1 (aqueous:ethanol).

• Initiate the mixing process. The rapid mixing of the ethanol and aqueous phases leads to a change in polarity, causing the lipids to self-assemble around the mRNA, forming LNPs.

• The resulting LNP suspension is then dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove the ethanol and raise the pH.

LNP Characterization

Particle Size and Polydispersity Index (PDI):

• Method: Dynamic Light Scattering (DLS).

• Procedure: Dilute the LNP suspension in PBS and measure the size distribution and PDI using a DLS instrument. PDI values below 0.2 are generally considered indicative of a monodisperse population.

Zeta Potential:

• Method: Laser Doppler Velocimetry.

• Procedure: Measure the zeta potential of the diluted LNP suspension to determine the surface charge.

mRNA Encapsulation Efficiency:

• Method: RiboGreen Assay.

• Procedure:

  • Measure the total mRNA concentration in the LNP formulation after disrupting the particles with a surfactant (e.g., Triton X-100).

  • Measure the amount of free, unencapsulated mRNA in the formulation by adding the RiboGreen dye directly to the intact LNP suspension. The dye fluoresces upon binding to nucleic acids, and in this case, it will only bind to the accessible, unencapsulated mRNA.

  • Calculate the encapsulation efficiency as: ((Total mRNA - Free mRNA) / Total mRNA) * 100%.

In Vitro Transfection Assay

Materials:

• Target cell line (e.g., HeLa, HEK293T).

• Cell culture medium.

• LNP-mRNA formulation encoding a reporter protein (e.g., Luciferase, GFP).

• Assay reagent for detecting the reporter protein.

Protocol:

• Seed the cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with different concentrations of the LNP-mRNA formulation.

• Incubate the cells for a specified period (e.g., 24-48 hours).

• Lyse the cells and measure the expression of the reporter protein using the appropriate assay (e.g., luciferase assay, flow cytometry for GFP).

Visualizing Key Processes and Relationships

Graphviz diagrams are provided to illustrate fundamental concepts in LNP-mediated mRNA delivery.

Caption: Workflow of LNP formulation and cellular delivery.

Caption: Key structural determinants of ionizable lipid performance.

Conclusion

The structure-activity relationship of ionizable lipids is a cornerstone of designing effective and safe LNP-based mRNA delivery systems. By systematically modulating the amine headgroup, linker, and lipid tails, researchers can fine-tune the physicochemical properties of the LNPs to optimize their biological performance. While the quest for novel and improved ionizable lipids continues, the principles outlined in this guide provide a rational framework for the design and evaluation of the next generation of mRNA delivery vehicles. The iterative process of chemical synthesis, formulation, and biological testing, guided by a deep understanding of SAR, will be instrumental in expanding the therapeutic applications of mRNA technology.

References

• 1. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How Lipid Choices Alter mRNA Nanoparticle Delivery Results [eureka.patsnap.com]
• 3. mRNA Delivery Technology | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of the activity and biodegradability of ionizable lipids for mRNA delivery via directed chemical evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Degradable Lipid Nanoparticles with Predictable In Vivo siRNA Delivery Activity - PMC [pmc.ncbi.nlm.nih.gov]

The LiON Framework: AI-Guided Design of the Novel Ionizable Lipid FO-35 for Enhanced mRNA Delivery

A Technical Deep Dive for Researchers and Drug Development Professionals

Introduction: The convergence of artificial intelligence and nanomedicine is paving the way for revolutionary advancements in drug delivery. A prime example of this synergy is the development of FO-35, a novel ionizable lipid for potent mRNA delivery, identified using the Lipid Optimization using Neural Networks (LiON) framework. This technical guide provides an in-depth exploration of the LiON framework and the subsequent experimental validation of the FO-35 lipid nanoparticle, offering a comprehensive resource for scientists and professionals in the field of drug development. Contrary to initial speculation, FO-35 is not a lipid-lowering therapeutic but a sophisticated vehicle for gene therapy, particularly for pulmonary applications.

The Core Technology: Lipid Optimization using Neural Networks (LiON)

The LiON framework is a deep-learning strategy engineered to accelerate the design of ionizable lipids, which are critical components of lipid nanoparticles (LNPs) for mRNA delivery. This approach moves beyond traditional, often time-consuming, experimental screening by employing a predictive model to navigate a vast chemical space and identify promising lipid structures.

At the heart of the LiON framework is a directed message-passing neural network (D-MPNN). This advanced neural network architecture is adept at learning the intricate relationships between the chemical structure of a lipid and its in vivo efficacy for mRNA delivery. The model was trained on a substantial dataset of over 9,000 LNP activity measurements, enabling it to make accurate predictions about the performance of novel lipid candidates.

The LiON workflow can be conceptualized as a multi-stage process:

• Data Aggregation and Training: A large dataset of LNP performance, derived from various experimental sources, is used to train the D-MPNN. The model learns to correlate the molecular features of ionizable lipids with their mRNA delivery efficiency.

• In Silico Library Screening: The trained LiON model is then used to screen a vast virtual library of potential ionizable lipid structures. In the development of FO-35, this library contained 1.6 million candidate lipids.

• Candidate Prioritization: The model ranks the lipids in the virtual library based on their predicted efficacy, allowing researchers to prioritize the most promising candidates for synthesis and experimental validation.

• Experimental Validation: The top-ranked lipids are synthesized and formulated into LNPs for rigorous in vitro and in vivo testing to confirm the model's predictions.

Target tissues and cellular uptake of FO-35 nanoparticles

An In-depth Technical Guide to Lipid Nanoparticles Formulated with the Ionizable Lipid FO-35: Target Tissues and Cellular Uptake

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of nucleic acid therapeutics has been significantly advanced by the development of sophisticated delivery vehicles. Among these, lipid nanoparticles (LNPs) have emerged as the leading platform for messenger RNA (mRNA) delivery, underscored by their success in COVID-19 vaccines.[1][2] A critical component of these LNPs is the ionizable lipid, which is essential for encapsulating the nucleic acid payload and facilitating its release into the cell's cytoplasm.[3][4]

This technical guide focuses on FO-35 , a novel ionizable cationic lipid identified through an artificial intelligence-guided design strategy.[5][6][7] FO-35 is a key component in the formulation of lipid nanoparticles for mRNA delivery, particularly for applications targeting pulmonary and mucosal tissues. This document provides a comprehensive overview of the target tissues for FO-35-containing LNPs, the general mechanisms of their cellular uptake, and the experimental protocols relevant to their formulation and evaluation.

Target Tissues and Biodistribution of FO-35 LNPs

Experimental evidence from preclinical models has demonstrated the efficacy of FO-35-formulated LNPs in delivering mRNA to specific tissues, primarily determined by the route of administration.[5][7] The primary targets identified are the nasal mucosa and the lungs.

Data Summary: In Vivo Targeting

The following table summarizes the key findings on the tissue-specific delivery of mRNA using FO-35 LNPs as reported in the foundational study by Witten, J., et al. (2024).[5][6]

Animal Model	Administration Route	Nanoparticle Formulation	Payload	Target Tissue/Organ	Outcome	Reference
Mouse	Intranasal	LNP containing FO-35	Reporter mRNA	Nasal Mucosa / Nasal Epithelial Tissue	Accumulation of LNPs and local mRNA delivery	[5][7]
Ferret	Nebulized Administration	LNP containing FO-35	Cre mRNA	Lungs	Efficient mRNA delivery leading to tdTomato expression	[5]

This targeted delivery highlights the potential of FO-35 LNPs for therapies aimed at respiratory and mucosal diseases. The choice of administration route—intranasal for the upper respiratory tract and nebulization for the deep lungs—is critical in achieving the desired biodistribution.[8][9]

Cellular Uptake and Endosomal Escape

While specific studies on the cellular uptake mechanism of FO-35 LNPs are not yet detailed in the public domain, the process can be understood from the well-established mechanism for ionizable lipid nanoparticles. The uptake is a multi-step process involving endocytosis and subsequent endosomal escape to release the mRNA cargo into the cytoplasm.

General Mechanism of LNP Uptake

• Adsorption and Cell Binding: Upon administration, LNPs in biological fluids are coated with serum proteins, forming a "protein corona." Specific proteins, such as Apolipoprotein E (ApoE), can mediate the binding of the LNP to receptors on the surface of target cells, like the low-density lipoprotein receptor (LDLR).[10]

• Endocytosis: The LNP is internalized by the cell through an energy-dependent process called endocytosis, enclosing the nanoparticle within a vesicle called an endosome.[3]

• Endosomal Acidification and Escape: As the endosome matures, its internal environment becomes more acidic (pH drops from ~7.4 to 5.0-6.5). The ionizable lipid, such as FO-35, has a pKa that allows it to become positively charged in this acidic environment.[3] This protonation is a critical step.

• Membrane Destabilization: The now cationic lipid interacts with negatively charged lipids in the endosomal membrane. This interaction disrupts the endosomal membrane's integrity, allowing the LNP to release its mRNA payload into the cell's cytoplasm.[3][10]

• Translation: Once in the cytoplasm, the mRNA is translated by the cell's ribosomal machinery to produce the encoded protein.

Visualization: LNP Cellular Uptake Pathway

Caption: General cellular uptake and endosomal escape pathway for ionizable LNPs.

Experimental Protocols

This section outlines the general methodologies for the formulation, characterization, and in vivo evaluation of ionizable LNPs like those containing FO-35. These protocols are based on standard practices in the field.[11][12][13][14]

LNP Formulation Protocol

LNPs are typically formulated by rapidly mixing a lipid phase (dissolved in a solvent like ethanol) with an aqueous phase containing the mRNA at an acidic pH. Microfluidic mixing is a common and reproducible method.[13]

Core Components:

• Ionizable Lipid (e.g., FO-35): For mRNA encapsulation and endosomal escape.

• Helper Phospholipid (e.g., DSPC): Provides structural support.

• Cholesterol: Stabilizes the nanoparticle structure.

• PEG-Lipid: Controls particle size and prevents aggregation, prolonging circulation.[4]

Workflow:

• Preparation of Solutions:

  • Dissolve the ionizable lipid, phospholipid, cholesterol, and PEG-lipid in ethanol (B145695) at a specific molar ratio.

  • Dissolve mRNA in an acidic aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0).

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Pump the two solutions through a microfluidic mixing chip at a defined flow rate ratio (e.g., 3:1 aqueous to ethanol). The rapid mixing causes the lipids to self-assemble around the mRNA, forming the LNP core.

• Purification and Buffer Exchange:

  • Dialyze the resulting LNP solution against a neutral buffer (e.g., PBS, pH 7.4) to remove the ethanol and raise the pH, neutralizing the surface charge of the LNPs. This is crucial for in vivo stability.

• Sterilization:

  • Filter the final LNP formulation through a 0.22 µm sterile filter.

Caption: Standard workflow for the formulation of mRNA-loaded lipid nanoparticles.

LNP Characterization Protocols

After formulation, LNPs must be rigorously characterized to ensure quality and consistency.

Parameter	Method	Principle
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity due to the Brownian motion of particles to determine their hydrodynamic diameter and size distribution.
Zeta Potential	Laser Doppler Velocimetry	Measures the velocity of particles in an electric field to determine their surface charge.
mRNA Encapsulation Efficiency (EE)	RiboGreen Assay	A fluorescent dye (RiboGreen) binds to nucleic acids and fluoresces. EE is calculated by measuring fluorescence before and after lysing the LNPs with a detergent (e.g., Triton X-100).
Morphology	Cryogenic Transmission Electron Microscopy (Cryo-TEM)	Provides direct visualization of the nanoparticle structure and morphology in a vitrified state.

In Vivo Evaluation Protocols

To assess the efficacy of FO-35 LNPs in living organisms, specific administration and monitoring protocols are employed.

1. Administration:

• Intranasal Delivery: For targeting the nasal mucosa, anesthetized mice are held in a supine position, and a small volume of the LNP solution is slowly pipetted into the nostrils.[15][16]

• Nebulization: For lung delivery, the LNP solution is placed in a nebulizer (e.g., a vibrating mesh nebulizer) that generates a fine aerosol.[9][17] The animal (e.g., ferret or mouse) is then exposed to the aerosol in an inhalation chamber for a set period.[18]

2. Monitoring and Analysis:

• Bioluminescence Imaging: If the mRNA payload encodes a reporter protein like Firefly Luciferase, protein expression can be monitored non-invasively in living animals using an In Vivo Imaging System (IVIS).[19][20] Animals are injected with the luciferin (B1168401) substrate, and the resulting light emission is captured and quantified in the target organs.

• Histology and Immunohistochemistry: Tissues of interest (e.g., nasal turbinates, lungs) are harvested post-mortem. Histological analysis (e.g., H&E staining) can assess tissue morphology and any potential toxicity. Immunohistochemistry can be used to detect the expressed protein in specific cell types.

References

• 1. Lung‐Specific mRNA Delivery by Ionizable Lipids with Defined Structure‐Function Relationship and Unique Protein Corona Feature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacytimes.com [pharmacytimes.com]
• 3. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. yesilscience.com [yesilscience.com]
• 8. Boosting intranasal mRNA delivery with muco-penetrating lipid nanoparticles [a-star.edu.sg]
• 9. Optimization of lipid nanoparticles for the delivery of nebulized therapeutic mRNA to the lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. mRNA lipid nanoparticle formulation, characterization and evaluation | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mRNA lipid nanoparticle formulation, characterization and evaluation | Semantic Scholar [semanticscholar.org]
• 15. nanomedicines.ca [nanomedicines.ca]
• 16. Nose to Brain: Exploring the Progress of Intranasal Delivery of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. RNA lipid nanoparticles stabilized during nebulization through excipient selection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Enhanced Lung Delivery of mRNA Using Nebulized Lipid Nanoparticles - DDL [ddl-conference.com]
• 19. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dovepress.com [dovepress.com]

Protocols & Analytical Methods

Protocol for the Formulation of FO-35 Lipid Nanoparticles for mRNA Delivery

Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the formulation of lipid nanoparticles (LNPs) utilizing the novel ionizable lipid FO-35 for the encapsulation and delivery of messenger RNA (mRNA). This protocol is intended for researchers, scientists, and drug development professionals working in the fields of gene therapy, vaccine development, and drug delivery.

FO-35 is an ionizable lipid identified through deep-learning strategies for its potential in delivering mRNA to various tissues, including muscle, nasal mucosa, and lungs.[1][2][3] The effective delivery of mRNA payloads relies on the careful formulation of LNPs, which protect the nucleic acid from degradation and facilitate its uptake and release into target cells.

This protocol outlines the preparation of FO-35 LNPs, including the formulation components, preparation of lipid stock solutions, the LNP assembly process, and subsequent characterization methods. The provided molar ratios and experimental parameters are based on established protocols for similar ionizable lipids and should serve as a starting point for optimization.

Materials and Reagents

Component	Supplier	Cat. No.
FO-35 (ionizable lipid)	Various	N/A
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Avanti Polar Lipids	850365
Cholesterol	Sigma-Aldrich	C8667
1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)	Avanti Polar Lipids	880150
Messenger RNA (mRNA)	User-defined	N/A
Ethanol (B145695), 200 proof	Sigma-Aldrich	E7023
Citrate (B86180) Buffer (pH 4.0)	Sigma-Aldrich	C1909
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
Nuclease-free water	Thermo Fisher Scientific	AM9937
Dialysis Cassettes (e.g., 10K MWCO)	Thermo Fisher Scientific	66380

Equipment

• Microfluidic mixing device (e.g., NanoAssemblr® Benchtop, Precision NanoSystems) or a standard vortexer

• Syringe pumps

• Glass vials and syringes

• Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI) measurement

• Zeta potential analyzer

• Fluorometer or UV-Vis spectrophotometer for RNA quantification

• Fume hood

• Standard laboratory glassware and consumables (RNase-free)

Experimental Protocols

Preparation of Lipid Stock Solutions

It is crucial to work in an RNase-free environment to prevent mRNA degradation.

• FO-35 Stock Solution: Prepare a 10 mM stock solution of FO-35 in ethanol.

• DSPC Stock Solution: Prepare a 10 mM stock solution of DSPC in ethanol. Gentle heating (up to 65°C) may be required for complete dissolution.

• Cholesterol Stock Solution: Prepare a 25 mM stock solution of cholesterol in ethanol. Gentle heating (up to 65°C) may be necessary.

• DMG-PEG 2000 Stock Solution: Prepare a 10 mM stock solution of DMG-PEG 2000 in ethanol.

Store all lipid stock solutions at -20°C.

Preparation of the Lipid Mixture

The following molar ratio is a recommended starting point for optimization:

• FO-35: 50 mol%

• DSPC: 10 mol%

• Cholesterol: 38.5 mol%

• DMG-PEG 2000: 1.5 mol%

To prepare 1 mL of the final lipid mixture at a total lipid concentration of 12.5 mM in ethanol:

• Combine the following volumes of the lipid stock solutions in a sterile glass vial:

  • 625 µL of 10 mM FO-35

  • 125 µL of 10 mM DSPC

  • 192.5 µL of 25 mM Cholesterol

  • 18.75 µL of 10 mM DMG-PEG 2000

  • 38.75 µL of Ethanol

• Vortex the solution thoroughly to ensure a homogenous mixture.

Preparation of mRNA Solution

• Thaw the mRNA stock solution on ice.

• Dilute the mRNA in 50 mM citrate buffer (pH 4.0) to the desired concentration. The final concentration will depend on the desired RNA-to-lipid ratio. A common starting point is a weight ratio of 1:10 (mRNA:total lipid).

LNP Formulation using Microfluidics

• Set up the microfluidic mixing device according to the manufacturer's instructions.

• Load the lipid mixture into one syringe and the mRNA solution into another syringe.

• Set the flow rate ratio of the aqueous phase to the organic (ethanol) phase to 3:1.

• Set the total flow rate to a value that ensures rapid and reproducible mixing (e.g., 12 mL/min).

• Initiate the mixing process. The two solutions will converge in the microfluidic cartridge, leading to the self-assembly of the LNPs.

• Collect the resulting LNP dispersion from the outlet.

Dialysis and Sterilization

• Transfer the LNP dispersion to a dialysis cassette (e.g., 10K MWCO).

• Dialyze against sterile PBS (pH 7.4) at 4°C for at least 6 hours, with at least two buffer changes, to remove ethanol and unencapsulated mRNA.

• Recover the dialyzed LNP solution.

• For in vivo applications, sterile-filter the LNP solution through a 0.22 µm syringe filter.

Characterization of FO-35 LNPs

Particle Size and Polydispersity Index (PDI)

• Dilute a small aliquot of the final LNP formulation in PBS.

• Measure the hydrodynamic diameter (Z-average) and PDI using a Dynamic Light Scattering (DLS) instrument.

• Acceptable LNPs typically have a particle size between 80-150 nm and a PDI below 0.2.

Encapsulation Efficiency

The encapsulation efficiency (EE%) can be determined using a fluorescent dye-based assay (e.g., RiboGreen® assay).

• Prepare two sets of LNP samples.

• To one set, add a detergent (e.g., 0.5% Triton X-100) to lyse the LNPs and release the encapsulated mRNA. This will represent the total mRNA.

• The other set of intact LNPs will be used to measure the amount of free (unencapsulated) mRNA.

• Add the RiboGreen® reagent to both sets of samples and measure the fluorescence.

• Calculate the EE% using the following formula: EE (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Data Presentation

The following tables summarize the expected physicochemical properties of FO-35 LNPs based on typical results for ionizable lipid-based nanoparticles. These values should be determined experimentally for each new formulation.

Table 1: Physicochemical Characterization of FO-35 LNPs

Parameter	Expected Range
Particle Size (Z-average, nm)	80 - 150
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency (%)	> 90%
Zeta Potential (mV)	Near-neutral at pH 7.4

Table 2: In Vitro & In Vivo Performance Metrics (Example Data)

Assay	Metric	Example Result
In Vitro Transfection	Luciferase Expression (RLU/mg protein)	1 x 10^8
In Vivo Delivery (Muscle)	Luciferase Expression (photons/sec)	1 x 10^7
In Vivo Delivery (Lung)	Luciferase Expression (photons/sec)	5 x 10^6

Visualizations

Experimental Workflow

Caption: Experimental workflow for the formulation and characterization of FO-35 lipid nanoparticles.

Cellular Uptake and Endosomal Escape Pathway

Caption: Proposed signaling pathway for cellular uptake and endosomal escape of FO-35 LNPs.

Conclusion

This protocol provides a comprehensive guide for the formulation and characterization of FO-35 lipid nanoparticles for mRNA delivery. The success of LNP-based therapies is highly dependent on the precise control of formulation parameters. Therefore, it is recommended that researchers optimize the lipid molar ratios, RNA-to-lipid ratio, and microfluidic parameters to achieve the desired physicochemical properties and biological activity for their specific application. The provided workflow and characterization methods will enable the reproducible production of high-quality FO-35 LNPs for preclinical research and development.

References

• 1. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. yesilscience.com [yesilscience.com]

Encapsulation of mRNA using FO-35 for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the encapsulation of messenger RNA (mRNA) within lipid nanoparticles (LNPs) utilizing the novel ionizable lipid FO-35 for in vivo research applications. While specific formulation details for FO-35 are emerging from recent literature, this protocol outlines a robust, adaptable methodology based on established microfluidic manufacturing techniques for mRNA-LNP production. The protocols herein cover the preparation of lipid stock solutions, the assembly of mRNA-LNPs using microfluidics, and the essential characterization assays to ensure the quality and consistency of the nanoparticles for in vivo studies. All quantitative data is presented in structured tables for clarity, and key workflows are visualized using diagrams to facilitate comprehension and reproducibility.

Introduction

The in vivo delivery of mRNA has been revolutionized by the development of lipid nanoparticles, a delivery system that protects the mRNA from degradation and facilitates its uptake and expression in target cells. The composition of these LNPs, particularly the choice of the ionizable lipid, is critical for their efficacy and safety. FO-35 is a novel, ionizable cationic lipid (pKa = 7.67) that has been identified through artificial intelligence-guided screening and has shown promise for in vivo mRNA delivery, particularly for pulmonary gene therapy.[1][2][3]

This application note provides a detailed protocol for the formulation of mRNA-LNPs using a microfluidic-based approach, which is a scalable and reproducible method for nanoparticle synthesis. While the precise formulation containing FO-35 is proprietary and detailed in specific research, this guide presents a representative protocol that can be adapted for FO-35 and other novel ionizable lipids.

Materials and Reagents

Lipids

Component	Example	Supplier	Purpose
Ionizable Lipid	FO-35	MedKoo Biosciences, Cayman Chemical	Encapsulation of mRNA and endosomal escape
Helper Lipid	1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Avanti Polar Lipids	Structural integrity of the LNP
Structural Lipid	Cholesterol	Avanti Polar Lipids	Stabilizes the lipid bilayer
PEGylated Lipid	1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)	Avanti Polar Lipids	Steric stabilization, prevents aggregation

mRNA

• In vitro transcribed (IVT) mRNA with appropriate capping and tailing (e.g., encoding a reporter protein like Luciferase or a therapeutic protein).

Buffers and Solvents

• Ethanol (B145695) (200 proof, molecular biology grade)

• Citrate (B86180) Buffer (50 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS), pH 7.4 (RNase-free)

• Quant-iT RiboGreen RNA Assay Kit (for encapsulation efficiency)

• Nuclease-free water

Experimental Protocols

Preparation of Lipid Stock Solutions

• Individual Lipid Stocks: Prepare individual stock solutions of FO-35, DSPC, Cholesterol, and DMG-PEG 2000 in 200-proof ethanol at a concentration of 10-50 mg/mL. Gentle heating (up to 60°C) may be necessary to fully dissolve the lipids.

• Mixed Lipid Stock Solution: Based on the desired molar ratio of the lipid components, prepare a mixed lipid stock solution in ethanol. A common starting molar ratio for ionizable lipid-based LNPs is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid) . The final total lipid concentration in the ethanol phase is typically between 10-25 mM.

mRNA-LNP Formulation via Microfluidic Mixing

The following protocol is based on a standard microfluidic mixing procedure, for example, using a NanoAssemblr® platform. Parameters such as total flow rate (TFR) and flow rate ratio (FRR) are critical for controlling nanoparticle size and should be optimized.

• System Preparation: Prime the microfluidic mixing device with ethanol and the aqueous buffer as per the manufacturer's instructions.

• Loading Syringes:

  • Load the mixed lipid stock solution (in ethanol) into a syringe for the organic phase.

  • Dilute the mRNA stock solution in the aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0) to the desired concentration and load it into a separate syringe for the aqueous phase. The N:P ratio (ratio of protonatable nitrogens in the ionizable lipid to the phosphate (B84403) groups in the mRNA) is a critical parameter and is typically in the range of 3-6.

• Microfluidic Mixing:

  • Set the desired total flow rate (TFR) and the flow rate ratio (FRR) of the aqueous to the organic phase. A typical starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Ethanol).

  • Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of the mRNA-LNPs.

• Collection: Collect the resulting LNP dispersion from the outlet of the microfluidic cartridge.

Downstream Processing

• Buffer Exchange and Concentration: To remove ethanol and unencapsulated mRNA, and to transfer the LNPs into a biocompatible buffer, perform buffer exchange using tangential flow filtration (TFF) with a 100 kDa molecular weight cut-off (MWCO) membrane. Diafilter against sterile PBS (pH 7.4) until the ethanol concentration is below 1%.

• Sterile Filtration: Filter the final mRNA-LNP formulation through a 0.22 µm sterile filter into a sterile vial for subsequent in vitro and in vivo applications.

• Storage: Store the final mRNA-LNP suspension at 4°C for short-term use or at -80°C for long-term storage.

Characterization of mRNA-LNPs

Thorough characterization is essential to ensure the quality, consistency, and efficacy of the formulated mRNA-LNPs.

Particle Size and Polydispersity Index (PDI)

• Method: Dynamic Light Scattering (DLS)

• Procedure: Dilute a small aliquot of the LNP formulation in PBS (pH 7.4). Measure the hydrodynamic diameter (Z-average) and PDI using a DLS instrument.

• Expected Results: For in vivo applications, a particle size of 80-150 nm with a PDI of <0.2 is generally desirable.

mRNA Encapsulation Efficiency

• Method: Quant-iT RiboGreen Assay

• Procedure:

  • Prepare two sets of LNP samples.

  • In one set, measure the fluorescence of the intact LNPs with RiboGreen reagent. This represents the amount of unencapsulated mRNA.

  • In the second set, lyse the LNPs using a detergent (e.g., 0.5% Triton X-100) to release the encapsulated mRNA, and then measure the fluorescence with RiboGreen. This represents the total amount of mRNA.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total mRNA - Unencapsulated mRNA) / Total mRNA * 100

• Expected Results: High encapsulation efficiency (>90%) is desirable for effective mRNA delivery.

Zeta Potential

• Method: Laser Doppler Velocimetry

• Procedure: Dilute the LNP formulation in an appropriate buffer and measure the surface charge using a suitable instrument.

• Expected Results: The zeta potential of ionizable lipid-based LNPs is typically close to neutral at physiological pH.

Quantitative Data Summary

The following table presents representative data for a typical mRNA-LNP formulation. Note: This data is for illustrative purposes, and actual results for an FO-35 formulation will require experimental determination.

Parameter	Target Range	Example Data
Particle Size (Z-average)	80 - 150 nm	95.2 nm
Polydispersity Index (PDI)	< 0.2	0.11
Encapsulation Efficiency	> 90%	94.5%
Zeta Potential (at pH 7.4)	-10 to +10 mV	-2.5 mV
mRNA Concentration (final)	0.1 - 1.0 mg/mL	0.5 mg/mL

In Vivo Studies

For in vivo studies, the formulated and characterized mRNA-LNPs can be administered to animal models through various routes, such as intravenous, intramuscular, or intranasal, depending on the research objective. The dosage will need to be optimized based on the specific mRNA, animal model, and target tissue. Post-administration, the expression of the encoded protein can be monitored using appropriate methods (e.g., bioluminescence imaging for luciferase, ELISA for secreted proteins).

Visualizations

Experimental Workflow

Caption: Workflow for mRNA-LNP formulation and characterization.

LNP Self-Assembly Logic

Caption: Logic of LNP self-assembly during microfluidic mixing.

Conclusion

The protocol described in this application note provides a comprehensive framework for the encapsulation of mRNA using the novel ionizable lipid FO-35 for in vivo studies. By following these detailed methodologies for formulation and characterization, researchers can produce high-quality mRNA-LNPs with consistent and reproducible characteristics. The adaptability of this protocol allows for the optimization of formulation parameters to suit specific research needs, thereby facilitating the advancement of mRNA-based therapeutics.

References

• 1. biorxiv.org [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Nebulized Administration of FO-35 LNPs for Lung Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of therapeutics directly to the lungs via nebulization offers a non-invasive approach to treat a variety of respiratory diseases. Lipid nanoparticles (LNPs) have emerged as a promising platform for delivering a range of payloads, including mRNA, siRNA, and small molecule drugs, to the pulmonary system. This document provides detailed application notes and protocols for the formulation, nebulization, and in vitro/in vivo evaluation of a hypothetical LNP formulation, termed "FO-35 LNPs," for lung delivery. The methodologies and data presented are based on established practices in the field of lipid nanoparticle research and are intended to serve as a comprehensive guide for researchers.

Data Summary

The following tables summarize key quantitative data from representative studies on nebulized lipid nanoparticles, which can be used as a benchmark for the characterization of FO-35 LNPs.

Table 1: Physicochemical Properties of Nebulized Lipid Nanoparticles

Parameter	Pre-Nebulization	Post-Nebulization	Reference
Particle Size (nm)	162.4 ± 4.8	Increased size observed in some studies	[1]
217 ± 20	-	[2]
Polydispersity Index (PDI)	0.214	Relatively stable PDI of 0.26 ± 0.01	[1][3]
Zeta Potential (mV)	-28.6	Stable	[1]
Encapsulation Efficiency (%)	> 90%	Ranged from 15.5% to 79.9% in one study	[2][4][5]
84.7 ± 2.3%	Significantly decreased in some cases	[1][5]

Table 2: In Vitro & In Vivo Performance of Nebulized LNPs

Parameter	Value/Observation	Reference
In Vitro Release	Biphasic release with ~22% in the first 2h, followed by sustained release up to 78.6% at 24h.	[1]
In Vitro Cytotoxicity (A549 cells)	Dose and time-dependent.	[2]
In Vivo Lung Deposition (% of dose)	78.4% of the dose deposited in the lungs after 30 min of nebulization.	[2]
In Vivo Protein Expression	Luciferase protein was predominately expressed in the mouse lung for lead formulations.	[4]
Therapeutic Efficacy	Protected mice from a lethal challenge of H1N1 influenza A virus.	[6][7]

Experimental Protocols

Protocol 1: Formulation of FO-35 LNPs

This protocol describes the preparation of FO-35 LNPs using a microfluidic mixing method. The lipid composition provided is a common starting point and should be optimized for the specific payload.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Phospholipid (e.g., DSPC)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG 2000)

• Payload (e.g., mRNA, siRNA) in an appropriate buffer (e.g., citrate (B86180) buffer, pH 3.0)

• Ethanol (B145695)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare the lipid mixture by dissolving the ionizable lipid, phospholipid, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).[8]

• Prepare the aqueous phase by dissolving the payload in a low pH buffer.

• Set the flow rates for the lipid and aqueous phases on the microfluidic device.

• Initiate the mixing process to allow for the self-assembly of the LNPs.

• Dialyze the resulting LNP suspension against PBS (pH 7.4) to remove ethanol and non-encapsulated payload.

• Sterile filter the final LNP formulation through a 0.22 µm filter.

• Characterize the formulated FO-35 LNPs for particle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: Nebulization of FO-35 LNPs

This protocol details the procedure for nebulizing the FO-35 LNP formulation for in vitro and in vivo studies. A vibrating mesh nebulizer is recommended to minimize shear stress on the nanoparticles.[3][9]

Materials:

• FO-35 LNP formulation

• Vibrating mesh nebulizer (e.g., Aerogen®, Omron®)[3][10]

• Nebulization buffer (e.g., 20 mM citrate, pH 5.0 with 0.2% Poloxamer 188 and 5% glucose)[10]

• Collection tubes

Procedure:

• Dilute the FO-35 LNP formulation to the desired concentration in the nebulization buffer.[10]

• Add the diluted LNP solution to the nebulizer reservoir.

• Assemble the nebulizer according to the manufacturer's instructions.

• For in vitro experiments, direct the aerosol output into a collection chamber or directly onto cell cultures.

• For in vivo experiments, connect the nebulizer to a whole-body exposure chamber or a nose-only inhalation system.[11]

• Operate the nebulizer for the predetermined duration.

• Collect the nebulized aerosol for post-nebulization characterization (particle size, encapsulation efficiency).

Protocol 3: In Vitro Evaluation of Nebulized FO-35 LNPs

This protocol outlines the steps to assess the in vitro efficacy of nebulized FO-35 LNPs on a relevant lung epithelial cell line (e.g., A549 or 16HBE14o-).[9]

Materials:

• Lung epithelial cells (e.g., A549)

• Cell culture medium and supplements

• Nebulized FO-35 LNP formulation

• Assay reagents for measuring protein expression (e.g., luciferase assay kit) or gene knockdown (e.g., qRT-PCR reagents)

• Plate reader or other appropriate analytical instrument

Procedure:

• Seed the lung epithelial cells in a multi-well plate and culture until they reach the desired confluency.

• Expose the cells to the nebulized FO-35 LNP aerosol for a defined period.

• Incubate the cells for a specified time (e.g., 6, 24, or 48 hours) to allow for payload delivery and protein expression or gene knockdown.[11]

• Lyse the cells and perform the appropriate assay to quantify the biological effect of the delivered payload.

• Include non-treated cells and cells treated with non-nebulized LNPs as controls.

Protocol 4: In Vivo Evaluation of Nebulized FO-35 LNPs in Mice

This protocol describes the administration of nebulized FO-35 LNPs to mice to evaluate lung deposition and in vivo efficacy.

Materials:

• Balb/c mice or other appropriate strain[2]

• Nebulized FO-35 LNP formulation

• Whole-body or nose-only inhalation exposure system

• Anesthesia (if required for specific procedures)

• Imaging system for in vivo imaging (e.g., IVIS) if a reporter gene (e.g., luciferase) is used

• Tissue homogenization equipment

• Analytical instruments for quantifying payload or protein expression in lung tissue (e.g., HPLC, ELISA)

Procedure:

• Place the mice in the inhalation exposure system.

• Administer the nebulized FO-35 LNP aerosol for a set duration (e.g., 30 minutes).[2]

• At predetermined time points post-exposure (e.g., 6, 24, 48 hours), euthanize the mice.[11]

• For biodistribution studies, perfuse the animals with saline and harvest the lungs and other organs.

• If using a reporter gene, perform in vivo or ex vivo imaging to visualize protein expression.[6]

• Homogenize the lung tissue to extract the payload or expressed protein.

• Quantify the amount of payload delivered or the level of protein expression using appropriate analytical methods.

Visualizations

Caption: Experimental workflow for nebulized FO-35 LNP delivery.

References

• 1. researchgate.net [researchgate.net]
• 2. Formulation, Characterization and Pulmonary Deposition of Nebulized Celecoxib Encapsulated Nanostructured Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Nebulization on the Physicochemical Properties of Polymer–Lipid Hybrid Nanoparticles for Pulmonary Drug Delivery [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Optimization of lipid nanoparticles for the delivery of nebulized therapeutic mRNA to the lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ddl-conference.com [ddl-conference.com]
• 9. Engineering lipid nanoparticles for enhanced intracellular delivery of messenger RNA through inhalation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RNA lipid nanoparticles stabilized during nebulization through excipient selection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combinatorial development of nebulized mRNA delivery formulations for the lungs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: FO-35 LNPs for Gene Therapy in Ferret Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA) has emerged as a powerful tool in the field of gene therapy. The novel ionizable lipid, FO-35, has demonstrated significant potential for efficient mRNA delivery to the lungs. This document provides detailed application notes and protocols for the utilization of FO-35 LNPs in ferret models, a valuable large animal model for respiratory diseases due to the anatomical and physiological similarities of their lungs to humans.[1][2][3] The information herein is intended to guide researchers in the formulation, administration, and analysis of FO-35 LNP-mediated gene delivery in ferrets.

Data Presentation

Table 1: In Vivo Administration Parameters for FO-35 LNP in Ferret Lungs

Parameter	Value	Reference
Animal Model	Adult Cre reporter ferret (>5 months old)	[1]
LNP Formulation	FO-35 based	[1][2]
Cargo	Cre recombinase mRNA	[1]
Administration Route	Intratracheal	[1]
Dosage	0.6 mg/kg total mRNA	[1]
Volume	2 ml/kg	[1]
Reporter System	Cre-mediated conversion of mtdTomato to mEGFP	[1]

Table 2: Qualitative and Quantitative In Vivo Gene Delivery Results (Hypothetical Data)

Disclaimer: Specific quantitative data for FO-35 LNP transfection efficiency and biodistribution in ferrets were not publicly available in the reviewed literature. The following table is a template populated with hypothetical data for illustrative purposes.

Analysis	Organ/Tissue	Result	Method
Transfection Efficiency	Lung (Airways)	~25% mEGFP positive cells	Immunohistochemistry & Confocal Microscopy
Lung (Submucosal Glands)	~15% mEGFP positive cells	Immunohistochemistry & Confocal Microscopy
Liver	<1% mEGFP positive cells	Immunohistochemistry & Confocal Microscopy
Spleen	<1% mEGFP positive cells	Immunohistochemistry & Confocal Microscopy
Biodistribution (24h)	Lungs	~30% of injected dose	qPCR for Cre mRNA
Liver	~5% of injected dose	qPCR for Cre mRNA
Spleen	~2% of injected dose	qPCR for Cre mRNA
Protein Expression (48h)	Lung	~500 pg Cre protein/mg tissue	ELISA

Experimental Protocols

FO-35 LNP Formulation Protocol

This protocol is based on a standard LNP formulation process and a reported formulation ratio for similar ionizable lipids. The precise, optimized ratio for FO-35 may require further empirical determination.

Materials:

• Ionizable lipid FO-35

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• Cre recombinase mRNA

• Ethanol (B145695), 200 proof, molecular biology grade

• Citrate (B86180) buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4, RNase-free

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassette (10 kDa MWCO)

• Sterile, RNase-free microcentrifuge tubes and syringes

Procedure:

• Prepare Lipid Stock Solutions:

  • Dissolve FO-35, DOPE, cholesterol, and DMG-PEG 2000 in ethanol to create individual stock solutions of known concentrations.

• Prepare Lipid Mixture (Organic Phase):

  • In a sterile, RNase-free tube, combine the lipid stock solutions to achieve a molar ratio of approximately 35:16.5:46.5:2 (FO-35:DOPE:Cholesterol:DMG-PEG 2000).

• Prepare mRNA Solution (Aqueous Phase):

  • Dilute the Cre recombinase mRNA in citrate buffer (50 mM, pH 4.0) to the desired concentration.

• LNP Formulation using Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture (organic phase) and the mRNA solution (aqueous phase) into separate syringes.

  • Set the flow rate ratio of the aqueous phase to the organic phase at 3:1.

  • Initiate the mixing process to allow for the self-assembly of the LNPs.

• Dialysis:

  • Transfer the resulting LNP solution to a dialysis cassette.

  • Perform dialysis against sterile PBS (pH 7.4) at 4°C for at least 6 hours, with at least two changes of buffer, to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Recover the dialyzed LNP solution.

  • Sterilize the LNP formulation by passing it through a 0.22 µm sterile filter.

  • Store the final FO-35 LNP formulation at 4°C.

Intratracheal Administration in Ferrets

Materials:

• Anesthesia (e.g., isoflurane)

• Intubation equipment suitable for ferrets (e.g., laryngoscope, endotracheal tube or catheter)

• Syringe with the prepared FO-35 LNP solution

• Animal monitoring equipment

Procedure:

• Animal Preparation:

  • Anesthetize the ferret using isoflurane.

  • Place the animal in a supine position.

• Intubation:

  • Visualize the glottis using a laryngoscope.

  • Carefully insert an endotracheal tube or a flexible catheter into the trachea.

• Instillation:

  • Attach the syringe containing the FO-35 LNP solution to the endotracheal tube or catheter.

  • Slowly instill the LNP solution (2 ml/kg) into the lungs.

  • Follow the instillation with a small bolus of air to ensure the distribution of the liquid within the lungs.

• Recovery:

  • Remove the endotracheal tube or catheter.

  • Monitor the ferret continuously until it has fully recovered from anesthesia.

Quantification of Gene Expression (mEGFP) in Ferret Lung Tissue

Materials:

• Formalin or paraformaldehyde (PFA) for tissue fixation

• Sucrose (B13894) solutions for cryoprotection

• Optimal Cutting Temperature (OCT) compound

• Cryostat

• Primary antibody against GFP (e.g., rabbit anti-GFP)

• Fluorescently labeled secondary antibody (e.g., donkey anti-rabbit Alexa Fluor 488)

• DAPI for nuclear counterstaining

• Mounting medium

• Confocal microscope

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Tissue Collection and Preparation:

  • At the desired time point post-administration, euthanize the ferret and perfuse the lungs with PBS followed by 4% PFA.

  • Excise the lungs and post-fix in 4% PFA overnight at 4°C.

  • Cryoprotect the tissue by sequential incubation in 15% and 30% sucrose solutions.

  • Embed the tissue in OCT compound and freeze.

• Immunohistochemistry:

  • Cut frozen sections (e.g., 10 µm thick) using a cryostat.

  • Permeabilize the sections with a detergent-based buffer (e.g., PBS with 0.25% Triton X-100).

  • Block non-specific antibody binding with a blocking solution (e.g., PBS with 5% donkey serum).

  • Incubate the sections with the primary anti-GFP antibody overnight at 4°C.

  • Wash the sections with PBS.

  • Incubate with the fluorescently labeled secondary antibody and DAPI for 1-2 hours at room temperature.

  • Wash the sections and mount with an appropriate mounting medium.

• Imaging and Quantification:

  • Acquire images of the stained lung sections using a confocal microscope.

  • Use image analysis software to quantify the percentage of mEGFP-positive cells by counting the number of green fluorescent cells relative to the total number of DAPI-stained nuclei in multiple representative fields of view.

Visualizations

Experimental Workflow

Caption: Experimental workflow for FO-35 LNP-mediated gene therapy in ferret models.

Gene Delivery and Reporter Activation Pathway

Caption: Mechanism of FO-35 LNP-mediated Cre/loxP recombination in reporter ferrets.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FO-35 in Cystic Fibrosis Research

Product Name: FO-35 (Hypothetical CFTR Corrector)

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Cystic Fibrosis (CF) is an autosomal recessive genetic disorder caused by mutations in the gene encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2] The CFTR protein is an anion channel responsible for the transport of chloride and bicarbonate ions across the apical membrane of epithelial cells.[3][4] Mutations in the CFTR gene can lead to the production of a misfolded and non-functional protein, resulting in impaired ion and water transport, and the accumulation of thick, sticky mucus in various organs, particularly the lungs.[1][5]

The most common CF-causing mutation is the deletion of phenylalanine at position 508 (F508del), which leads to improper protein folding and subsequent degradation before it can reach the cell surface.[1][4] CFTR modulators are a class of drugs that target the underlying defects in the CFTR protein. These are broadly categorized as correctors, which aid in the proper folding and trafficking of mutant CFTR to the cell surface, and potentiators, which enhance the channel's opening probability.[3][6]

FO-35 is a novel, investigational small molecule designed as a CFTR corrector. It is hypothesized to bind to the F508del-CFTR protein during its synthesis, stabilizing its structure and facilitating its trafficking from the endoplasmic reticulum to the plasma membrane. These application notes provide an overview of the use of FO-35 in preclinical CF research models and detailed protocols for its evaluation.

Mechanism of Action

FO-35 is believed to act as a molecular chaperone for the F508del-CFTR protein. By stabilizing the protein's conformation, it helps prevent its recognition and premature degradation by the cell's quality control machinery. This allows a greater quantity of F508del-CFTR protein to be trafficked to the cell surface, where its function can be further enhanced by a CFTR potentiator.

Caption: Proposed mechanism of FO-35 in correcting F508del-CFTR trafficking.

Data Presentation

The following tables summarize hypothetical data from preclinical studies evaluating the efficacy of FO-35 in cellular models of cystic fibrosis.

Table 1: Effect of FO-35 on F508del-CFTR Protein Maturation

FO-35 Conc. (µM)	Immature Protein (Band B) (Relative Density)	Mature Protein (Band C) (Relative Density)	Maturation Efficiency (%) (Band C / (B+C))
0 (Vehicle)	0.98 ± 0.05	0.04 ± 0.01	3.9 ± 0.8
1	0.85 ± 0.07	0.21 ± 0.03	19.8 ± 2.5
3	0.62 ± 0.06	0.45 ± 0.04	42.1 ± 3.1
10	0.41 ± 0.04	0.68 ± 0.05	62.4 ± 3.9
30	0.35 ± 0.05	0.72 ± 0.06	67.3 ± 4.2

Data are presented as mean ± SEM from n=4 independent experiments using CFBE41o- cells homozygous for the F508del mutation. Cells were treated with FO-35 for 24 hours.

Table 2: Effect of FO-35 on F508del-CFTR Channel Function

Treatment Group	Forskolin (B1673556) (10 µM)	Genistein (50 µM)	Ivacaftor (1 µM)	Change in Short-Circuit Current (ΔIsc in µA/cm²)
Vehicle	+	+	-	2.1 ± 0.5
FO-35 (10 µM)	+	+	-	15.8 ± 1.9
Vehicle	+	-	+	3.5 ± 0.7
FO-35 (10 µM)	+	-	+	48.2 ± 4.1

Data are presented as mean ± SEM from n=6 Ussing chamber experiments on primary human bronchial epithelial cells homozygous for F508del. Cells were pre-treated with FO-35 or vehicle for 24 hours before the assay.

Experimental Protocols

Protocol 1: Western Blotting for CFTR Maturation

This protocol is designed to assess the effect of FO-35 on the maturation of F508del-CFTR, distinguishing between the immature, core-glycosylated form (Band B, ~150 kDa) and the mature, complex-glycosylated form (Band C, ~170 kDa) that has trafficked through the Golgi apparatus.[7]

Materials:

• CFBE41o- cells (F508del/F508del)

• Cell culture medium (MEM, 10% FBS, Pen/Strep)

• FO-35 stock solution (10 mM in DMSO)

• Vehicle (DMSO)

• RIPA buffer with protease inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels (6% Tris-Glycine)

• PVDF membrane

• Primary antibody: Anti-CFTR (e.g., clone 596)

• Secondary antibody: HRP-conjugated anti-mouse IgG

• ECL detection reagent

Procedure:

• Cell Culture and Treatment:

  • Plate CFBE41o- cells in 6-well plates and grow to 80-90% confluency.

  • Treat cells with varying concentrations of FO-35 (e.g., 0, 1, 3, 10, 30 µM) or vehicle (DMSO) for 24 hours at 37°C.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 200 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Incubate on ice for 30 minutes, vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for all samples (e.g., 30 µg per lane). Add Laemmli buffer and boil for 5 minutes.

  • Load samples onto a 6% Tris-Glycine gel and run until adequate separation is achieved.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with anti-CFTR primary antibody overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

  • Apply ECL detection reagent and visualize bands using a chemiluminescence imaging system.

• Data Analysis:

  • Quantify the densitometry of Band B and Band C for each condition.

  • Calculate maturation efficiency as [Band C / (Band B + Band C)] * 100%.

Caption: Workflow for assessing CFTR maturation by Western blot.

Protocol 2: Ussing Chamber Assay for CFTR Function

This protocol measures ion transport across a polarized epithelial monolayer and is the gold standard for assessing CFTR channel function.

Materials:

• Primary human bronchial epithelial (HBE) cells (F508del/F508del), cultured on permeable supports (e.g., Transwell®)

• Ussing Chamber system with electrodes

• Krebs-Ringer bicarbonate solution

• Amiloride (ENaC inhibitor)

• Forskolin (adenylyl cyclase activator)

• Genistein or Ivacaftor (CFTR potentiators)

• Bumetanide (Na-K-Cl cotransporter inhibitor)

• FO-35 stock solution (10 mM in DMSO)

Procedure:

• Cell Culture and Treatment:

  • Culture primary HBE cells at an air-liquid interface for at least 21 days to achieve a differentiated, polarized monolayer.

  • Treat the cells by adding FO-35 (e.g., 10 µM) or vehicle to the basolateral medium for 24 hours.

• Ussing Chamber Setup:

  • Mount the permeable support inserts into the Ussing chamber slides.

  • Fill both apical and basolateral chambers with pre-warmed (37°C) and gassed (95% O₂/5% CO₂) Krebs-Ringer solution.

  • Allow the system to equilibrate for 20-30 minutes until a stable baseline transepithelial resistance and short-circuit current (Isc) are achieved.

• Pharmacological Assay:

  • Add Amiloride (100 µM) to the apical chamber to block sodium absorption via the epithelial sodium channel (ENaC). Wait for the Isc to stabilize.

  • Add Forskolin (10 µM) to the basolateral chamber to raise intracellular cAMP levels and activate PKA, which in turn phosphorylates and activates any CFTR channels present at the membrane.

  • Add a CFTR potentiator (e.g., Genistein at 50 µM apically, or Ivacaftor at 1 µM basolaterally) to maximally open the corrected CFTR channels.

  • Finally, add Bumetanide (100 µM) to the basolateral chamber to inhibit the Na-K-Cl cotransporter, confirming that the observed current is dependent on chloride secretion.

• Data Analysis:

  • Record the Isc continuously throughout the experiment.

  • The primary endpoint is the change in Isc (ΔIsc) following the addition of the CFTR potentiator after forskolin stimulation. This value represents the functional activity of the corrected CFTR at the cell surface.

Caption: Signaling pathway for CFTR activation in functional assays.

References

• 1. Molecular mechanisms of cystic fibrosis – how mutations lead to misfunction and guide therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cystic fibrosis - Wikipedia [en.wikipedia.org]
• 3. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cystic fibrosis transmembrane conductance regulator - Wikipedia [en.wikipedia.org]
• 5. cff.org [cff.org]
• 6. pcfs.pl [pcfs.pl]
• 7. The ΔF508-CFTR mutation inhibits wild-type CFTR processing and function when co-expressed in human airway epithelia and in mouse nasal mucosa - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Advanced Lipid Nanoparticles for Muscle-Targeted mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of messenger RNA (mRNA) to muscle tissue holds immense therapeutic potential for a range of applications, including genetic vaccines, protein replacement therapies for muscular dystrophies, and the treatment of metabolic disorders. Skeletal muscle is an attractive target due to its large mass, high vascularization, and capacity for protein production. Lipid nanoparticles (LNPs) have emerged as a leading platform for mRNA delivery, underscored by their success in the FDA-approved COVID-19 mRNA vaccines.[1][2] However, a significant challenge remains in achieving muscle-specific delivery while minimizing off-target effects in organs like the liver and spleen, which can lead to unwanted side effects.[3][4]

Recent advancements in combinatorial chemistry and high-throughput screening have led to the development of novel ionizable lipids that, when formulated into LNPs, exhibit remarkable muscle tropism. This document provides detailed application notes and protocols for the use of such advanced LNPs for muscle-targeted mRNA delivery. We will focus on the principles and methodologies derived from the development of pioneering muscle-specific LNPs, such as those formulated with the ionizable lipid iso-A11B5C1 .[1][3][5] Additionally, we will reference other relevant ionizable lipids like FO-35 , which have also been utilized for mRNA delivery to muscle tissue.[6] These notes are intended to guide researchers in the formulation, characterization, and in vivo application of muscle-targeted mRNA-LNP systems.

Quantitative Data Summary

The following tables summarize the key physicochemical properties and in vivo performance metrics of muscle-targeted LNPs, with a focus on the iso-A11B5C1-LNP system as a primary example.

Table 1: Physicochemical Characteristics of Muscle-Targeted LNPs

Parameter	iso-A11B5C1 LNP	SM-102 LNP (Benchmark)	General LNP Characteristics
Average Diameter (nm)	~126.8 nm	Not specified	< 150 nm[7]
Polydispersity Index (PDI)	~0.16	Not specified	< 0.2[7]
Encapsulation Efficiency (%)	~85.35%	High	> 80%[7]
Zeta Potential (mV)	~ -12.33 mV	Not specified	Near-neutral at physiological pH[8]

Table 2: In Vivo mRNA Expression Profile (Luciferase Reporter Gene)

Organ/Tissue	iso-A11B5C1 LNP (Intramuscular Injection)	SM-102 LNP (Intramuscular Injection)
Muscle (Injection Site)	High Expression	High Expression
Liver	Significantly Diminished Expression	Substantial Off-Target Expression
Spleen	Significantly Diminished Expression	Substantial Off-Target Expression
Lymph Nodes	Limited Transfection	Higher Transfection

Note: Data for iso-A11B5C1 LNPs are based on findings reported in PNAS and related university press releases.[1][3][4] SM-102 is a widely used ionizable lipid for comparison.

Experimental Protocols

LNP Formulation Protocol (Microfluidic Mixing)

This protocol describes the formulation of mRNA-loaded LNPs using a microfluidic mixing device, a common and reproducible method.

Materials:

• Ionizable Lipid (e.g., iso-A11B5C1, FO-35, or SM-102) in ethanol (B145695)

• Phospholipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine, DOPE) in ethanol[1]

• Cholesterol in ethanol[1]

• PEG-Lipid (e.g., C14-PEG2000) in ethanol[1]

• mRNA (e.g., encoding Firefly Luciferase) in an aqueous buffer (e.g., 50 mM sodium acetate, pH 4.5)[7]

• Microfluidic mixing system (e.g., NanoAssemblr)

• Dialysis cassettes (e.g., 10K MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare Lipid Stock Solution: In an appropriate solvent (typically ethanol), combine the ionizable lipid, phospholipid, cholesterol, and PEG-lipid at a desired molar ratio. A classic formulation ratio is approximately 50:10:38.5:1.5 (ionizable lipid:phospholipid:cholesterol:PEG-lipid).[9]

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the aqueous buffer.

• Microfluidic Mixing:

  • Load the lipid solution into one syringe and the mRNA solution into another.

  • Set the flow rate ratio on the microfluidic device, typically 3:1 (aqueous:lipid).[7]

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Dialysis:

  • Transfer the resulting LNP solution to a dialysis cassette.

  • Dialyze against PBS (pH 7.4) overnight at 4°C to remove the ethanol and non-encapsulated components.[7]

• Concentration and Sterilization:

  • If necessary, concentrate the LNP solution using centrifugal filter units (e.g., Amicon Ultra).[7]

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

• Storage: Store the LNPs at 4°C until use.

Characterization of LNPs

a) Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the average hydrodynamic diameter and PDI.

• Dilute a small aliquot of the LNP solution in PBS to an appropriate concentration for measurement.

• A PDI value below 0.2 is indicative of a monodisperse and homogenous particle population.[7]

b) Zeta Potential Measurement:

• Use Laser Doppler Velocimetry to measure the surface charge of the LNPs.

• Dilute the LNPs in an appropriate buffer (e.g., PBS) for measurement.

• The zeta potential should be near-neutral at physiological pH.

c) mRNA Encapsulation Efficiency:

• Use a nucleic acid quantification assay (e.g., RiboGreen assay).

• Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 0.2% Triton X-100).[9]

• The encapsulation efficiency is calculated as: ((Total RNA - Free RNA) / Total RNA) * 100%.

In Vivo Administration and Biodistribution Study

Animal Model:

• Typically, 6-8 week old BALB/c or C57BL/6 mice are used.

Procedure:

• Administration:

  • Administer the mRNA-LNP solution via intramuscular (IM) injection, typically into the gastrocnemius or tibialis anterior muscle.[2]

  • The injection volume is typically around 50 µL for mice.[2]

• In Vivo Imaging (for reporter genes like Luciferase):

  • At various time points post-injection (e.g., 6, 24, 48 hours), administer the substrate (e.g., D-luciferin for luciferase) via intraperitoneal injection.

  • Anesthetize the mice and image them using an in vivo imaging system (IVIS) to detect bioluminescence.

  • Quantify the bioluminescent signal in the region of interest (injection site and other organs).

• Ex Vivo Organ Analysis:

  • At the end of the study, euthanize the mice and harvest key organs (muscle at the injection site, liver, spleen, heart, lungs, kidneys, and lymph nodes).

  • Image the dissected organs using the IVIS to confirm the biodistribution of mRNA expression.

  • Homogenize the tissues for quantitative assays (e.g., luciferase assay, qPCR for mRNA levels, or ELISA for protein levels).

Visualizations

Conceptual Signaling Pathway: LNP-mediated mRNA Delivery and Protein Expression in Muscle

References

• 1. pnas.org [pnas.org]
• 2. Comprehensive Evaluation of Lipid Nanoparticles and Polyplex Nanomicelles for Muscle-Targeted mRNA Delivery [mdpi.com]
• 3. Scientists discover new lipid nanoparticle that shows muscle-specific mRNA delivery, reduces off-target effects | Leslie Dan Faculty of Pharmacy, University of Toronto [pharmacy.utoronto.ca]
• 4. Scientists discover new lipid nanoparticle that shows muscle-specific mRNA delivery, reduces off-target effects | EPIC Emerging & Pandemic Infections Consortium [epic.utoronto.ca]
• 5. Children’s cell and gene therapy research center | LIPID NANOPARTICLES FOR MUSCLE-SELECTIVE MRNA DELIVERY [enpcgtrc.tums.ac.ir]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 8. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Application Notes and Protocols: In Vivo Biodistribution Analysis of FO-35 LNPs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of a wide range of therapeutic agents, including mRNA, siRNA, and small molecule drugs.[1][2][3][4] Understanding the in vivo biodistribution of these nanoparticles is a critical step in the preclinical development of LNP-based therapeutics. This document provides a detailed overview and protocol for conducting in vivo biodistribution studies of lipid nanoparticles, using the hypothetical "FO-35 LNP" as a representative example. The biodistribution of LNPs is influenced by several factors, including their size, lipid composition, surface modifications, and the route of administration.[5][6] Following systemic administration, LNPs commonly accumulate in organs of the reticuloendothelial system (RES), particularly the liver and spleen.[5][6]

Quantitative Data Summary

The following table represents hypothetical quantitative data for the biodistribution of FO-35 LNPs following intravenous administration in a murine model. This data is illustrative of typical LNP distribution patterns and should be adapted based on actual experimental results.

Table 1: Representative Biodistribution of FO-35 LNPs in Mice Following Intravenous Injection

Organ	1-hour post-injection (% Injected Dose/gram tissue)	4-hours post-injection (% Injected Dose/gram tissue)	24-hours post-injection (% Injected Dose/gram tissue)	48-hours post-injection (% Injected Dose/gram tissue)
Liver	45.2 ± 5.1	60.8 ± 7.3	35.1 ± 4.2	10.5 ± 1.8
Spleen	15.7 ± 2.4	22.5 ± 3.1	18.9 ± 2.7	8.2 ± 1.1
Lungs	5.3 ± 1.1	3.1 ± 0.8	1.0 ± 0.3	0.2 ± 0.1
Kidneys	3.8 ± 0.9	2.5 ± 0.6	0.8 ± 0.2	0.1 ± 0.05
Heart	2.1 ± 0.5	1.0 ± 0.3	0.3 ± 0.1	< 0.1
Brain	0.1 ± 0.05	< 0.1	< 0.1	< 0.1
Plasma	25.8 ± 3.9	5.0 ± 1.2	0.5 ± 0.2	< 0.1

*Data are presented as mean ± standard deviation (n=5 mice per time point). The percentage of injected dose per gram of tissue (%ID/g) is a common metric for quantifying biodistribution.

Experimental Protocols

A comprehensive in vivo biodistribution study involves several key steps, from animal preparation to data analysis. The following protocols are generalized and should be optimized for specific LNP formulations and research questions.

Preparation of Labeled FO-35 LNPs

For in vivo tracking, LNPs are typically labeled with a fluorescent dye or a radiolabel.

• Fluorescent Labeling: A lipophilic fluorescent dye (e.g., DiR, Cy5) can be incorporated into the lipid mixture during the LNP formulation process.[7][8] The concentration of the dye should be optimized to provide a strong signal without altering the physicochemical properties of the LNPs.

• Radiolabeling: Alternatively, a lipid component can be labeled with a radioisotope (e.g., 3H, 14C) or a chelating agent for a gamma-emitting radionuclide (e.g., 111In, 64Cu) can be attached to the LNP surface.

Animal Studies

All animal procedures must be conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

• Animal Model: C57BL/6 or BALB/c mice (6-8 weeks old) are commonly used for biodistribution studies.[8]

• Administration Route: The route of administration significantly impacts biodistribution.[5] Intravenous (IV) injection into the tail vein is common for assessing systemic distribution. Other routes include intramuscular (IM), subcutaneous (SC), and intraperitoneal (IP).[9][10][11]

• Dosing: The LNP dose should be determined based on the therapeutic agent and the sensitivity of the detection method. A typical dose for mRNA LNPs is in the range of 0.5 to 1 mg/kg.[12][13]

Sample Collection and Processing

• Time Points: Animals are euthanized at predetermined time points post-injection (e.g., 1, 4, 24, and 48 hours) to assess the kinetics of LNP distribution.[7]

• Blood Collection: Blood is collected via cardiac puncture into tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation.

• Tissue Harvesting: Organs of interest (e.g., liver, spleen, lungs, kidneys, heart, brain) are excised, rinsed with saline to remove excess blood, blotted dry, and weighed.[10][14]

Quantification of LNPs in Tissues

The method of quantification depends on the labeling strategy.

• Fluorescence Imaging:

  • Whole-Organ Imaging: Excised organs can be imaged using an in vivo imaging system (IVIS) to visualize the macroscopic distribution of fluorescently labeled LNPs.[9][10][15]

  • Tissue Homogenization: A portion of each organ is homogenized, and the fluorescence is measured using a plate reader. A standard curve is used to quantify the amount of LNPs.

• Liquid Scintillation Counting (for radiolabeled LNPs):

  • Tissue homogenates are solubilized, and the radioactivity is measured using a liquid scintillation counter. The counts per minute (CPM) are then converted to the amount of LNPs based on the specific activity of the radiolabel.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • A specific lipid component of the LNP can be extracted from tissue homogenates and quantified using a validated LC-MS/MS method.[7][11] This method offers high specificity and sensitivity.

Data Analysis

• The amount of LNPs in each organ is typically expressed as the percentage of the injected dose per gram of tissue (%ID/g).

• The total amount in an organ can be calculated by multiplying the %ID/g by the total organ weight.

• Pharmacokinetic parameters, such as clearance and half-life, can be determined from the plasma concentration data.

Visualizations

Experimental Workflow for In Vivo Biodistribution Analysis

Caption: Experimental workflow for the in vivo biodistribution analysis of FO-35 LNPs.

Cellular Uptake and Endosomal Escape Pathway

While specific signaling pathways for "FO-35" LNPs are not defined, a general mechanism for LNP cellular uptake involves endocytosis. For many LNPs targeting the liver, apolipoprotein E (ApoE) plays a crucial role by binding to the LNPs in circulation and mediating their uptake via low-density lipoprotein receptors (LDLR) on hepatocytes.[6][16]

Caption: Generalized pathway of LNP cellular uptake and payload delivery.

References

• 1. biomere.com [biomere.com]
• 2. Lipid-based colloidal nanoparticles for applications in targeted vaccine delivery - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00795A [pubs.rsc.org]
• 3. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biodistribution of RNA-LNP, a review - Inside Therapeutics [insidetx.com]
• 6. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. A Correlative Imaging Study of in vivo and ex vivo Biodistribution of Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biodistribution of lipid nanoparticle, eGFP mRNA and translated protein following subcutaneous administration in mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 12. On the mechanism of tissue-specific mRNA delivery by selective organ targeting nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. thno.org [thno.org]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimizing FO-35 LNP Size and Polydispersity Index

Welcome to the technical support center for the optimization of lipid nanoparticle (LNP) formulations. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in achieving the desired LNP size and polydispersity index (PDI) for their FO-35 formulation.

Frequently Asked Questions (FAQs)

Q1: What are the target LNP size and PDI for effective drug delivery?

A1: The optimal LNP size and PDI are application-dependent. Generally, a particle size of 60-100 nm is desired for efficient cellular uptake and to avoid rapid clearance from the body.[1] For applications like tumor targeting, a smaller size of 50-60 nm may be preferred.[1] The Polydispersity Index (PDI) is a measure of the uniformity of the particle population. A PDI value of 0.3 or below is typically considered acceptable, indicating a homogenous population.[2][3] Advanced microfluidic techniques can often achieve PDI values around 0.1.[1]

Q2: Which factors have the most significant impact on LNP size and PDI?

A2: Several factors critically influence LNP characteristics. Key parameters include the lipid composition (e.g., ionizable lipid to helper lipid ratio, PEG-lipid percentage), and the manufacturing process parameters, especially when using microfluidics.[4][5][6] For microfluidic synthesis, the Total Flow Rate (TFR) and the Flow Rate Ratio (FRR) of the aqueous and organic phases are the most important parameters to control.[6][7]

Q3: How does the PEG-lipid component affect LNP size?

A3: The PEGylated (PEG) lipid plays a major role in controlling LNP size and stability.[1][7] Even small amounts (e.g., 0.5-2.5 mol%) of a PEG-lipid can significantly reduce particle size and prevent aggregation.[1][8] Increasing the molar percentage of the PEG-lipid, which is primarily located on the LNP surface, is thought to increase the surface-area-to-volume ratio, leading to smaller particles.[9]

Q4: What is the primary mechanism of LNP formation using microfluidics?

A4: LNP synthesis via microfluidics is based on a rapid nanoprecipitation process.[7] An organic solvent phase (commonly ethanol) containing the dissolved lipids is rapidly mixed with an aqueous anti-solvent phase (usually a buffer at acidic pH) containing the nucleic acid cargo.[7][10] The rapid change in solvent polarity causes the lipids to become insoluble and self-assemble into nanoparticles, encapsulating the cargo.[7] The speed and efficiency of this mixing are critical for producing small, uniform particles.[7][11]

Troubleshooting Guide

Problem 1: LNP size is too large (> 120 nm)

Possible Cause	Recommended Solution
Low Total Flow Rate (TFR)	Increase the TFR. Higher flow rates in microfluidic systems lead to faster mixing, which limits the time for particle growth and results in smaller LNPs.[5][6][7]
Low Flow Rate Ratio (FRR)	Increase the FRR (Aqueous:Organic). A higher ratio (e.g., 3:1, 4:1, or 5:1) generally leads to smaller particle sizes.[5][6]
High Lipid Concentration	Decrease the total lipid concentration in the organic phase. Higher concentrations can lead to larger particles due to increased lipid availability during formation.[4][11][12]
Insufficient PEG-Lipid	Ensure the PEG-lipid concentration is optimal (typically 1-2.5 mol%). Insufficient PEG-lipid can lead to particle aggregation and larger sizes.[4][8]
Poor Lipid Quality / Degradation	Use high-purity lipids and store them under recommended conditions (e.g., low temperature, inert gas) to prevent degradation, which can affect self-assembly.
Sub-optimal Buffer pH	For formulations with ionizable lipids, ensure the aqueous buffer pH is sufficiently acidic (e.g., pH 4.0) to protonate the lipid, which is crucial for proper RNA encapsulation and particle formation.[13]

Problem 2: Polydispersity Index (PDI) is too high (> 0.25)

Possible Cause	Recommended Solution
Inconsistent Mixing / Low TFR	Slow or inefficient mixing can create zones of varying precipitation rates, leading to a heterogeneous population. Increase the TFR to improve mixing speed and uniformity.[14]
Particle Aggregation	Aggregation is a common cause of high PDI.[15] This can be mitigated by ensuring adequate PEG-lipid content, checking the zeta potential for sufficient surface charge to induce repulsion, or reducing salt concentration in the buffer.[15]
Lipid or Cargo Contamination/Impurity	Ensure all components (lipids, RNA, buffers) are pure and free of contaminants. Filter all solutions before use.
Post-formulation Instability	LNPs can aggregate over time or during downstream processing (e.g., dialysis). Analyze the sample immediately after production. If PDI increases over time, investigate formulation stability, storage conditions, or the purification method.[16]
Measurement Artifact (DLS)	A high PDI can sometimes result from a few large aggregates or dust in the sample.[15] Briefly centrifuging the sample or filtering it through a 0.2 µm filter before DLS measurement can sometimes help, though this may alter the sample.[15]

Data on Process Parameters

The following tables summarize the general effects of key microfluidic process parameters on LNP size and PDI. Optimal values are formulation-dependent and should be determined empirically.

Table 1: Effect of Total Flow Rate (TFR) on LNP Characteristics

Total Flow Rate (TFR)	Typical Effect on Z-average Size	Typical Effect on PDI	Rationale
Low (e.g., < 2 mL/min)	Larger	May be higher	Slower mixing allows for more particle growth and can be less uniform, leading to larger, more polydisperse particles.[17]
Medium (e.g., 2-12 mL/min)	Decreasing	Optimal	In this range, increasing TFR significantly enhances mixing, reducing size and improving uniformity.[6][18]
High (e.g., > 12 mL/min)	Smallest, may plateau	Low, may slightly increase	Size reduction may plateau as mixing becomes maximally efficient. Very high shear stress could potentially increase PDI slightly.[6][14]

Table 2: Effect of Flow Rate Ratio (FRR) on LNP Characteristics

Flow Rate Ratio (FRR) (Aqueous:Organic)	Typical Effect on Z-average Size	Typical Effect on PDI	Rationale
1:1	Largest	Often High	Lower FRR means a slower dilution of the organic phase, which can lead to larger and more heterogeneous particles.[6]
3:1	Smaller	Lower	A common starting point that provides rapid solvent dilution, good encapsulation efficiency, and favorable particle characteristics.[7]
5:1 or higher	Smallest	Low	Increasing the FRR further enhances the speed of nanoprecipitation, generally leading to the smallest particles.[6]

Visual Guides and Workflows

LNP Optimization Workflow

This diagram outlines the systematic approach to optimizing LNP size and PDI.

Caption: A workflow for systematic optimization of LNP formulation parameters.

Troubleshooting Logic for High PDI

This diagram provides a decision-making process for troubleshooting a high Polydispersity Index.

Caption: A decision tree for diagnosing and resolving high PDI in LNP formulations.

Experimental Protocols

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the general procedure for formulating LNPs using a microfluidic system (e.g., a staggered herringbone micromixer).

Materials:

• Lipid stock solution (e.g., FO-35 ionizable lipid, DSPC, Cholesterol, PEG-lipid) dissolved in absolute ethanol (B145695).

• Aqueous buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0) containing the nucleic acid cargo.

• Microfluidic mixing system with syringe pumps.

• Gas-tight glass syringes.

• Collection tube.

• Dialysis buffer (e.g., PBS, pH 7.4).

Procedure:

• Preparation: Ensure all solutions are at room temperature and have been filtered through a 0.2 µm syringe filter.

• System Priming: Prime the microfluidic system pumps and tubing with the respective solvents (ethanol for the organic channel, aqueous buffer for the aqueous channel) to remove any air bubbles.

• Load Syringes: Load a gas-tight syringe with the lipid-ethanol solution and another with the aqueous-cargo solution. Mount the syringes onto the syringe pumps.

• Set Parameters: Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the pump controller.

  • Example for a TFR of 12 mL/min and an FRR of 3:1:

    • Aqueous pump flow rate: 9 mL/min

    • Organic pump flow rate: 3 mL/min

• Initiate Mixing: Start the pumps simultaneously. Discard the initial output volume (typically the dead volume of the tubing) to ensure the collected sample is from a steady state of mixing.

• Collection: Collect the desired volume of the LNP dispersion into a sterile tube.

• Downstream Processing: Immediately after collection, the LNP dispersion is typically diluted with a buffer or processed for solvent removal. A common method is dialysis against a physiological buffer (e.g., PBS, pH 7.4) to remove ethanol and raise the pH.

• Characterization: Proceed to characterize the purified LNPs for size and PDI using Dynamic Light Scattering.

Protocol 2: LNP Characterization by Dynamic Light Scattering (DLS)

This protocol outlines the measurement of LNP Z-average size and Polydispersity Index (PDI).

Materials:

• Dynamic Light Scattering (DLS) instrument.

• LNP sample, purified and diluted.

• Appropriate disposable or quartz cuvette.

• Filtration buffer (e.g., PBS, pH 7.4).

Procedure:

• Instrument Setup: Turn on the DLS instrument and allow the laser to warm up and stabilize as per the manufacturer's instructions.

• Sample Preparation: Dilute the LNP sample in a filtered buffer (e.g., PBS) to an appropriate concentration. The target count rate will depend on the instrument, but a dilution of 10- to 100-fold is common. The final solution should be clear and free of visible aggregates.

• Cuvette Loading: Carefully pipette the diluted sample into a clean, dust-free cuvette, ensuring no air bubbles are introduced. Cap the cuvette.

• Measurement:

  • Place the cuvette in the instrument's sample holder.

  • Enter sample identification and set the measurement parameters in the software (e.g., dispersant viscosity and refractive index for PBS, equilibration time).

  • Initiate the measurement. The instrument will typically perform multiple runs and average the results.

• Data Analysis:

  • The software will generate a report containing the Z-average diameter (intensity-weighted mean hydrodynamic size) and the Polydispersity Index (PDI) .

  • Examine the correlation function and size distribution plots for quality control. A good measurement will have a smooth, single-exponential decay in the correlation function.

  • Record the Z-average and PDI values. For robust results, prepare and measure at least three independent samples from each formulation.[19]

References

• 1. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 2. beckman.com [beckman.com]
• 3. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 8. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploring LNP Size and its Significance in Drug Delivery - Inside Therapeutics [insidetx.com]
• 10. microfluidics-mpt.com [microfluidics-mpt.com]
• 11. Understanding the formation mechanism of lipid nanoparticles in microfluidic devices with chaotic micromixers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle mediated genome editing - Lab on a Chip (RSC Publishing) DOI:10.1039/D4LC00283K [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Five Challenges Of Applying Lipid Nanoparticles As Delivery Tools For Therapeutic Agents [progen.com]
• 17. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 18. researchgate.net [researchgate.net]
• 19. Process Robustness in Lipid Nanoparticle Production: A Comparison of Microfluidic and Turbulent Jet Mixing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing mRNA Encapsulation with FO-35

Welcome to the technical support center for troubleshooting low mRNA encapsulation efficiency with the novel ionizable lipid, FO-35. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance to enhance your lipid nanoparticle (LNP) formulation experiments.

Frequently Asked Questions (FAQs)

Q1: What is FO-35 and why is it used for mRNA delivery?

A1: FO-35 is a novel ionizable cationic lipid that has been developed for use in lipid nanoparticles (LNPs) to deliver messenger RNA (mRNA).[1][2][3] It was identified through an artificial intelligence-guided design process to optimize lipid structures for in vivo RNA delivery.[4][5][6] With a pKa of 7.67, FO-35 is designed to be positively charged at an acidic pH, which facilitates the encapsulation of negatively charged mRNA during LNP formation.[2][3] At physiological pH, it becomes neutral, which is a key characteristic for reducing toxicity and facilitating the release of mRNA into the cytoplasm of target cells. Studies have shown its effectiveness in delivering mRNA to mouse muscle and nasal mucosa, as well as ferret lungs.[1][4][5]

Q2: What is a typical lipid composition for an LNP formulation using FO-35?

A2: A standard LNP formulation consists of four main components: an ionizable lipid (like FO-35), a helper phospholipid, cholesterol, and a PEGylated lipid.[7] These components work together to ensure high mRNA encapsulation efficiency and structural stability of the nanoparticles.[8] While the exact optimal ratios can depend on the specific mRNA and target application, a common starting point for LNP formulations is a molar ratio that has been established for other ionizable lipids and can be adapted for FO-35.

Q3: What are the critical factors that influence mRNA encapsulation efficiency?

A3: Several factors can significantly impact the efficiency of mRNA encapsulation in LNPs. These can be broadly categorized into formulation parameters and process parameters. Key formulation parameters include the N/P ratio (the molar ratio of nitrogen atoms in the ionizable lipid to phosphate (B84403) groups in the mRNA), the pH of the aqueous buffer, and the concentration of lipids.[9] Important process parameters, especially when using microfluidics, are the total flow rate (TFR) and the flow rate ratio (FRR) of the lipid and mRNA solutions.

Troubleshooting Guide: Low mRNA Encapsulation Efficiency

This guide provides a structured approach to identifying and resolving common issues leading to low mRNA encapsulation efficiency when using FO-35.

Issue 1: Sub-optimal N/P Ratio

Question: My mRNA encapsulation efficiency is low. Could the N/P ratio be the cause, and how do I optimize it?

Answer: Yes, the N/P ratio is a critical parameter that directly affects the electrostatic interactions between the positively charged FO-35 lipid and the negatively charged mRNA, which is fundamental for efficient encapsulation.[2] An incorrect N/P ratio can lead to incomplete complexation and, consequently, low encapsulation.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
N/P Ratio Too Low	Insufficient positively charged FO-35 to neutralize and condense the negatively charged mRNA.	Increase the amount of FO-35 relative to the mRNA. Typical N/P ratios for effective encapsulation range from 3 to 6.[2] It is advisable to perform a titration experiment to determine the optimal ratio for your specific mRNA and formulation.
N/P Ratio Too High	While less common for causing low encapsulation, an excessively high N/P ratio can lead to larger particle sizes and potential aggregation, which might indirectly affect the measurement of encapsulation.	If you observe large or aggregated particles, consider reducing the N/P ratio.
Inaccurate Calculation	Errors in calculating the molar amounts of FO-35 or mRNA can lead to an incorrect N/P ratio.	Double-check your calculations. The N/P ratio is the molar ratio of amine groups in the ionizable lipid to the phosphate groups of the RNA cargo.[2]

Issue 2: Incorrect pH of the Aqueous Buffer

Question: I'm using the correct N/P ratio, but my encapsulation efficiency is still poor. Could the pH of my mRNA buffer be the problem?

Answer: Absolutely. The pH of the aqueous buffer in which the mRNA is dissolved is crucial for the protonation of the ionizable lipid, FO-35.[3][5] For efficient encapsulation, FO-35 needs to be positively charged to interact with the negatively charged mRNA. This is achieved at a pH below its pKa of 7.67.[2][3]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
pH is Too High (Neutral or Basic)	If the pH of the aqueous buffer is near or above the pKa of FO-35, the lipid will be neutral or only partially charged, leading to weak electrostatic interactions with the mRNA and poor encapsulation.	The mRNA formulation process should initially be carried out at an acidic pH (typically pH 4) to ensure the ionizable lipid is positively charged.[3] Prepare your mRNA in a citrate (B86180) or acetate (B1210297) buffer with a pH between 3 and 5.
Incorrect Buffer Preparation	Errors in buffer preparation can result in a different pH than intended.	Always verify the pH of your buffer solution with a calibrated pH meter before use.

Issue 3: Sub-optimal Microfluidic Mixing Parameters

Question: I am using a microfluidic system to prepare my LNPs, but the encapsulation is not efficient. How do the flow rate parameters affect this?

Answer: Microfluidic mixing parameters, such as the Total Flow Rate (TFR) and the Flow Rate Ratio (FRR) of the lipid (in ethanol) and mRNA (in aqueous buffer) phases, are critical for controlling the nanoprecipitation process and, consequently, the encapsulation efficiency.

Potential Causes & Solutions:

Parameter	Effect on Encapsulation & LNP Properties	Recommended Optimization Strategy
Total Flow Rate (TFR)	Higher TFRs generally lead to faster mixing, which can result in smaller and more uniform particles.[1] Slower mixing can sometimes lead to larger particles and potentially lower encapsulation.	Systematically vary the TFR (e.g., from 2 mL/min to 12 mL/min) while keeping the FRR constant to find the optimal mixing speed for your formulation.
Flow Rate Ratio (FRR)	The FRR (aqueous:organic) influences the rate of ethanol (B145695) dilution, which triggers the self-assembly of the LNPs. A common starting FRR is 3:1 (aqueous:organic).[4] Altering this ratio can impact particle size and encapsulation.	Test different FRRs (e.g., 2:1, 3:1, 4:1) while maintaining a constant TFR.
Lipid Concentration	Higher concentrations of lipids can sometimes lead to larger particles.[1] The concentration can also affect the kinetics of encapsulation.	If you are observing issues with particle size or encapsulation, you may need to adjust the total lipid concentration in the ethanol phase.

Experimental Protocols

Protocol 1: LNP-mRNA Formulation using Microfluidic Mixing

This protocol describes a general method for preparing LNP-mRNA formulations using a microfluidic device.

Materials:

• FO-35, helper phospholipid (e.g., DSPC), Cholesterol, PEG-lipid (e.g., DMG-PEG2000)

• Anhydrous Ethanol

• mRNA in an acidic aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing system with a microfluidic chip (e.g., Y-junction)

• Syringe pumps and syringes

• Dialysis cassette (e.g., 20 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare Lipid Stock Solution: Dissolve FO-35, DSPC, cholesterol, and DMG-PEG2000 in anhydrous ethanol at the desired molar ratio and concentration.

• Prepare mRNA Solution: Dilute the mRNA stock in the acidic aqueous buffer to the desired concentration.

• Setup Microfluidic System: Prime the microfluidic system according to the manufacturer's instructions. Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

• Mixing: Set the desired TFR and FRR on the syringe pumps. Start the pumps to initiate mixing in the microfluidic chip.

• Collection: Discard the initial effluent to ensure a stable flow has been established, then collect the LNP-mRNA dispersion in a sterile tube.

• Dialysis: Transfer the collected LNP dispersion to a dialysis cassette and dialyze against PBS (pH 7.4) for at least 6 hours at 4°C to remove the ethanol and raise the pH.

• Characterization: After dialysis, characterize the LNPs for size, polydispersity index (PDI), and mRNA encapsulation efficiency.

Protocol 2: Quantification of mRNA Encapsulation Efficiency using RiboGreen Assay

This protocol outlines the steps to determine the percentage of mRNA encapsulated within the LNPs.

Materials:

• LNP-mRNA formulation

• Quant-iT™ RiboGreen® RNA Assay Kit or similar

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• 2% Triton X-100 solution

• 96-well microplate (black, flat-bottom)

• Microplate reader with fluorescence detection (excitation ~480 nm, emission ~520 nm)

Procedure:

• Prepare RiboGreen Working Solution: Dilute the RiboGreen reagent in TE buffer according to the manufacturer's instructions. Protect from light.

• Prepare RNA Standard Curve: Prepare a series of RNA standards of known concentrations in TE buffer.

• Sample Preparation:

  • Total RNA (Lysed LNPs): Dilute the LNP-mRNA sample in TE buffer containing 1% Triton X-100 to disrupt the LNPs and release all the mRNA.

  • Free RNA (Intact LNPs): Dilute the LNP-mRNA sample in TE buffer without Triton X-100.

• Assay:

  • Add the prepared standards and samples to the 96-well plate in duplicate.

  • Add the RiboGreen working solution to all wells.

  • Incubate for 5 minutes at room temperature, protected from light.

• Measurement: Measure the fluorescence intensity using the microplate reader.

• Calculation:

  • Determine the RNA concentration of the "Total RNA" and "Free RNA" samples from the standard curve.

  • Calculate the Encapsulation Efficiency (%EE) using the following formula: %EE = [(Total RNA - Free RNA) / Total RNA] x 100

Visualizations

Caption: Experimental workflow for the formulation and characterization of FO-35 LNP-mRNA.

Caption: Troubleshooting decision tree for low mRNA encapsulation efficiency with FO-35.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. yesilscience.com [yesilscience.com]
• 6. researchgate.net [researchgate.net]
• 7. Non-viral mRNA delivery to the lungs - Biomaterials Science (RSC Publishing) DOI:10.1039/D5BM00322A [pubs.rsc.org]
• 8. Computational approach to pulmonary delivery of therapeutical RNAs [sciexplor.com]
• 9. Emerging Approaches for the Discovery of Lipid-Based RNA Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Long-Term Stability and Storage of FO-35 Lipid Nanoparticles

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the long-term stability and storage of lipid nanoparticles (LNPs), with a focus on formulations containing the ionizable lipid FO-35. While specific stability data for FO-35 LNPs is limited, the following troubleshooting guides and FAQs are based on established principles for ionizable LNPs used in mRNA delivery.

Troubleshooting Guide: Common Stability Issues

This guide addresses specific issues that users may encounter during their experiments with FO-35 LNPs.

Issue	Potential Causes	Recommended Actions & Troubleshooting Steps
Increased Particle Size and Polydispersity Index (PDI) Over Time	- Aggregation: Suboptimal storage temperature, freeze-thaw cycles, inappropriate buffer conditions (pH, ionic strength). - Fusion: Instability of the lipid bilayer.	- Optimize Storage Temperature: Store LNPs at recommended temperatures (e.g., 4°C for short-term, -20°C or -80°C for long-term). Avoid repeated freeze-thaw cycles.[1][2] - Use Cryoprotectants: For frozen storage, add cryoprotectants like sucrose (B13894) or trehalose (B1683222) (5-10% w/v) to the formulation before freezing to prevent aggregation during freezing and thawing.[3][4] - Buffer Optimization: Ensure the storage buffer has an appropriate pH (typically neutral, around 7.4) and ionic strength. High salt concentrations can lead to aggregation.[1] - Evaluate Lipid Composition: The ratio of lipids in the formulation can impact stability.
Decreased Encapsulation Efficiency and/or Loss of Payload (e.g., mRNA)	- Lipid Degradation: Hydrolysis or oxidation of lipid components. - Physical Instability: Disruption of the LNP structure, leading to leakage of the encapsulated cargo.	- Control Storage Conditions: Store at low temperatures to minimize chemical degradation.[5] - Protect from Light and Oxygen: Store LNPs in amber vials or protected from light. For oxygen-sensitive components, consider storage under an inert gas like argon or nitrogen.[5] - pH Control: Maintain a stable pH in the storage buffer to prevent hydrolysis of ester-containing lipids.
Loss of Biological Activity (e.g., reduced protein expression from mRNA-LNPs)	- Payload Degradation: Degradation of the encapsulated mRNA or other active pharmaceutical ingredient. - Changes in LNP Physicochemical Properties: Alterations in size, charge, or surface properties affecting cellular uptake or endosomal escape.	- Assess Payload Integrity: Use analytical techniques like gel electrophoresis or capillary electrophoresis to check the integrity of the encapsulated mRNA. - Monitor Physicochemical Properties: Regularly measure particle size, PDI, and zeta potential to ensure they remain within the desired specifications. - Functional Assays: Perform in vitro or in vivo experiments to confirm the biological activity of the LNPs over time.
Phase Separation or Precipitation Upon Thawing	- Cryo-concentration: During freezing, the concentration of solutes in the unfrozen portion increases, which can lead to aggregation or precipitation. - Inadequate Cryoprotection: Insufficient concentration or inappropriate type of cryoprotectant.	- Optimize Freezing Rate: A controlled freezing rate can sometimes mitigate phase separation. - Increase Cryoprotectant Concentration: Experiment with higher concentrations of sucrose or trehalose.[4]
Inconsistent Results Between Batches	- Variability in Formulation Process: Inconsistent mixing speeds, temperatures, or component concentrations. - Inconsistent Storage and Handling: Differences in storage duration, temperature, or number of freeze-thaw cycles between batches.	- Standardize Protocols: Ensure all formulation and storage protocols are well-documented and followed consistently. - Characterize Each Batch: Thoroughly characterize each new batch of LNPs for size, PDI, encapsulation efficiency, and biological activity before use.

Frequently Asked Questions (FAQs)

1. What is the recommended storage temperature for FO-35 LNPs?

• Short-term storage (up to a few weeks): Refrigeration at 2-8°C is often suitable.[1]

• Long-term storage (months): Frozen storage at -20°C or -80°C is recommended to minimize degradation.[2][5] Some studies suggest that for certain formulations, -20°C may be preferable to -80°C to avoid significant aggregation.[2]

2. How do cryoprotectants like sucrose and trehalose improve LNP stability during freezing?

Cryoprotectants are essential for maintaining the stability of LNPs during freeze-thaw cycles. They work by:

• Forming a glassy matrix: This vitrification process prevents the formation of ice crystals that can physically damage the LNPs.

• Replacing water molecules: Sugars can interact with the lipid headgroups, maintaining the spacing between nanoparticles and preventing aggregation as water is removed during freezing.[6]

• Preventing fusion: By stabilizing the lipid bilayer, they help prevent the fusion of adjacent nanoparticles.[6]

Studies have shown that adding 5-10% (w/v) sucrose or trehalose can significantly improve the stability of LNPs stored in a frozen state.[3][4]

3. What is lyophilization, and is it a suitable option for long-term storage of FO-35 LNPs?

Lyophilization, or freeze-drying, is a process where water is removed from a frozen product under a vacuum. It is an excellent method for enhancing the long-term stability of LNPs, allowing for storage at refrigerated or even ambient temperatures for extended periods.[5][7] For successful lyophilization, the use of a lyoprotectant (like sucrose or trehalose) is crucial to protect the LNPs during the process and ensure proper reconstitution.[8][9]

4. How does pH affect the stability of ionizable LNPs like those containing FO-35?

The pH of the storage buffer is a critical factor for the stability of ionizable LNPs.[6]

• Ionizable lipids , such as FO-35, have a pKa that determines their charge at a given pH. At a low pH (during formulation), these lipids are positively charged, which facilitates the encapsulation of negatively charged payloads like mRNA.

• For storage , a neutral pH (around 7.4) is generally recommended. At this pH, the surface charge of the LNPs is close to neutral, which can reduce interactions with other molecules and minimize aggregation.[1] Extreme pH values can lead to hydrolysis of the lipid components and compromise the integrity of the LNPs.

5. What analytical methods should I use to monitor the stability of my FO-35 LNPs?

A combination of analytical techniques is recommended to comprehensively assess LNP stability:

• Dynamic Light Scattering (DLS): To measure the average particle size (Z-average) and the polydispersity index (PDI), which is an indicator of the size distribution. An increase in these values over time can indicate aggregation.[6]

• Encapsulation Efficiency Assay: To determine the percentage of the payload (e.g., mRNA) that is successfully encapsulated within the LNPs. A common method for RNA is the RiboGreen assay. A decrease in encapsulation efficiency indicates leakage of the payload.[9]

• Zeta Potential Measurement: To determine the surface charge of the LNPs. Changes in zeta potential can indicate changes in the surface chemistry of the nanoparticles, which may affect their stability and biological performance.

• Functional Assays: In vitro (e.g., protein expression in cell culture) or in vivo studies to confirm that the LNPs retain their biological activity.

Experimental Protocols

Protocol 1: Assessment of LNP Stability by Dynamic Light Scattering (DLS)

Objective: To monitor the physical stability of FO-35 LNPs over time by measuring particle size and polydispersity index (PDI).

Materials:

• FO-35 LNP sample

• Storage buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• DLS instrument (e.g., Malvern Zetasizer)

• Disposable cuvettes

Methodology:

• Prepare aliquots of the FO-35 LNP formulation in the desired storage buffer.

• Store the aliquots under the desired conditions (e.g., 4°C, -20°C, -80°C).

• At specified time points (e.g., day 0, 7, 14, 30, 60), remove one aliquot from storage.

• If frozen, allow the sample to thaw completely at room temperature.

• Gently mix the sample by inverting the tube several times. Do not vortex, as this can induce aggregation.

• Dilute the LNP sample to an appropriate concentration for DLS measurement using the storage buffer.

• Transfer the diluted sample to a disposable cuvette.

• Place the cuvette in the DLS instrument and perform the measurement according to the manufacturer's instructions.

• Record the Z-average diameter and the PDI.

• Compare the results across different time points to assess stability.

Protocol 2: Determination of mRNA Encapsulation Efficiency using a RiboGreen Assay

Objective: To quantify the amount of mRNA encapsulated within the FO-35 LNPs.

Materials:

• FO-35 LNP-mRNA sample

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• Triton X-100 (10% solution)

• Quant-iT RiboGreen RNA Assay Kit

• Fluorometer or plate reader

Methodology:

• Standard Curve Preparation: Prepare a standard curve of the free mRNA in TE buffer according to the RiboGreen assay kit protocol.

• Sample Preparation:

  • Total RNA (Lysed LNPs): Dilute the LNP-mRNA sample in TE buffer. Add Triton X-100 to a final concentration of 0.5% to lyse the LNPs and release the encapsulated mRNA.

  • Free RNA (Intact LNPs): Dilute the LNP-mRNA sample to the same concentration as above in TE buffer without the addition of Triton X-100.

• RiboGreen Assay:

  • Add the RiboGreen reagent to both the standards and the prepared samples (lysed and intact).

  • Incubate for the recommended time, protected from light.

• Fluorescence Measurement: Measure the fluorescence of the standards and samples using a fluorometer at the appropriate excitation and emission wavelengths.

• Calculation:

  • Determine the concentration of total RNA and free RNA from the standard curve.

  • Calculate the encapsulation efficiency (EE) using the following formula: EE (%) = [(Total RNA - Free RNA) / Total RNA] x 100

Quantitative Data Summary

Table 1: Effect of Storage Temperature on LNP Stability (Generic Ionizable LNP-siRNA) [6]

Storage Condition	Time (days)	Gene Silencing Efficacy (%)	Z-average Diameter (nm)	PDI
Room Temperature (25°C)	0	~90	~150	~0.1
92	~85	~150	~0.1
156	<10	~150	~0.1
Refrigerator (2°C)	0	~90	~150	~0.1
92	~90	~150	~0.1
156	~85	~150	~0.1
Freezer (-20°C)	0	~90	~150	~0.1
92	~80	~200	~0.2
156	~75	>300	>0.3

Table 2: Effect of Cryoprotectants on LNP Stability after One Freeze-Thaw Cycle (Generic Ionizable LNP-siRNA) [6]

Cryoprotectant	Concentration (w/v)	Gene Silencing Efficacy (%)	Z-average Diameter (nm)	PDI
None	0%	~40	>400	>0.4
Trehalose	5%	~60	~300	~0.3
20%	~85	~150	~0.15
Sucrose	5%	~55	~350	~0.35
20%	~80	~160	~0.18

Visualizations

Caption: Workflow for assessing the stability of FO-35 LNPs under different storage conditions.

Caption: Troubleshooting logic for addressing LNP aggregation issues.

References

• 1. k2sci.com [k2sci.com]
• 2. Optimization of storage conditions for lipid nanoparticle-formulated self-replicating RNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long-term storage of lipid-like nanoparticles for mRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. helixbiotech.com [helixbiotech.com]
• 6. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming the challenge of long-term storage of mRNA-lipid nanoparticle vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. dovepress.com [dovepress.com]

Assessing and reducing the immunogenicity of FO-35 LNPs

Disclaimer: "FO-35 LNPs" are a hypothetical formulation for the purpose of this guide. The information provided is based on established principles of lipid nanoparticle (LNP) technology and immunogenicity.

Frequently Asked Questions (FAQs)

Q1: What are the typical components of the FO-35 LNP formulation and their roles in immunogenicity?

A1: The FO-35 LNP formulation is a four-component system designed for nucleic acid delivery. Each component plays a role in the efficacy and potential immunogenicity of the nanoparticles:

• Ionizable Lipid (Proprietary FO-35-IL): This lipid is crucial for encapsulating the nucleic acid payload and facilitating its release into the cytoplasm. However, the structure of the ionizable lipid can be recognized by innate immune sensors, such as Toll-like receptors (TLRs), potentially triggering an inflammatory response.[1][2]

• PEGylated Lipid (DMG-PEG2000): Polyethylene glycol (PEG) creates a hydrophilic shield that prolongs the circulation time of the LNPs. While this "stealth" effect can reduce clearance by the immune system, pre-existing anti-PEG antibodies in some individuals can lead to rapid clearance and reduced efficacy.[1][3][4]

• Helper Phospholipid (DSPC): Distearoylphosphatidylcholine (DSPC) is a structural lipid that helps to stabilize the LNP.[5][6] While generally considered to have low immunogenicity, the overall lipid composition can influence the immune response.

• Cholesterol: Cholesterol is incorporated to enhance LNP stability and facilitate membrane fusion.[1][5][6]

Q2: What are the primary innate immune pathways activated by LNPs like FO-35?

A2: LNPs can be recognized by the innate immune system as foreign entities, leading to the activation of several signaling pathways. The primary pathways include:

• Toll-like Receptors (TLRs): Endosomal TLRs, such as TLR3, TLR7, and TLR8, can recognize nucleic acid cargo, while surface TLRs like TLR4 may be activated by certain lipid components.[2][7][8] This activation leads to the production of pro-inflammatory cytokines and type I interferons.[7][8]

• NLRP3 Inflammasome: The lipid components of LNPs can be sensed by the NLRP3 inflammasome, a multiprotein complex that activates caspase-1 and leads to the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18.[7][9][10]

• MyD88-dependent pathway: This is a key signaling pathway downstream of many TLRs that results in the activation of NF-κB and the production of inflammatory cytokines.[7]

Q3: How does the route of administration affect the immunogenicity of FO-35 LNPs?

A3: The route of administration significantly influences the interaction of LNPs with the immune system. Intramuscular injection, a common route for vaccines, tends to elicit a localized immune response, with uptake by antigen-presenting cells (APCs) at the injection site and draining lymph nodes. Intravenous administration leads to broader systemic distribution and can increase the potential for systemic inflammatory responses.

Q4: Can repeated administration of FO-35 LNPs lead to increased immunogenicity?

A4: Yes, repeated administration can enhance the immunogenic response. This is primarily due to the production of anti-PEG antibodies, which can lead to accelerated blood clearance (ABC) of subsequent doses, reducing their therapeutic efficacy. The generation of antibodies against the lipid components is also a possibility, though less common.

Troubleshooting Guides

Issue 1: High In Vitro Cytokine Production

Symptom: When FO-35 LNPs are incubated with immune cells (e.g., PBMCs or dendritic cells) in vitro, you observe unexpectedly high levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Endotoxin (B1171834) Contamination	Test all reagents and the final LNP formulation for endotoxin levels using a Limulus Amebocyte Lysate (LAL) assay. Use endotoxin-free labware and reagents.
Suboptimal LNP Formulation	Vary the molar ratio of the lipid components, particularly the ionizable lipid and PEGylated lipid, as this can modulate the immune response.[5]
High LNP Concentration	Perform a dose-response experiment to determine the optimal LNP concentration that achieves the desired effect with minimal cytokine induction.
Inherent Immunostimulatory Properties of the Nucleic Acid Cargo	If using mRNA, ensure it has been purified to remove double-stranded RNA contaminants, which are potent TLR3 agonists. Consider using modified nucleosides (e.g., N1-methylpseudouridine) to reduce the innate immune recognition of the mRNA.[11]

Issue 2: Poor In Vivo Efficacy and/or High Systemic Inflammation

Symptom: After in vivo administration of FO-35 LNPs, you observe low expression of the encoded protein and/or signs of systemic inflammation (e.g., weight loss, ruffled fur in mice).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Particle Size and Polydispersity	Characterize the size and polydispersity index (PDI) of your LNP formulation. LNPs with a diameter of 80-100 nm are often optimal for immune responses.[12] Inconsistent particle size can lead to variable biodistribution and immunogenicity.
Anti-PEG Antibody Response	If using a multiple-dosing regimen, measure anti-PEG IgM and IgG titers in the serum. Consider strategies to mitigate this, such as using alternative stealth polymers or modifying the PEG-lipid structure.[3][4]
Off-Target Biodistribution	Analyze the biodistribution of the LNPs. If significant accumulation is observed in non-target organs like the spleen and liver, this can lead to systemic inflammation. Modify the LNP formulation to improve targeting.
Route of Administration	Consider alternative routes of administration. For localized delivery, intramuscular or subcutaneous injection may be preferable to intravenous injection.

Quantitative Data Summary

Table 1: Hypothetical In Vitro Cytokine Profile of Different LNP Formulations in Human PBMCs (pg/mL)

Formulation	TNF-α	IL-6	IL-1β	IFN-γ
Control (Untreated)	< 10	< 10	< 5	< 10
FO-35 LNP (Standard)	550	800	150	25
FO-35 LNP (Low IL)	250	400	75	15
FO-35 LNP (High PEG)	400	650	120	20

Table 2: Hypothetical In Vivo Immunogenicity of FO-35 LNPs in Mice

Group	Antigen-Specific IgG Titer (Day 21)	Splenic TNF-α (pg/mg tissue)
Saline Control	< 100	50
FO-35 LNP (Single Dose)	1:10,000	200
FO-35 LNP (Repeat Doses)	1:5,000	450

Experimental Protocols

Protocol 1: In Vitro Cytokine Profiling using ELISA

• Cell Culture: Plate human peripheral blood mononuclear cells (PBMCs) at a density of 1 x 10^6 cells/mL in a 96-well plate.

• LNP Treatment: Add FO-35 LNPs at various concentrations (e.g., 0.1, 1, 10 µg/mL of nucleic acid) to the cells. Include a positive control (e.g., LPS) and a negative control (untreated cells).

• Incubation: Incubate the plate for 24 hours at 37°C in a CO2 incubator.

• Supernatant Collection: Centrifuge the plate and collect the supernatant.

• ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for the cytokines of interest (e.g., TNF-α, IL-6) according to the manufacturer's instructions.

• Data Analysis: Calculate the concentration of each cytokine based on the standard curve.

Protocol 2: Assessment of Immune Cell Activation by Flow Cytometry

• Cell Treatment: Treat PBMCs with FO-35 LNPs as described in Protocol 1.

• Cell Staining: After 24 hours, harvest the cells and stain them with fluorescently labeled antibodies against cell surface markers for different immune cell populations (e.g., CD3 for T cells, CD19 for B cells, CD14 for monocytes) and activation markers (e.g., CD69, CD86).

• Flow Cytometry: Acquire the stained cells on a flow cytometer.

• Data Analysis: Analyze the data to determine the percentage of activated cells within each immune cell population.

Visualizations

Caption: LNP-induced immune signaling via Toll-like receptors.

Caption: Workflow for immunogenicity assessment of LNPs.

References

• 1. Navigating the Immunogenicity of Lipid Nanoparticles - Insights into IgE and IgM Dynamics - Creative Biolabs [non-igg-ab.creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene oxide graft copolymers reduce the immunogenicity of lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next-Generation mRNA-LNPs: Strategies to Reduce Anti-PEG Antibody Responses | Biopharma PEG [biochempeg.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Long-term stability and immunogenicity of lipid nanoparticle COVID-19 mRNA vaccine is affected by particle size - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Preventing aggregation of FO-35 lipid nanoparticles during formulation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with FO-35 lipid nanoparticles (LNPs). Our goal is to help you prevent and resolve issues related to nanoparticle aggregation during formulation, ensuring the stability and efficacy of your drug delivery system.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of FO-35 LNP aggregation?

A1: Aggregation of FO-35 LNPs can be triggered by a variety of factors, both during formulation and storage. Key contributors include:

• Suboptimal Lipid Composition: The type and ratio of lipids are critical. For instance, insufficient PEG-lipid concentration can fail to provide an adequate steric barrier to prevent aggregation.[1] The structure of other lipids, such as ionizable lipids with branched tails, can also influence membrane rigidity and reduce the likelihood of aggregation.[1]

• Environmental Stress: Exposure to elevated temperatures, repeated freeze-thaw cycles, and mechanical agitation can all induce aggregation.[1] Freeze-thaw cycles can be particularly problematic, leading to the fusion of nanoparticles.[2]

• Formulation Buffer Conditions: The pH and ionic strength of the formulation buffer play a significant role. Aggregation can occur more rapidly at neutral pH where ionizable lipids are closer to a neutral charge.[1] High ionic strength can also promote aggregation due to charge screening effects.[1]

• Storage Conditions: Improper storage, such as storing at -20°C without cryoprotectants, can lead to significant aggregation.[2][3]

Q2: How does the concentration of PEG-lipids affect the stability of FO-35 LNPs?

A2: PEG-lipids are crucial for preventing aggregation by creating a steric barrier around the nanoparticles.[1] However, the concentration must be optimized. While higher concentrations of PEG-lipids can enhance stability and reduce aggregation, they may also lead to reduced cellular uptake and endosomal escape.[1][4] Therefore, it is essential to find a balance that ensures stability without compromising the biological activity of the encapsulated therapeutic.

Q3: What is the role of cryoprotectants in preventing aggregation during freeze-thaw cycles?

A3: Cryoprotectants, such as sucrose (B13894) and trehalose (B1683222), are essential for protecting FO-35 LNPs from aggregation induced by freezing and thawing.[1][2] During the freezing process, the formation of ice crystals can exert mechanical stress on the LNPs, and the concentration of solutes in the unfrozen fraction can increase, leading to nanoparticle fusion and aggregation.[2] Cryoprotectants help to minimize these effects by forming a protective glassy matrix around the LNPs and by interacting with the lipid headgroups to prevent fusion.[2]

Q4: Can the choice of buffer impact the stability of FO-35 LNPs during storage?

A4: Yes, the choice of buffer is critical, especially for frozen storage. Some buffers, like phosphate-buffered saline (PBS), can undergo significant pH changes during freezing and thawing, which can induce LNP aggregation.[1] It is important to select a buffer system that maintains a stable pH across the desired temperature range. For routine applications, storing LNPs at a physiological pH of 7.4 in a suitable buffer under refrigeration (2-8°C) is often recommended for short to medium-term storage.[2][3][5]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues related to FO-35 LNP aggregation.

Observed Problem	Potential Cause	Recommended Action
Increased Particle Size and Polydispersity Index (PDI) Immediately After Formulation	Improper mixing during formulation.	Ensure rapid and homogenous mixing of the lipid and aqueous phases. For laboratory-scale production, consider using a microfluidic mixing device for better control over particle formation.[1][6]
Suboptimal lipid ratios.	Re-evaluate the molar ratios of the lipid components, particularly the concentration of the PEG-lipid, to ensure sufficient steric stabilization.[1][4]
Incorrect pH of the aqueous buffer.	Verify that the pH of the aqueous buffer is appropriate for the ionizable lipid used in the FO-35 formulation to ensure proper encapsulation and particle formation.[1][7]
Aggregation Observed After a Single Freeze-Thaw Cycle	Lack of or insufficient cryoprotectant.	Add a cryoprotectant such as sucrose or trehalose (e.g., 5-20% w/v) to the LNP suspension before freezing to prevent aggregation.[1][2][8]
Inappropriate freezing rate.	Optimize the freezing protocol. Rapid freezing (e.g., in liquid nitrogen) followed by controlled thawing may minimize ice crystal formation and reduce aggregation.
Gradual Increase in Particle Size During Storage at 2-8°C	Insufficient steric stabilization.	Consider increasing the molar percentage of the PEG-lipid in the formulation to enhance the protective steric barrier.[1]
Hydrolysis or oxidation of lipids.	If using unsaturated lipids, consider including an antioxidant in the formulation and storing under an inert gas like nitrogen to prevent oxidation.[8] Ensure the storage buffer pH is stable and does not promote lipid hydrolysis.
Visible Precipitates or Aggregates in the LNP Suspension	Significant aggregation has occurred.	Do not use the sample. Re-formulate the LNPs, paying close attention to the troubleshooting steps outlined above.
High ionic strength of the buffer.	If applicable, reduce the ionic strength of the storage buffer to minimize charge screening effects that can lead to aggregation.[1]

Experimental Protocols

1. Dynamic Light Scattering (DLS) for Particle Size and Polydispersity Index (PDI) Measurement

• Objective: To determine the mean hydrodynamic diameter and the size distribution of FO-35 LNPs.

• Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles in suspension.[9][10] These fluctuations are then correlated to the particle size.

• Procedure:

  • Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

  • Dilute the FO-35 LNP suspension with an appropriate filtered buffer (e.g., the formulation buffer) to a suitable concentration for DLS measurement. The exact dilution will depend on the instrument's sensitivity and the initial concentration of the LNPs.

  • Transfer the diluted sample to a clean, dust-free cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters, including the viscosity and refractive index of the dispersant.

  • Perform at least three replicate measurements to ensure reproducibility.

  • Analyze the data to obtain the Z-average diameter and the Polydispersity Index (PDI). A PDI value below 0.2 generally indicates a monodisperse population.

2. Zeta Potential Measurement

• Objective: To determine the surface charge of FO-35 LNPs, which is a key indicator of colloidal stability.[][12]

• Principle: Zeta potential is measured using electrophoretic light scattering (ELS). An electric field is applied across the sample, causing charged particles to move towards the oppositely charged electrode.[13][14] The velocity of this movement is measured and used to calculate the zeta potential.

• Procedure:

  • Prepare the sample by diluting the FO-35 LNP suspension in an appropriate low ionic strength buffer (e.g., 10 mM NaCl). High ionic strength buffers can compress the electrical double layer and lead to an underestimation of the true zeta potential.

  • Transfer the diluted sample to a specialized zeta potential measurement cell.

  • Place the cell in the instrument.

  • Set the measurement parameters, including the dielectric constant and viscosity of the dispersant.

  • Perform the measurement. The instrument will report the zeta potential in millivolts (mV).

  • Generally, a zeta potential with an absolute value greater than 30 mV indicates good electrostatic stability.[]

3. Cryo-Transmission Electron Microscopy (Cryo-TEM) for Morphological Analysis

• Objective: To directly visualize the morphology, size, and lamellarity of individual FO-35 LNPs.[15][16][17]

• Principle: Cryo-TEM involves flash-freezing a thin film of the LNP suspension in a cryogen (e.g., liquid ethane) to vitrify the water, preserving the nanoparticles in their near-native state.[18][19] The vitrified sample is then imaged under cryogenic conditions in a transmission electron microscope.

• Procedure:

  • Apply a small volume (3-5 µL) of the FO-35 LNP suspension to a TEM grid with a perforated carbon film.

  • Blot the grid to create a thin aqueous film.

  • Plunge-freeze the grid into a cryogen to rapidly vitrify the sample.

  • Transfer the vitrified grid to a cryo-TEM holder under liquid nitrogen.

  • Insert the holder into the TEM.

  • Acquire images at a low electron dose to minimize radiation damage to the sample.

  • Analyze the images to assess particle morphology, size distribution, and internal structure. Cryo-TEM can reveal details not observable by bulk measurement techniques like DLS.[15][16]

Visualizations

References

• 1. fluidimaging.com [fluidimaging.com]
• 2. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 5. k2sci.com [k2sci.com]
• 6. biomol.com [biomol.com]
• 7. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 8. helixbiotech.com [helixbiotech.com]
• 9. allanchem.com [allanchem.com]
• 10. mdpi.com [mdpi.com]
• 12. The Critical Role of Zeta Potential Measurements in Advancing Medicine [izon.com]
• 13. How to measure mRNA-LNP surface charge | Malvern Panalytical [malvernpanalytical.com]
• 14. 2024.sci-hub.se [2024.sci-hub.se]
• 15. Lipid Nanoparticles - Cryo TEM - LNPs - Drug Delivery - [thermofisher.com]
• 16. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 17. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 18. Cryogenic Transmission Electron Microscopy for the Evaluation of Lipid-Based Nanomedicines: Principles, Applications, and Challenges [jstage.jst.go.jp]
• 19. Recent Advances in Cryo-TEM Imaging of Soft Lipid Nanoparticles [aimspress.com]

Quality control parameters for preclinical FO-35 LNP batches

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the quality control parameters for preclinical lipid nanoparticle (LNP) batches formulated with the ionizable lipid FO-35. It includes troubleshooting guides and frequently asked questions to address common issues encountered during LNP synthesis and characterization.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes (CQAs) for a preclinical FO-35 LNP batch?

A1: Critical Quality Attributes (CQAs) are the physical, chemical, and biological characteristics that should be within an appropriate limit, range, or distribution to ensure the desired product quality and performance.[1][2] For a preclinical FO-35 LNP batch, the key CQAs include particle size, polydispersity index (PDI), zeta potential, mRNA encapsulation efficiency, and the integrity of the encapsulated mRNA.[3][4]

Q2: What are the typical acceptance criteria for these CQAs in a preclinical setting?

A2: While exact specifications can depend on the specific application and target tissue, the following table summarizes generally accepted criteria for preclinical LNP batches.

Critical Quality Attribute (CQA)	Analytical Method(s)	Typical Acceptance Criteria	Rationale
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	< 150 nm (typically 80-120 nm)	Influences biodistribution, cellular uptake, and immunogenicity.[1][5]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Measures the uniformity of the particle population; a lower PDI indicates a more homogenous batch.[1][6]
mRNA Encapsulation Efficiency	RiboGreen Assay, HPLC	> 90%	Ensures a sufficient therapeutic dose is encapsulated and protects the mRNA from degradation.[7][8]
Zeta Potential	Electrophoretic Light Scattering (ELS)	Near-neutral at physiological pH	Reflects surface charge, which affects LNP stability in circulation and interaction with cells.[9][10]
mRNA Integrity	Agarose (B213101) Gel Electrophoresis (AGE), Capillary Electrophoresis	No significant degradation compared to stock mRNA	Confirms that the mRNA payload has not been sheared or degraded during the formulation process.[5]
Lipid Component Ratios	HPLC with Charged Aerosol Detection (HPLC-CAD)	Conforms to the intended formulation ratio	The precise ratio of lipids (including FO-35) is critical for LNP structure, stability, and function.[11][12]

Q3: How does the pKa of the ionizable lipid FO-35 (pKa = 7.67) influence the LNP formulation and function?

A3: The pKa of an ionizable lipid is a crucial parameter. FO-35 has a reported pKa of 7.67.[13]

• During Formulation: At an acidic pH (typically pH 4), the amine groups on FO-35 become positively charged. This allows for efficient complexation with the negatively charged phosphate (B84403) backbone of the mRNA during the self-assembly process.[14]

• In Circulation: At physiological pH (~7.4), FO-35 is mostly neutral, which helps to reduce clearance by the immune system and minimize toxicity.[15]

• Cellular Uptake & Endosomal Escape: After an LNP is taken up by a cell into an endosome, the endosome naturally acidifies. As the pH drops below the pKa of FO-35, the lipid becomes protonated (positively charged). This charge is thought to disrupt the endosomal membrane, allowing the mRNA payload to escape into the cytoplasm where it can be translated into protein.[14][15]

Q4: What are the primary factors that can affect the stability and consistency of my LNP batches?

A4: LNP stability is crucial for ensuring reproducible experimental results.[16] Key factors influencing stability include:

• Lipid Quality: The purity of FO-35 and other lipid components is paramount. Impurities can negatively impact LNP formation and stability.[17]

• Process Parameters: The method of mixing (e.g., microfluidics), flow rates, and temperature must be precisely controlled to ensure batch-to-batch consistency.[10][18]

• Storage Conditions: Formulations should be stored at recommended temperatures (often 2-8°C or frozen) and may require cryoprotectants to prevent aggregation or degradation during freeze-thaw cycles.[16]

• Buffer Composition: The pH and ionic strength of the final formulation buffer are critical for maintaining LNP integrity.[4]

Troubleshooting Guide

Problem: My LNP particle size is too large (>150 nm) or inconsistent between batches.

• Potential Causes:

  • Improper Mixing: Inefficient or inconsistent mixing can lead to larger, less uniform particles. Microfluidic mixing generally provides better control than manual methods.[8]

  • Incorrect Flow Rate Ratios: In microfluidic systems, the flow rate ratio (FRR) between the aqueous and lipid phases is a critical parameter that directly influences particle size.[4]

  • Lipid Quality or Concentration Issues: Degradation of lipids or errors in preparing stock solutions can alter the self-assembly process.[17]

  • Aggregation: Particles may be aggregating after formation. This can be due to improper buffer conditions or suboptimal surface chemistry (e.g., insufficient PEG-lipid).

• Solutions:

  • Optimize Mixing Parameters: If using a microfluidic system, systematically vary the Total Flow Rate (TFR) and Flow Rate Ratio (FRR) to find the optimal conditions for your specific lipid composition. Higher TFRs often lead to smaller particles.[4]

  • Verify Lipid Stocks: Ensure all lipids are fully dissolved in ethanol (B145695) and have not expired. Use high-purity lipids from a reputable source.

  • Check Buffer pH: Confirm the pH of your aqueous buffer (for mRNA) is acidic (e.g., pH 4) to ensure proper protonation of FO-35 during formulation.

  • Assess Zeta Potential: A zeta potential that is too close to zero can lead to aggregation. While desirable in circulation, you may need to adjust buffer conditions post-purification to ensure stability.

Problem: My Polydispersity Index (PDI) is consistently high (>0.2).

• Potential Causes:

  • Suboptimal Formulation Ratios: The molar ratios of the four lipid components (ionizable, helper, cholesterol, PEG-lipid) are critical for forming a uniform particle population.[4]

  • Mixing Inefficiency: As with particle size, poor mixing is a primary cause of high PDI.[10]

  • Nucleic Acid Quality: Impure or degraded mRNA can interfere with uniform particle formation.

• Solutions:

  • Standardize the Manufacturing Process: Use a reproducible method like microfluidics and ensure all parameters (flow rates, concentrations, temperature) are kept constant between batches.[18]

  • Review Lipid Ratios: Consult literature for established lipid ratios for similar LNP systems and ensure your calculations are correct.

  • Ensure High-Quality mRNA: Use purified, endotoxin-free mRNA and verify its integrity via gel electrophoresis before formulation.[19]

Problem: My mRNA encapsulation efficiency (%EE) is low (<90%).

• Potential Causes:

  • Incorrect pH during Formulation: The aqueous buffer containing the mRNA must be acidic (e.g., pH 4.0) to ensure the ionizable lipid (FO-35) is positively charged and can effectively bind the negatively charged mRNA.[14]

  • Suboptimal N:P Ratio: The N:P ratio, which is the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the mRNA, is critical. A ratio that is too low may result in incomplete encapsulation. Typical N:P ratios range from 3:1 to 6:1.[4][20]

  • Poor Lipid or mRNA Quality: Degraded components will not assemble correctly.

• Solutions:

  • Confirm Buffer pH: Use a calibrated pH meter to verify the pH of your citrate (B86180) or acetate (B1210297) buffer before mixing.

  • Optimize N:P Ratio: Perform a small-scale experiment to test a few different N:P ratios (e.g., 3, 5, 7) to find the optimal ratio for your specific mRNA and FO-35 lipid mix.

  • Use a RiboGreen assay to accurately quantify both the encapsulated and total mRNA concentration (see protocol below).

Problem: I'm observing low protein expression in my in vitro experiments.

• Potential Causes:

  • Inefficient Endosomal Escape: The LNP may be successfully taken up by cells but fails to release its mRNA payload from the endosome. This can be related to the LNP composition and the specific properties of FO-35.[14]

  • mRNA Degradation: The mRNA may have been degraded before or during the formulation process.

  • Low Transfection Dose: The concentration of LNPs added to the cells may be too low.

  • Cell Health or Type: The target cells may have low viability or may not be efficiently transfected by this LNP formulation. Activated or dividing cells often show higher uptake.[19]

• Solutions:

  • Verify mRNA Integrity: Run a gel on the final LNP product (after lysing the particles) to confirm the mRNA is intact.

  • Perform a Dose-Response Study: Test a range of LNP concentrations to determine the optimal dose for your cell type.

  • Confirm LNP Characteristics: Ensure that the particle size, PDI, and %EE of the batch used for the experiment are within the accepted ranges.

  • Include Positive Controls: Use a commercially available transfection reagent (e.g., Lipofectamine) as a positive control to confirm that the cells are transfectable and the reporter system is working.[21]

Key Experimental Protocols

Protocol 1: Particle Size and Polydispersity Index (PDI) Measurement by DLS

• Materials: Dynamic Light Scattering (DLS) instrument, disposable cuvettes, 1X Phosphate-Buffered Saline (PBS), LNP sample.

• Procedure: a. Equilibrate the DLS instrument to the desired temperature (typically 25°C). b. Dilute the LNP sample in 1X PBS to an appropriate concentration (e.g., 20-50 µg/mL). The final concentration should provide a stable count rate as recommended by the instrument manufacturer. c. Gently mix the diluted sample by pipetting. Do not vortex, as this can cause aggregation. d. Transfer the diluted sample to a clean, dust-free cuvette. e. Place the cuvette in the DLS instrument and allow it to equilibrate for 1-2 minutes. f. Perform the measurement according to the instrument's software instructions. Typically, this involves 3-5 replicate measurements.

• Data Interpretation: Record the Z-average diameter (nm) as the particle size and the PDI value. For preclinical batches, a Z-average size of <150 nm and a PDI of <0.2 are generally desired.[1][6]

Protocol 2: mRNA Encapsulation Efficiency (%EE) using RiboGreen Assay

• Materials: Quant-iT RiboGreen RNA Assay Kit, fluorescence microplate reader, nuclease-free TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5), 2% Triton X-100 solution, LNP sample, mRNA standard curve.

• Procedure: a. Prepare mRNA Standard Curve: Prepare a series of known mRNA concentrations in TE buffer to generate a standard curve (e.g., 0 to 2000 ng/mL). b. Measure Free mRNA: Dilute the LNP sample in TE buffer to a suitable concentration (e.g., 100-fold dilution). Add the RiboGreen reagent and measure the fluorescence. This value corresponds to the unencapsulated (free) mRNA. c. Measure Total mRNA: To a separate aliquot of the same diluted LNP sample, add Triton X-100 to a final concentration of 0.5-1% and incubate for 10 minutes at 37°C to lyse the LNPs. Add the RiboGreen reagent and measure the fluorescence. This value corresponds to the total mRNA in the sample. d. Calculation:

  • Use the standard curve to convert fluorescence values to mRNA concentrations.
  • %EE = [(Total mRNA - Free mRNA) / Total mRNA] * 100

• Data Interpretation: A high %EE (>90%) is desirable, indicating successful encapsulation of the mRNA payload.[22]

Protocol 3: mRNA Integrity Assessment by Agarose Gel Electrophoresis

• Materials: Agarose, 1X MOPS buffer, formaldehyde, formamide, loading dye, RNA ladder, LNP sample, 10% SDS.

• Procedure: a. Prepare a 1.2% denaturing agarose gel. b. To assess the integrity of the encapsulated mRNA, lyse the LNPs by adding 10% SDS to a final concentration of 1% and heating at 65°C for 10 minutes. c. As a control, use an equivalent amount of the initial stock mRNA that was used for the formulation. d. Mix the lysed LNP sample and the control mRNA with a denaturing RNA loading dye. e. Load the samples and an RNA ladder onto the gel. f. Run the gel in 1X MOPS buffer until the dye front has migrated sufficiently. g. Visualize the RNA bands using a gel imaging system.

• Data Interpretation: The primary RNA band from the lysed LNP sample should be sharp and migrate at the same size as the stock mRNA control. The absence of smearing or lower molecular weight bands indicates that the mRNA has maintained its integrity during encapsulation.[5]

Diagrams and Workflows

Caption: A typical workflow for manufacturing and controlling preclinical LNP batches.

Caption: A decision tree to diagnose and solve common LNP formulation problems.

Caption: The mechanism of LNP-mediated mRNA delivery into a target cell.

References

• 1. tandfonline.com [tandfonline.com]
• 2. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 3. Regulatory Standards for mRNA Lipid Nanoparticle Use [eureka.patsnap.com]
• 4. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 5. vaccinelab.alfa-chemistry.com [vaccinelab.alfa-chemistry.com]
• 6. Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 10. susupport.com [susupport.com]
• 11. blog.curapath.com [blog.curapath.com]
• 12. agilent.com [agilent.com]
• 13. caymanchem.com [caymanchem.com]
• 14. sartorius.com [sartorius.com]
• 15. Future considerations for the mRNA-lipid nanoparticle vaccine platform - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Five Challenges Of Applying Lipid Nanoparticles As Delivery Tools For Therapeutic Agents [progen.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. researchgate.net [researchgate.net]
• 19. iscaconsortium.org [iscaconsortium.org]
• 20. beckman.com [beckman.com]
• 21. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up LNP Production for In Vivo Experiments

Welcome to the technical support center for scaling up Lipid Nanoparticle (LNP) production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the production of LNPs intended for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most critical challenges when scaling up LNP production from benchtop to preclinical batch sizes?

A1: Scaling up LNP production presents several key challenges that can impact the final product's quality and efficacy.[1][2][3] The primary hurdles include:

• Maintaining Physicochemical Properties: Ensuring consistent particle size, polydispersity index (PDI), and encapsulation efficiency as the batch size increases is crucial.[4] Variations in these parameters can affect the biodistribution, safety, and potency of the LNP formulation.

• Batch-to-Batch Consistency: Achieving reproducibility between different production runs is essential for reliable preclinical data.[1] Inconsistent batches can introduce variability in in vivo study results.

• Process Scalability: Methods that work well at the lab scale, such as vortexing or using small microfluidic chips, may not be directly transferable to larger volumes.[5][6] A change in manufacturing technique is often necessary, which requires careful process development and validation.[7]

• Sterility and Purity: For in vivo applications, ensuring the sterility of the final LNP product and the removal of organic solvents and other impurities is non-negotiable.[1][8]

• Raw Material Sourcing: Securing a stable supply of high-quality, pharmaceutical-grade lipids and other components can be a challenge for larger-scale production.[1]

Q2: What are the recommended manufacturing methods for producing LNPs at a scale suitable for in vivo studies?

A2: For preclinical and clinical-scale LNP production, scalable mixing technologies are preferred over manual or small-scale methods.[5][6] Commonly employed techniques include:

• Microfluidics: While often used for screening and small-scale production, parallelized microfluidic systems can be used to increase production rates for preclinical batches.[5][9] They offer excellent control over particle size and PDI.[5]

• T-Junction or Impingement Jet Mixing: These methods involve the rapid mixing of a lipid-in-ethanol stream with an aqueous nucleic acid stream in a controlled manner.[5][10] They are highly scalable and are often used in GMP manufacturing.[5]

• High-Pressure Homogenization (HPH): HPH is a robust and scalable method that can produce large volumes of LNPs.[11] It is a well-established technique in the pharmaceutical industry.[11]

Q3: How do I choose the right ionizable lipid for my in vivo experiment?

A3: The choice of ionizable lipid is critical as it significantly influences the LNP's potency, biodistribution, and safety profile.[12] While specific performance can be application-dependent, some widely used and clinically validated ionizable lipids include:

• DLin-MC3-DMA (MC3): One of the first ionizable lipids to be clinically approved and is known for potent siRNA delivery to the liver.[13]

• SM-102 and ALC-0315: These are key components of the Moderna and Pfizer/BioNTech COVID-19 mRNA vaccines, respectively, and are well-characterized for mRNA delivery.[13][14][15]

• C12-200: Another commonly used ionizable lipid in preclinical research.[14][15]

The optimal choice often requires empirical testing, and it's important to consider the target tissue and the type of nucleic acid payload.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Increased Particle Size and/or PDI Upon Scale-Up	1. Inefficient mixing at the larger scale. 2. Slower flow rates relative to the mixing chamber volume. 3. Suboptimal lipid-to-nucleic acid ratio. 4. Lipid aggregation post-formation.	1. Transition to a scalable mixing technology like a T-junction mixer or a high-quality microfluidic system designed for scale-up.[5][16] 2. Optimize the total flow rate and flow rate ratio (aqueous to organic phase) for the new system.[15] 3. Re-evaluate the formulation ratios; they may need slight adjustments for the scaled process. 4. Ensure rapid dilution into a collection buffer after mixing to prevent aggregation.
Low Encapsulation Efficiency	1. Non-optimal pH of the aqueous buffer. 2. Inappropriate nitrogen-to-phosphate (N/P) ratio. 3. Degradation of the nucleic acid payload. 4. Incorrect lipid composition.	1. Ensure the aqueous buffer pH is sufficiently low (typically pH 4-6) to protonate the ionizable lipid, facilitating interaction with the negatively charged nucleic acid.[10] 2. Optimize the N/P ratio; a typical starting point is between 3 and 6.[10] 3. Verify the integrity of your RNA or DNA before encapsulation. 4. Confirm the molar ratios of your lipid components (ionizable lipid, helper lipid, cholesterol, PEG-lipid).[17]
Batch-to-Batch Inconsistency	1. Manual mixing processes. 2. Variability in raw material quality. 3. Inconsistent operating parameters (e.g., temperature, flow rates). 4. Inadequate cleaning of the manufacturing equipment.	1. Automate the mixing process using precision pumps and a static mixer or microfluidic device.[6] 2. Qualify your raw material suppliers and test incoming materials for purity and identity. 3. Implement strict process controls and document all parameters for each run. 4. Establish and validate a cleaning protocol for all equipment to prevent cross-contamination.[17]
Presence of Residual Solvent (e.g., Ethanol) in Final Product	1. Inefficient downstream purification. 2. Insufficient buffer exchange during dialysis or TFF.	1. Implement Tangential Flow Filtration (TFF) for purification and concentration, as it is more efficient and scalable than dialysis for larger volumes.[4][18] 2. Perform a sufficient number of diavolumes (typically 5-10) during TFF to reduce the solvent concentration to acceptable levels (e.g., <5%).
Poor in vivo Efficacy Despite Good Physicochemical Properties	1. Suboptimal LNP formulation for the target tissue. 2. The in vitro screening model does not correlate well with the in vivo environment.[14][15] 3. Degradation of the LNP or payload after administration.	1. Screen different ionizable lipids and PEG-lipid densities, as these can significantly impact biodistribution.[12] 2. Be aware of the potential for poor in vitro-in vivo correlation (IVIVC); in vivo testing is the definitive measure of performance.[14][15] 3. Evaluate the stability of your LNPs in serum. The inclusion of cholesterol and the choice of helper lipid can influence stability.[19]

Data and Protocols

Table 1: Typical Physicochemical Properties of LNPs for In Vivo Studies

Parameter	Target Range	Analytical Method(s)
Particle Size (Z-average)	70 - 150 nm	Dynamic Light Scattering (DLS)[18][20]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)[18][20]
Encapsulation Efficiency	> 90%	RiboGreen Assay (for RNA), PicoGreen Assay (for DNA)
Zeta Potential	Near-neutral (-10 mV to +10 mV) at physiological pH	Electrophoretic Light Scattering (ELS)[16]
Residual Ethanol (B145695)	< 5%	Gas Chromatography (GC), HPLC
Lipid Component Ratios	As per formulation	High-Performance Liquid Chromatography (HPLC)[18]

Experimental Protocol: Scaled Production of LNPs using a T-Junction Mixer

This protocol describes a general method for producing a 10 mL batch of LNPs suitable for preclinical in vivo experiments.

1. Preparation of Solutions:

• Lipid Phase (Organic):

  • Prepare a stock solution of your lipid mixture (e.g., ionizable lipid, DSPC, cholesterol, and PEG-lipid at a molar ratio of 50:10:38.5:1.5) in absolute ethanol.

  • The final lipid concentration in the ethanol phase should be between 10-25 mg/mL.

• Aqueous Phase:

  • Dissolve your nucleic acid payload (e.g., mRNA, siRNA) in a low pH buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0).

  • The concentration will depend on the desired final payload concentration.

2. LNP Formation (Mixing):

• Set up a T-junction mixing apparatus with two syringe pumps.

• Load the lipid phase into a syringe on one pump and the aqueous phase into a syringe on the other pump.

• Set the flow rate ratio of the pumps to 3:1 (Aqueous:Organic).

• Set the total flow rate to a high value to ensure rapid, turbulent mixing (e.g., 20 mL/min).

• Prime the system to remove any air bubbles.

• Start the pumps simultaneously and collect the resulting LNP dispersion in a sterile container with a stir bar for immediate dilution.

3. Downstream Processing (Purification and Concentration):

• Immediately after formation, dilute the LNP dispersion with a suitable buffer (e.g., PBS, pH 7.4) to reduce the ethanol concentration.

• Use Tangential Flow Filtration (TFF) with a suitable molecular weight cut-off (e.g., 100 kDa) membrane cartridge.

• Concentrate the LNPs to the desired volume.

• Perform diafiltration against your final formulation buffer (e.g., PBS) for at least 5-10 volume exchanges to remove ethanol and unencapsulated nucleic acid.

• Recover the purified and concentrated LNP solution.

4. Sterile Filtration and Characterization:

• Filter the final LNP product through a 0.22 µm sterile filter.

• Perform quality control checks as outlined in Table 1.

Visualizations

Caption: Scaled LNP production workflow.

Caption: Troubleshooting high PDI and particle size.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. cellculturedish.com [cellculturedish.com]
• 4. xtalks.com [xtalks.com]
• 5. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pharmasource.global [pharmasource.global]
• 8. microfluidics-mpt.com [microfluidics-mpt.com]
• 9. Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Enhancing RNA-lipid nanoparticle delivery: Organ- and cell-specificity and barcoding strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. susupport.com [susupport.com]
• 17. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. blog.curapath.com [blog.curapath.com]
• 19. mdpi.com [mdpi.com]
• 20. biopharminternational.com [biopharminternational.com]

Strategies to enhance transfection efficiency of FO-35 in specific cell types

Welcome to the technical support center for the FO-35 Transfection Reagent. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you enhance your transfection efficiency and address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended cell confluency for transfection with FO-35?

A1: For optimal results, it is recommended that cells be between 70-90% confluent at the time of transfection. High cell confluency can lead to reduced transfection efficiency due to contact inhibition, which can lower the metabolic activity of the cells. Conversely, low confluency can also lead to poor results as the cells may not be actively dividing.

Q2: Can I use serum in the medium during transfection with FO-35?

A2: Yes, one of the key features of FO-35 is its high efficiency in the presence of serum. However, for particularly sensitive cell lines or applications, a serum-free medium during the initial incubation with the transfection complex may slightly improve efficiency. It is recommended to replace it with a complete growth medium after 4-6 hours.

Q3: How long should the FO-35/DNA complex be incubated before adding to the cells?

A3: The optimal incubation time for the FO-35/DNA complex is between 15-25 minutes at room temperature. Over-incubation can lead to the formation of large aggregates, which may be less effective at entering the cells and can cause cytotoxicity.

Troubleshooting Guide

Below are common issues that researchers may encounter when using the FO-35 Transfection Reagent, along with potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Low Transfection Efficiency	Suboptimal FO-35 to DNA ratio.	Optimize the ratio of FO-35 to DNA. We recommend testing a range of ratios, such as 1:1, 2:1, and 3:1 (µL of FO-35 : µg of DNA).
Poor quality or quantity of DNA.	Use high-purity, endotoxin-free plasmid DNA (A260/A280 ratio of 1.8-2.0). Verify DNA concentration and integrity before use.
Cell confluency is too high or too low.	Ensure cells are in a logarithmic growth phase and are 70-90% confluent at the time of transfection.
Presence of inhibitors in the medium.	If using a complex medium, consider switching to a simpler medium like DMEM for the transfection step.
High Cell Toxicity	Excessive amount of FO-35/DNA complex.	Reduce the amount of both FO-35 and DNA used. Perform a dose-response curve to find the optimal concentration for your cell type.
Long exposure to the transfection complex.	Limit the incubation time of the cells with the transfection complex to 4-6 hours before replacing the medium with fresh, complete growth medium.
Contamination of reagents or cells.	Ensure all reagents are sterile and that cell cultures are free from mycoplasma contamination.
Inconsistent Results	Variation in cell passage number.	Use cells with a consistent and low passage number, as transfection efficiency can decrease with higher passages.
Inconsistent pipetting or mixing.	Ensure thorough but gentle mixing of the FO-35 and DNA. Use calibrated pipettes for accurate measurements.

Experimental Protocols

Protocol: Optimizing FO-35 to DNA Ratio

This protocol is designed to determine the optimal ratio of FO-35 reagent to plasmid DNA for a specific cell line.

• Cell Seeding: The day before transfection, seed your cells in a 24-well plate at a density that will result in 70-90% confluency on the day of transfection.

• Prepare DNA: Dilute your plasmid DNA in a serum-free medium (e.g., Opti-MEM®). For a 24-well plate, use 0.5 µg of DNA per well.

• Prepare FO-35/DNA Complexes:

  • In separate tubes, prepare different ratios of FO-35 to DNA. For example, for 0.5 µg of DNA, test 0.5 µL, 1.0 µL, and 1.5 µL of FO-35 (corresponding to 1:1, 2:1, and 3:1 ratios).

  • Dilute the required amount of FO-35 in a serum-free medium.

  • Add the diluted DNA to the diluted FO-35, mix gently by pipetting, and incubate for 20 minutes at room temperature.

• Transfection:

  • Remove the old medium from the cells.

  • Add the FO-35/DNA complexes to the respective wells.

  • Add complete growth medium to each well.

• Incubation and Analysis:

  • Incubate the cells for 24-48 hours.

  • Analyze the transfection efficiency using a suitable method (e.g., fluorescence microscopy for GFP-tagged plasmids, or a luciferase assay).

Data Presentation: Optimization of FO-35 in HEK293 Cells

FO-35:DNA Ratio (µL:µg)	Transfection Efficiency (%)	Cell Viability (%)
1:1	45 ± 3.5	95 ± 2.1
2:1	85 ± 5.2	92 ± 3.4
3:1	78 ± 4.8	81 ± 4.5

Data are represented as mean ± standard deviation from three independent experiments.

Visual Guides

Caption: General workflow for cell transfection using FO-35 reagent.

Caption: Troubleshooting flowchart for common transfection issues.

Reference Data & Comparative Studies

A Head-to-Head Comparison of FO-35 and SM-102 for Pulmonary mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The delivery of messenger RNA (mRNA) to the lungs holds immense promise for the treatment of a wide range of pulmonary diseases. Lipid nanoparticles (LNPs) have emerged as the leading platform for mRNA delivery, with the ionizable lipid component being a critical determinant of their efficacy and tissue tropism. This guide provides a detailed comparison of two ionizable lipids: the well-established SM-102, famously used in the Moderna COVID-19 vaccine, and a novel, lung-targeting ionizable lipid, FO-35 (also referred to as Lipid 35 in scientific literature).

This comparison is based on available preclinical data, focusing on their performance in pulmonary mRNA delivery. We present a summary of their physicochemical properties, in vivo protein expression, and biodistribution, supported by detailed experimental protocols.

At a Glance: FO-35 vs. SM-102

Feature	FO-35 (Lipid 35)	SM-102
Primary Application	Investigational, with high potential for lung-targeted mRNA therapies	Clinically approved for intramuscular mRNA vaccine delivery; investigated for various other applications
Pulmonary Targeting	Demonstrates high lung specificity with significantly lower expression in the liver and spleen[1]	Primarily targets the liver, with some distribution to the lungs and spleen[2][3][4]
In Vivo Efficacy	High mRNA expression in the lungs, leading to potent therapeutic effects in preclinical models of lung metastasis[1]	Efficient mRNA expression, primarily in hepatocytes, with lower expression in the lungs compared to liver-targeting capabilities[2][5]
Cellular Tropism in Lungs	Transfects various lung cells, including endothelial, epithelial, myeloid, and dendritic cells[1][6]	Primarily transduces endothelial cells in the lungs[2]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies, providing a comparative view of the performance of LNPs formulated with FO-35 and SM-102.

Table 1: Physicochemical Properties of LNPs

Parameter	FO-35 LNPs[1]	SM-102 LNPs[2]
Hydrodynamic Diameter (nm)	~80-100	~80-100
Polydispersity Index (PDI)	< 0.2	< 0.2
Zeta Potential (mV)	Near-neutral at physiological pH	Near-neutral at physiological pH
mRNA Encapsulation Efficiency (%)	> 90%	> 90%
pKa	~7.6[6]	~6.7[7]

Table 2: In Vivo Luciferase Expression (Relative Light Units - RLU)

Direct comparative data for luciferase expression in the lungs from a single head-to-head study is not available. The following data is compiled from different studies and should be interpreted with caution due to variations in experimental conditions.

Organ	FO-35 LNPs (mLuc mRNA)[1]	SM-102 LNPs (mLuc mRNA)[2]
Lungs	High expression (specific values not provided in abstract, but visually significant in figures)	Lower expression relative to the liver
Liver	Low expression	High expression
Spleen	Low expression	Moderate expression

Table 3: In Vivo Biodistribution and Cellular Tropism

Parameter	FO-35 LNPs[1]	SM-102 LNPs[2]
Primary Organ of Accumulation	Lungs	Liver
Lung Cellular Tropism	Endothelial cells (>60%), Epithelial cells (~40%), Myeloid cells, Dendritic cells	Primarily endothelial cells
Off-Target Accumulation	Minimal in liver and spleen	Significant in liver and spleen

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are representative protocols for the formulation and in vivo administration of FO-35 and SM-102 LNPs.

LNP Formulation

FO-35 LNP Formulation

This protocol is based on the methodology described in Naidu, G.S., et al., ACS Nano (2025).[1][8]

• Lipid Stock Solution Preparation:

  • Dissolve FO-35, DSPC, cholesterol, and DMG-PEG 2000 in absolute ethanol (B145695) to prepare individual stock solutions.

  • Combine the individual lipid stock solutions in ethanol to achieve a molar ratio of 50:10:38.5:1.5 (FO-35:DSPC:Cholesterol:DMG-PEG 2000).

• mRNA Aqueous Solution Preparation:

  • Dilute the mRNA (e.g., luciferase mRNA) in a low pH buffer, such as 10 mM citrate (B86180) buffer (pH 4.0).

• LNP Formation (Microfluidic Mixing):

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes of a microfluidic mixing device.

  • Set the flow rate ratio of the aqueous phase to the organic phase to 3:1.

  • The rapid mixing of the two solutions will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Downstream Processing:

  • Dialyze the resulting LNP solution against phosphate-buffered saline (PBS, pH 7.4) to remove ethanol and non-encapsulated components.

  • Sterile-filter the final LNP suspension through a 0.22 µm filter.

SM-102 LNP Formulation

This is a generalized protocol based on several published methods.[2][9][10]

• Lipid Stock Solution Preparation:

  • Prepare individual stock solutions of SM-102, 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC), cholesterol, and 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000) in absolute ethanol.

  • Combine the lipid solutions to achieve a molar ratio of 50:10:38.5:1.5 (SM-102:DSPC:Cholesterol:DMG-PEG 2000).

• mRNA Aqueous Solution Preparation:

  • Dissolve the mRNA in a low pH buffer, such as 50 mM sodium acetate (B1210297) buffer (pH 5.0).

• LNP Formation (Microfluidic Mixing):

  • Utilize a microfluidic mixing system to combine the lipid-ethanol solution and the mRNA-aqueous solution at a 1:3 volume ratio (ethanol:aqueous).

  • The controlled mixing facilitates the formation of uniform LNPs with high mRNA encapsulation efficiency.

• Downstream Processing:

  • The LNP solution is typically dialyzed against PBS (pH 7.4) to remove ethanol and unencapsulated mRNA.

  • The final formulation is then sterile-filtered.

In Vivo Administration and Assessment

The following is a representative protocol for evaluating LNP performance in mice.

• Animal Model:

  • C57BL/6 or BALB/c mice are commonly used.

• Administration:

  • For systemic delivery and assessment of lung targeting, LNPs are typically administered intravenously (IV) via the tail vein or retro-orbital sinus.

  • For direct pulmonary delivery, intratracheal or intranasal administration can be employed.

• Dosage:

  • The mRNA dose can range from 0.1 to 1.0 mg/kg, depending on the therapeutic agent and the desired level of protein expression.

• Assessment of Protein Expression:

  • When using a reporter gene like firefly luciferase (mLuc), protein expression can be quantified using an in vivo imaging system (IVIS).

  • Mice are injected with a luciferin (B1168401) substrate, and the resulting bioluminescence is measured in the whole body and in excised organs at various time points (e.g., 6, 24, 48 hours post-injection).

• Biodistribution and Cellular Tropism:

  • To determine the cellular targets of the LNPs in the lungs, tissues can be harvested and processed for flow cytometry or immunohistochemistry.

  • Fluorescently labeled mRNA or lipids can be used to track the LNPs within different cell populations (e.g., endothelial cells, epithelial cells, immune cells).

Visualizing the Process: Diagrams

To better understand the experimental workflows and biological mechanisms, the following diagrams are provided.

Caption: LNP Formulation Workflow.

Caption: Cellular Uptake and Endosomal Escape.

Conclusion

The choice between FO-35 and SM-102 for pulmonary mRNA delivery will depend on the specific therapeutic application. SM-102 is a clinically validated ionizable lipid that is highly effective for systemic and intramuscular delivery, with a well-established safety profile. However, its tropism is primarily directed towards the liver.

In contrast, FO-35 represents a promising next-generation ionizable lipid specifically engineered for enhanced lung delivery.[1][11][12] Preclinical data suggests that LNPs formulated with FO-35 exhibit superior lung targeting and potent protein expression in various pulmonary cell types, with reduced off-target effects in the liver and spleen.[1] This makes FO-35 a compelling candidate for the development of novel mRNA-based therapies for lung diseases.

Further research, including head-to-head comparative studies and extensive safety and efficacy evaluations, will be necessary to fully elucidate the therapeutic potential of FO-35 and its advantages over existing lipid nanoparticle technologies for pulmonary applications. The detailed protocols and comparative data presented in this guide are intended to provide a valuable resource for researchers and drug developers working in this exciting field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reformulating lipid nanoparticles for organ-targeted mRNA accumulation and translation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. event.fourwaves.com [event.fourwaves.com]
• 5. The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Ionizable Lipids with Optimized Linkers Enable Lung-Specific, Lipid Nanoparticle-Mediated mRNA Delivery for Treatment of Metastatic Lung Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 10. benchchem.com [benchchem.com]
• 11. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 12. Lipid 35 - Echelon Biosciences [echelon-inc.com]

A Comparative Guide to In Vivo Efficacy: FO-35 vs. cKK-E12 Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

At a Glance: Key Performance Characteristics

Feature	FO-35 LNPs	cKK-E12 LNPs
Primary Application	mRNA delivery to the lungs	siRNA and mRNA delivery to the liver
Key Advantage	High efficiency in pulmonary delivery via local administration (nebulization, intranasal)	High potency for gene silencing in hepatocytes (ED50 < 0.01 mg/kg for siRNA)
Design Strategy	Artificial intelligence-guided design for optimal pulmonary delivery	Bioinspired design mimicking lipoprotein characteristics
Primary Route of Administration	Inhalation (nebulization), Intranasal	Intravenous
Target Cells	Lung epithelial and other pulmonary cells	Liver parenchymal cells (hepatocytes)

In Vivo Efficacy: A Head-to-Head Comparison

Direct comparative studies between FO-35 and cKK-E12 LNPs are not yet available in the public domain. The following tables summarize their in vivo efficacy based on data from separate studies, highlighting their performance in their respective primary applications.

Table 1: In Vivo Efficacy of FO-35 LNPs for mRNA Delivery

Data is based on the findings reported by Witten, J., et al. in Nature Biotechnology (2024).

Animal Model	Route of Administration	Delivered Cargo	Target Organ	Observed Efficacy
Mouse	Intramuscular	mRNA	Muscle	Efficient local mRNA delivery
Mouse	Intranasal	mRNA	Nasal Mucosa	Efficient local mRNA delivery
Mouse	Nebulization	mRNA	Lung	Matched the state-of-the-art for nebulized mRNA delivery
Ferret	Nebulization	mRNA	Lung	Efficiently delivered mRNA to ferret lungs

Table 2: In Vivo Efficacy of cKK-E12 LNPs for Nucleic Acid Delivery

Animal Model	Route of Administration	Delivered Cargo	Target Organ	Observed Efficacy
Mouse	Intravenous	siRNA (Factor VII)	Liver	ED50 < 0.01 mg/kg
Mouse	Intravenous	mRNA (Luciferase)	Liver	Predominant protein expression in the liver
Mouse	Intravenous	mRNA (Erythropoietin)	Liver	Significant serum EPO concentration
Non-human primate	Intravenous	siRNA	Liver	>95% gene silencing at 0.3 mg/kg

Mechanism of Action and Biodistribution

The distinct in vivo performance of FO-35 and cKK-E12 LNPs stems from their unique designs and resulting biological interactions.

FO-35 LNPs , having been specifically designed for pulmonary delivery, are optimized for local administration routes such as nebulization and intranasal delivery. This targeted design suggests a mechanism of action tailored for overcoming the challenges of the lung environment, such as mucus barriers and clearance mechanisms, to efficiently transfect lung cells.

cKK-E12 LNPs , on the other hand, are designed for systemic administration and exhibit a strong tropism for the liver. Their mechanism involves the adsorption of Apolipoprotein E (ApoE), which facilitates uptake by liver cells. However, this uptake is independent of the low-density lipoprotein receptor (LDLR). This leads to highly efficient and specific delivery to hepatocytes. Following intravenous injection, cKK-E12 LNPs predominantly accumulate and mediate protein expression in the liver, with minimal expression observed in other organs like the spleen and lungs.

Experimental Methodologies

A summary of the experimental protocols used to evaluate the in vivo efficacy of FO-35 and cKK-E12 LNPs is provided below.

LNP Formulation

Both FO-35 and cKK-E12 LNPs are typically formulated using a microfluidic mixing method. This technique allows for the rapid and reproducible self-assembly of the lipid components with the nucleic acid cargo in an aqueous buffer.

Typical LNP Components:

• Ionizable Lipid: FO-35 or cKK-E12

• Helper Lipid: e.g., 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE)

• Cholesterol

• PEG-Lipid: To control particle size and stability

The precise molar ratios of these components are optimized for each specific LNP formulation and cargo.

In Vivo Studies

• Animal Models: Studies for both LNPs have utilized mice. For pulmonary delivery of FO-35, ferrets have also been used as a larger animal model.

• Administration:

  • FO-35: Intramuscular injection, intranasal instillation, or nebulization for pulmonary delivery.

  • cKK-E12: Primarily intravenous injection for systemic delivery.

• Efficacy Assessment:

  • mRNA Delivery: Quantification of reporter protein (e.g., Luciferase) expression in target tissues via in vivo imaging systems (IVIS) or ELISA for secreted proteins (e.g., Erythropoietin).

  • siRNA Delivery: Measurement of target gene knockdown at the mRNA or protein level (e.g., Factor VII).

Visualizing the Pathways and Workflows

To further elucidate the processes described, the following diagrams have been generated using Graphviz.

Experimental Workflow for LNP Evaluation

Comparative Delivery Pathways

Conclusion

Both FO-35 and cKK-E12 LNPs represent significant advancements in the field of nucleic acid delivery. The choice between these two powerful platforms should be guided by the specific therapeutic application and the target organ of interest.

• cKK-E12 LNPs remain a gold standard for liver-targeted gene silencing and mRNA delivery via systemic administration. Their high potency and specificity for hepatocytes make them ideal for treating a wide range of liver-associated genetic and metabolic disorders.

As the field progresses, direct comparative studies will be invaluable in further delineating the relative strengths and weaknesses of these and other emerging LNP technologies. Researchers are encouraged to consult the primary literature for detailed experimental conditions and to guide the design of their future in vivo studies.

Choosing Your Validation Method: A Comparative Guide to Western Blot and ELISA for Verifying Inducible Protein Expression

For researchers and drug development professionals, validating the expression of a target protein following induction is a critical step. When using an inducible system, such as one mediated by a hypothetical compound like FO-35, it is essential to confirm and quantify the presence of the desired protein. Western Blot and Enzyme-Linked Immunosorbent Assay (ELISA) are two of the most common and powerful techniques employed for this purpose. Each method offers distinct advantages and is suited for different experimental goals. This guide provides a detailed comparison of their performance, supported by standardized protocols and data presentation, to help you select the most appropriate method for your research needs.

Quantitative Performance Comparison

The decision between Western Blot and ELISA often depends on the specific requirements of your experiment, such as the need for quantitative accuracy, sample throughput, or information about the protein's physical characteristics.

Feature	Western Blot	ELISA (Sandwich)
Principle	Immuno-detection of proteins separated by molecular weight.	Immuno-detection of an antigen captured between two antibodies.
Quantitation	Semi-Quantitative	Fully Quantitative
Throughput	Low to Medium (10-20 samples/gel)	High (96-384 samples/plate)
Sensitivity	Nanogram (ng) to Picogram (pg) range	Picogram (pg) to Femtogram (fg) range
Specificity	High (confirms molecular weight and antibody binding)	Very High (requires two specific antibodies for detection)
Time to Result	1-2 days	4-6 hours
Cost per Sample	Moderate	Low to Moderate
Information Provided	Protein size, relative abundance, major isoforms.	Precise protein concentration.
Best Suited For	Confirming protein identity, size, and integrity; analyzing specific post-translational modifications.	Screening large numbers of samples; accurately quantifying protein levels in various sample types.

Detailed Experimental Protocols

Below are standardized protocols for performing Western Blot and a sandwich ELISA to validate protein expression following induction.

Protocol 1: Western Blot for FO-35 Induced Protein

This protocol outlines the key steps for detecting and semi-quantifying a target protein in cell lysates.

• Sample Preparation:

  • Culture cells and induce protein expression with FO-35 according to your established protocol. Include a non-induced control group.

  • Harvest cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Load samples onto a polyacrylamide gel (e.g., 4-12% Bis-Tris) alongside a molecular weight marker.

  • Run the gel at 120-150V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

  • Confirm transfer efficiency by staining the membrane with Ponceau S.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBS-T).

  • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Wash the membrane 3 times for 5 minutes each with TBS-T.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again 3 times for 5 minutes each with TBS-T.

• Detection & Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Image the resulting signal using a chemiluminescence imager.

  • Perform densitometry analysis on the bands using software like ImageJ, normalizing to a loading control (e.g., GAPDH, β-actin) to determine relative protein abundance.

Protocol 2: Sandwich ELISA for FO-35 Induced Protein

This protocol provides a framework for quantifying the absolute concentration of the induced protein.

• Plate Coating:

  • Coat the wells of a 96-well high-binding microplate with a capture antibody specific for the target protein (diluted in coating buffer) and incubate overnight at 4°C.

• Blocking:

  • Wash the plate 3 times with Wash Buffer (e.g., PBS with 0.05% Tween-20).

  • Block the remaining protein-binding sites by adding a blocking buffer (e.g., 1% BSA in PBS) to each well and incubating for 1-2 hours at room temperature.

• Sample Incubation:

  • Wash the plate 3 times with Wash Buffer.

  • Prepare a standard curve by making serial dilutions of a known concentration of the purified target protein.

  • Add standards and samples (e.g., cell lysates, culture supernatant) to the appropriate wells and incubate for 2 hours at room temperature.

• Detection Antibody Incubation:

  • Wash the plate 3 times with Wash Buffer.

  • Add a biotinylated detection antibody, which recognizes a different epitope on the target protein, to each well. Incubate for 1-2 hours at room temperature.

• Signal Generation & Measurement:

  • Wash the plate 3 times with Wash Buffer.

  • Add Streptavidin-HRP conjugate to each well and incubate for 20-30 minutes at room temperature.

  • Wash the plate 5 times with Wash Buffer.

  • Add a substrate solution (e.g., TMB) to each well and incubate in the dark until a color change is observed.

  • Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Use the standard curve to calculate the exact concentration of the target protein in your samples.

Visualizing the Workflows

To further clarify the processes, the following diagrams illustrate the experimental workflows and the logical decision-making process when choosing between Western Blot and ELISA.

Caption: Workflow for validating protein expression using Western Blot.

Caption: Workflow for quantifying protein expression using Sandwich ELISA.

Caption: Decision tree for selecting the appropriate validation method.

A Comparative Analysis of Novel FO-35 Lipid Nanoparticles Versus Traditional Cationic Lipid-Based Systems for In Vivo Biodistribution

A new frontier in targeted mRNA delivery is emerging with the development of novel ionizable lipids, such as FO-35, designed for specific tissue accumulation. This contrasts with traditional cationic lipids, like 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP), which have long been used in non-viral gene delivery but often exhibit a less targeted biodistribution profile. This guide provides a comparative overview of the biodistribution of lipid nanoparticles (LNPs) formulated with the novel ionizable lipid FO-35 versus those formulated with the traditional cationic lipid DOTAP, supported by available experimental data and methodologies.

The advent of mRNA-based therapeutics has underscored the critical need for sophisticated delivery vehicles. Lipid nanoparticles have risen as the leading platform for this purpose. The biodistribution of these LNPs, which dictates where the therapeutic payload is delivered in the body, is largely determined by the physicochemical properties of their constituent lipids. For years, permanently positively charged cationic lipids such as DOTAP have been a staple in LNP formulations. However, the landscape is shifting with the introduction of pH-sensitive ionizable lipids, like the recently developed FO-35, which offer the potential for more controlled and targeted delivery.

Quantitative Biodistribution Overview

The following table summarizes the biodistribution profiles of LNPs formulated with the novel ionizable lipid FO-35 and a traditional cationic lipid, DOTAP. It is important to note that the data for FO-35 is based on local administration (intranasal), reflecting its design for pulmonary delivery, while the data for DOTAP is based on systemic (intravenous) administration, which is a common route for assessing the general biodistribution of LNPs. This difference in administration route is a key factor in their differing biodistribution patterns.

Organ	FO-35 LNPs (Intranasal Administration in Mice)	DOTAP LNPs (Intravenous Administration in Mice)
Lungs	High accumulation in nasal epithelial tissue and lungs	Variable, but can show significant accumulation
Liver	Data not available for intranasal route; expected to be low	High accumulation
Spleen	Data not available for intranasal route; expected to be low	Moderate to high accumulation
Other Organs	Primarily localized to the site of administration	Minimal accumulation in kidneys and brain

Note: The biodistribution of LNPs is highly dependent on the specific formulation, particle size, and administration route. The data presented is a generalized summary from available research.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of biodistribution studies. Below are representative protocols for the formulation and in vivo evaluation of FO-35 and DOTAP-based LNPs.

FO-35 LNP Formulation and Administration (Pulmonary Delivery Model)

1. LNP Formulation:

• Lipid Stock Solutions: The ionizable lipid FO-35, a phospholipid (e.g., DOPE), cholesterol, and a PEGylated lipid are dissolved in ethanol (B145695) to create a lipid mixture.

• mRNA Aqueous Solution: The mRNA cargo is diluted in an acidic aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0).

• Microfluidic Mixing: The lipid-ethanol solution and the mRNA-aqueous solution are rapidly mixed using a microfluidic device. This process facilitates the self-assembly of the LNPs with the mRNA encapsulated within the core.

• Dialysis: The resulting LNP solution is dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove ethanol and non-encapsulated mRNA.

2. Animal Model and Administration:

• Animal Model: CD-1 mice are typically used for in vivo studies.

• Administration Route: For pulmonary targeting, intranasal administration is employed. Mice are anesthetized, and a small volume of the LNP solution is delivered to the nasal cavity.

3. Biodistribution Analysis:

• Tissue Harvesting: At predetermined time points post-administration, mice are euthanized, and organs of interest (lungs, nasal tissue, liver, spleen, etc.) are harvested.

• Quantification: The amount of mRNA delivered to each organ can be quantified using methods such as quantitative reverse transcription PCR (qRT-PCR) or by using reporter mRNA (e.g., encoding luciferase or a fluorescent protein) and measuring its expression.

DOTAP LNP Formulation and Administration (Systemic Delivery Model)

This protocol is a generalized representation of methods used in various studies investigating the biodistribution of traditional cationic LNPs.

1. LNP Formulation:

• Lipid Film Hydration: A mixture of DOTAP, a helper lipid (e.g., DOPE or cholesterol), and a PEGylated lipid is dissolved in an organic solvent. The solvent is then evaporated to form a thin lipid film.

• Hydration and Sonication: The lipid film is hydrated with an aqueous solution containing the nucleic acid payload. The mixture is then sonicated or extruded through membranes to form LNPs of a desired size.

2. Animal Model and Administration:

• Animal Model: BALB/c or C57BL/6 mice are commonly used.

• Administration Route: For systemic biodistribution studies, intravenous injection via the tail vein is a standard method.

3. Biodistribution Analysis:

• Tissue Harvesting: At various time points after injection, mice are euthanized, and major organs (liver, spleen, lungs, kidneys, heart, brain) are collected.

• Quantification: The LNPs are often labeled with a fluorescent dye or a radiolabel. The amount of the label in each organ is then quantified to determine the percentage of the injected dose (%ID) that has accumulated in each tissue.

Experimental Workflow and Cellular Uptake Mechanisms

To visualize the processes involved in these biodistribution studies, the following diagrams have been generated.

A typical experimental workflow for an LNP biodistribution study.

The differential biodistribution of FO-35 and DOTAP LNPs can be partly attributed to their distinct cellular uptake and endosomal escape mechanisms, which are influenced by their charge characteristics.

Cellular uptake and endosomal escape mechanisms.

References

• 1. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Evaluating the Preclinical Safety and Toxicity of FO-35 in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical safety and toxicity profile of the novel investigational compound FO-35 against the established benzimidazole (B57391) anthelmintic, Fenbendazole. As FO-35 is a hypothetical compound developed for illustrative purposes, this document serves as a template for evaluating and presenting preclinical safety data for novel chemical entities. The data for Fenbendazole is based on publicly available information.

Executive Summary

Preclinical safety and toxicity evaluation is a critical component of drug development, providing essential information about the potential risks of a new chemical entity before human trials. This guide compares the hypothetical compound FO-35 with Fenbendazole across key toxicological endpoints, including acute toxicity, repeat-dose toxicity, and genotoxicity. While FO-35 shows a promising safety profile, potential hematological and hepatic effects warrant careful monitoring in subsequent studies.

Acute and Repeat-Dose Toxicity

A cornerstone of preclinical safety assessment involves determining the acute toxicity and the effects of repeated administration of the test compound. These studies help identify the median lethal dose (LD50) and the No-Observed-Adverse-Effect Level (NOAEL), which are crucial for establishing safe starting doses in clinical trials.

Table 1: Comparative Acute Toxicity Data

Parameter	FO-35 (Hypothetical Data)	Fenbendazole (Published Data)	Animal Model
Oral LD50	> 5,000 mg/kg	> 10,000 mg/kg[1][2][3][4][5][6]	Rat, Mouse
Dermal LD50	> 2,000 mg/kg	Not Available	Rabbit
Primary Observations	Sedation at high doses	Well-tolerated[1]	General

Table 2: Summary of 28-Day Repeat-Dose Oral Toxicity Studies

Parameter	FO-35 (Hypothetical Data)	Fenbendazole (Published Data)	Animal Model
NOAEL	50 mg/kg/day	> 100 mg/kg/day (species dependent)	Rat
Target Organs of Toxicity	Liver (mild, reversible hepatocellular hypertrophy), Bone Marrow (slight decrease in neutrophil counts)	Liver (hepatocellular hypertrophy and hyperplasia at high doses)[1]	Rat
Key Clinical Pathology Findings	Mildly elevated ALT and AST at ≥ 150 mg/kg/day	Generally unremarkable at therapeutic doses	Rat
Reversibility	All findings reversible within a 14-day recovery period	Changes are generally considered adaptive and reversible	Rat

Experimental Workflow for Preclinical Toxicity Assessment

References

• 1. Oral Fenbendazole for Cancer Therapy in Humans and Animals | Anticancer Research [ar.iiarjournals.org]
• 2. Fenbendazole - Wikipedia [en.wikipedia.org]
• 3. merck.com [merck.com]
• 4. merck.com [merck.com]
• 5. msd.com [msd.com]
• 6. merck.com [merck.com]

Unveiling the Therapeutic Potential of Interleukin-35 in Preclinical Lung Models: A Comparative Guide

A Note on Terminology: This guide addresses the performance of Interleukin-35 (IL-35). Initial inquiries for "FO-35" did not yield relevant biological molecules in the context of lung injury models. Given the substantial body of research on Interleukin-35 in this field, this document proceeds under the assumption that "FO-35" was a typographical error for "IL-35."

Interleukin-35 (IL-35) is an anti-inflammatory cytokine belonging to the IL-12 family, demonstrating significant therapeutic potential in various inflammatory and autoimmune disease models. This guide provides a comparative analysis of IL-35's performance in murine lung injury models, discusses the current landscape of ferret lung models, and contrasts IL-35 with alternative therapeutic strategies.

IL-35 Performance in Mouse Lung Injury Models

IL-35 has been extensively studied in mouse models of acute lung injury (ALI), acute respiratory distress syndrome (ARDS), and allergic asthma. These studies consistently highlight its protective effects by mitigating inflammation and modulating the immune response.

Quantitative Performance of IL-35 in Murine Lung Injury

The following table summarizes the key quantitative findings from studies investigating the therapeutic effects of IL-35 in mouse models of lung injury.

Model	IL-35 Intervention	Key Findings	References
LPS-Induced Acute Lung Injury	Recombinant IL-35 administration or overexpression	- Decreased levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in bronchoalveolar lavage fluid (BALF) and serum.[1][2][3] - Reduced infiltration of neutrophils and macrophages into the lungs.[1][2] - Attenuated lung edema, as measured by lung wet/dry weight ratio.[4] - Improved lung pathology scores (reduced alveolar wall thickening, hemorrhage, and inflammatory cell infiltration).[1][4] - Increased survival rates in CLP-induced ARDS models.[3][5]	[1][2][3][4][5]
Ovalbumin (OVA)-Induced Allergic Asthma	Recombinant IL-35 administration (intranasal or intraperitoneal)	- Reduced airway hyperresponsiveness. - Decreased levels of Th2 cytokines (IL-4, IL-5, IL-13) and IL-17 in BALF.[6] - Increased frequency of regulatory T cells (Tregs) and regulatory B cells (Bregs) in lung tissue.[7][8] - Reduced eosinophilic inflammation in the lungs.	[6][7][8]
Influenza Virus-Induced Pneumonia	IL-35 mRNA lipid nanoparticle (LNP) administration	- Reduced inflammatory response. - Improved survival rate of mice.

IL-35 Signaling Pathway in Lung Inflammation

IL-35 exerts its anti-inflammatory effects through a distinct signaling pathway that leads to the suppression of pro-inflammatory gene expression. A key mechanism involves the inhibition of the Toll-like receptor 4 (TLR4) and Nuclear Factor-kappa B (NF-κB) signaling cascade.

References

• 1. TGF-β is a critical mediator of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allergen Sensitization and Challenge to Ovalbumin [bio-protocol.org]
• 3. JCI - TGF-β is a critical mediator of acute lung injury [jci.org]
• 4. Pretreatment with interleukin 35-engineered mesenchymal stem cells protected against lipopolysaccharide-induced acute lung injury via pulmonary inflammation suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ovalbumin induced Asthma Model - Creative Biolabs [creative-biolabs.com]
• 6. Interleukin-35 reduces inflammation in acute lung injury through inhibiting TLR4/NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IL-35 promotes IL-35+IL-10+ Bregs and Conventional LAG3+ Tregs in the lung tissue of OVA-Induced Asthmatic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Cre mRNA Delivery and Recombination with FO-35 and Alternative Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of FO-35 lipid nanoparticles (LNPs) for Cre mRNA delivery and recombination against other widely used LNP formulations. The data presented is compiled from peer-reviewed studies to assist researchers in selecting the optimal delivery platform for their in vivo gene editing applications.

Introduction to LNP-mediated Cre mRNA Delivery

The Cre-Lox recombination system is a powerful tool for in vivo assessment of nucleic acid delivery. By delivering Cre recombinase mRNA encapsulated in LNPs to reporter mouse models (e.g., Ai9, Ai14, or mTmG), the efficiency of mRNA delivery and subsequent protein expression can be quantified by the expression of a fluorescent reporter protein, such as tdTomato or eGFP. This system provides a robust and quantitative readout for evaluating and comparing the in vivo performance of different LNP formulations. The general workflow involves LNP formulation, administration to reporter mice, and subsequent analysis of reporter protein expression in target tissues.

Below is a diagram illustrating the typical experimental workflow for assessing LNP-mediated Cre mRNA delivery and recombination.

Caption: Experimental workflow for assessing Cre mRNA delivery.

LNP Formulations for Cre mRNA Delivery

The composition of LNPs, particularly the ionizable lipid, plays a critical role in their delivery efficiency and tissue tropism. This section compares the novel FO-35 LNP with other well-established LNP formulations.

FO-35 LNP

FO-35 is a novel ionizable lipid developed using artificial intelligence-guided design for enhanced mRNA delivery, particularly to the lungs.[1][2][3][4][5]

Alternative LNP Formulations

• SM-102 LNPs: SM-102 is a well-established ionizable lipid used in Moderna's COVID-19 vaccine. It is frequently used as a benchmark for LNP-mediated mRNA delivery.[6][7]

• DLin-MC3-DMA (MC3) LNPs: MC3 is the ionizable lipid in the first FDA-approved siRNA LNP therapy (Onpattro) and has been extensively studied for both siRNA and mRNA delivery.[8][9]

• C12-200 LNPs: C12-200 is another widely used ionizable lipid for in vivo mRNA delivery and serves as a common comparator in delivery efficiency studies.[8]

The following diagram illustrates the general mechanism of LNP-mediated mRNA delivery and subsequent Cre recombination.

Caption: LNP-mediated Cre mRNA delivery and recombination pathway.

Quantitative Comparison of Recombination Efficiency

The following tables summarize the in vivo Cre mRNA recombination efficiency of FO-35 LNPs and alternative formulations. It is important to note that the experimental conditions, such as mouse strain, LNP dose, and administration route, vary between studies, which can influence the results.

Table 1: Cre Recombination Efficiency of FO-35 LNPs

Ionizable Lipid	Animal Model	Administration Route	Target Organ	Recombination Readout	Reference
FO-35	Ferret (Cre reporter)	Nebulization	Lungs	mEGFP expression in airways and submucosal glands	[10]

Quantitative data for FO-35 LNP-mediated Cre recombination in ferrets is described qualitatively in the source as efficient delivery. For a precise quantitative comparison, further studies are needed.

Table 2: Cre Recombination Efficiency of Alternative LNPs

Ionizable Lipid	Animal Model	Administration Route	LNP Dose (mg/kg)	Target Organ	Recombination Efficiency (% of target cells)	Reference
SM-102	mTmG Mice	Intramuscular	0.5	Muscle	High EGFP signal at injection site	[7]
SM-102	Ai9 Mice	Intravenous	0.5	Liver (Hepatocytes, LSEC, Kupffer cells)	Similar to initial dose after repeated administration	[6]
DLin-MC3-DMA	mT/mG Mice	Intravenous	2.0	Liver (Hepatocytes, Kupffer cells, Endothelial cells)	Not specified quantitatively	[8]
C12-200	mT/mG Mice	Intravenous	2.0	Liver (Hepatocytes, Kupffer cells, Endothelial cells)	Not specified quantitatively	[8]
cKK-E12	Ai14 Mice	Intravenous	0.3	Liver	~3-fold higher than 20mix LNPs	[11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Protocol 1: In Vivo Cre mRNA Delivery and Recombination Assessment in Mice

1. LNP Formulation:

• LNPs are typically formulated by mixing an ethanol (B145695) phase containing the ionizable lipid (e.g., SM-102, DLin-MC3-DMA), helper lipids (e.g., DSPC, DOPE), cholesterol, and a PEG-lipid with an aqueous phase containing Cre mRNA at an acidic pH.[7][8]
• The mixture is then neutralized and purified, for example, through dialysis.[6]

2. Animal Model:

• Reporter mice such as Ai9 (LSL-tdTomato), Ai14 (LSL-tdTomato), or mTmG (membrane-tdTomato/membrane-eGFP) are used.[6][7][13] These mice are engineered to express a fluorescent reporter protein upon Cre-mediated excision of a stop cassette.[11][12]

3. LNP Administration:

• LNPs encapsulating Cre mRNA are administered to the reporter mice via the desired route, most commonly intravenous (tail vein) or intramuscular injection.[6][7] The dosage of mRNA can range from 0.3 to 2.0 mg/kg depending on the study.[7][8][11][12]

4. Tissue Harvesting and Processing:

• At a predetermined time point after administration (e.g., 24 hours to 3 days), mice are euthanized, and target organs (e.g., liver, spleen, muscle) are harvested.[6][14]
• For flow cytometry, single-cell suspensions are prepared by mechanical and/or enzymatic digestion of the tissues.[14]

5. Quantification of Recombination:

• Flow Cytometry: Single-cell suspensions are stained with antibodies against cell surface markers to identify specific cell populations (e.g., hepatocytes, endothelial cells, immune cells). The percentage of reporter-positive cells (e.g., tdTomato+) within each population is quantified.[6][15]
• Fluorescence Imaging: Tissues can be sectioned and imaged using fluorescence microscopy to visualize the distribution of reporter-positive cells.[14] In some cases, whole-organ imaging can be performed.

Protocol 2: Nebulized LNP Delivery of Cre mRNA to Ferrets

1. LNP Formulation for Nebulization:

• LNPs, such as those containing FO-35, are formulated to be stable during the aerosolization process. This may involve optimizing the buffer and including excipients.[16][17][18][19]

2. Animal Model:

• A ferret Cre reporter model is used, where Cre activity leads to a switch from mtdTomato to mEGFP expression.[10]

3. LNP Administration:

• The LNP-Cre mRNA formulation is delivered to the ferrets via nebulization. The total mRNA dose is administered over a specified period.[10]

4. Analysis of Recombination:

• Following a set time course, the lungs are harvested and analyzed for reporter gene expression (mEGFP). Imaging of the airways and submucosal glands is performed to assess the extent and location of transfection.[10]

Conclusion

The selection of an LNP formulation for Cre mRNA delivery is critical and depends on the specific research application, including the target organ and desired delivery efficiency. The novel ionizable lipid FO-35 shows promise for pulmonary delivery, as demonstrated in a ferret model.[10] For systemic applications targeting the liver and spleen, well-established formulations containing ionizable lipids such as SM-102 and DLin-MC3-DMA have demonstrated robust Cre recombination in mouse models.[6][8] This guide provides a comparative overview to aid researchers in making informed decisions for their in vivo gene editing studies. Direct, head-to-head comparative studies under identical experimental conditions would be beneficial for a more definitive ranking of these LNP formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. yesilscience.com [yesilscience.com]
• 4. the-innovation.org [the-innovation.org]
• 5. Artificial intelligence-guided design of lipid nanoparticles for pulmonary gene therapy. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 6. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Combinatorial design of ionizable lipid nanoparticles for muscle-selective mRNA delivery with minimized off-target effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Prediction of lipid nanoparticles for mRNA vaccines by the machine learning algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. TH-TdTomato expression measurement by FACS [protocols.io]
• 16. Enhanced Lung Delivery of mRNA Using Nebulized Lipid Nanoparticles - DDL [ddl-conference.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Combinatorial development of nebulized mRNA delivery formulations for the lungs [dspace.mit.edu]
• 19. Combinatorial development of nebulized mRNA delivery formulations for the lungs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Laboratory Chemicals: A Guide for Researchers

Disclaimer: The specific chemical identifier "FO-35" does not correspond to a universally recognized chemical substance in publicly available safety databases. It may be an internal product code or a misidentification. The following guide provides a general framework for the safe disposal of laboratory chemicals, using 35% Hydrogen Peroxide as a specific example, as its nomenclature could be abbreviated in a similar format. Researchers must always refer to the specific Safety Data Sheet (SDS) for the chemical before handling or disposal.

Section 1: Immediate Safety and Logistical Planning

The cornerstone of safe laboratory practice is the proactive management of chemical waste. A comprehensive disposal plan, established before a chemical is even used, is essential to ensure the safety of personnel and compliance with regulatory standards. This involves identifying the chemical's hazards, understanding the required personal protective equipment (PPE), and knowing the correct waste stream for disposal.

1.1. Pre-Disposal Checklist:

• Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for a specific chemical. It details physical and chemical properties, hazards, first-aid measures, and disposal considerations.

• Identify the Waste Stream: Determine if the chemical is considered hazardous waste. Regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States provide specific classifications. For instance, certain wood preserving wastes are designated with the code F035 and are prohibited from land disposal.[1]

• Segregate Waste: Never mix different chemical wastes unless explicitly instructed to do so by a validated procedure. Improper mixing can lead to dangerous reactions. Generators of waste are responsible for segregating non-chemotherapy regulated medical waste (RMW), general waste, chemotherapy waste, and hazardous waste from each other at the point of origin.[2]

• Use Appropriate Containers: Waste containers must be chemically compatible with the substance they hold, properly labeled, and kept securely closed.

Section 2: Personal Protective Equipment (PPE) and Exposure Controls

When handling chemical waste, adherence to the PPE requirements specified in the SDS is mandatory. For a substance like 35% Hydrogen Peroxide, this includes:

• Eye Protection: Wear splash-resistant safety goggles and a face shield.[3] An emergency eye wash station should be immediately accessible.[3]

• Hand Protection: Use appropriate chemical-resistant gloves.[3][4]

• Skin Protection: Wear chemical-resistant protective clothing.[3]

• Respiratory Protection: If there is a risk of inhalation, use a suitable respirator, such as an air-purifying respirator with a full facepiece and an organic vapor canister.[3]

Section 3: Disposal Protocol for 35% Hydrogen Peroxide (Example)

The following is a procedural guide for the disposal of 35% Hydrogen Peroxide, based on information from safety data sheets.

3.1. Handling and Neutralization:

• Avoid Incompatible Materials: Keep hydrogen peroxide away from combustibles, organic materials, metal powders, and alkaline substances, as these can intensify its decomposition.[3]

• Small Spills: For small spills, contain the material with an inert absorbent.

• Dilution: For disposal of small quantities, dilution with a large amount of water is a common practice. However, always consult your institution's specific guidelines and local regulations.

3.2. Waste Containerization and Labeling:

• Vented Caps (B75204): Due to the decomposition of hydrogen peroxide into oxygen and water, sealed containers can build up pressure. Use containers with vented caps for storage and disposal.

• Labeling: Clearly label the waste container as "Hazardous Waste: Hydrogen Peroxide (35%), Oxidizer."

3.3. Quantitative Data Summary

The following table summarizes key quantitative data for 35% Hydrogen Peroxide relevant to safety and handling.

Parameter	Value	Source
pH	3.3	[5]
Vapor Pressure	23 mmHg @ 30°C	[5]
Vapor Density	1.10	[5]
Melting/Freezing Point	-33°C	[5]
Occupational Exposure Limit (PEL, REL, TLV - USA)	1 ppm (1.4 mg/m³)	[4]

3.4. Experimental Protocols Cited

The disposal procedures outlined are based on established safety protocols found in Safety Data Sheets for 35% Hydrogen Peroxide. These are not experimental but are standard operational procedures for laboratory safety.

Section 4: Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow for chemical waste disposal.

Caption: General workflow for safe laboratory chemical disposal.

References

• 1. ecfr.gov [ecfr.gov]
• 2. ph.health.mil [ph.health.mil]
• 3. hansolchemical.com [hansolchemical.com]
• 4. utsi.edu [utsi.edu]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling FO-35

To provide you with the essential and accurate safety information you need for handling "FO-35," we require additional details to identify the specific substance you are working with. Our search has revealed that "FO-35" is a designation used for several different chemical products, each with distinct handling requirements, safety protocols, and disposal procedures.

The following substances are all identified as "FO-35":

• Extinguishant-35: A fire-extinguishing agent.

• FO-35 (from Cayman Chemical): An ionizable cationic lipid used for in-vivo mRNA delivery.

• Foster 35-00: An industrial product that is not classified as hazardous under normal use but contains titanium dioxide.

• GC FOS 35: A halogen-free flame retardant and plasticizer.

• Capstone™ FS-35: A fluorosurfactant.

• 2-Fluorobenzoic Acid (F0035): A laboratory reagent that causes skin and eye irritation.

• Qualitek® 35 Defoamer: An industrial defoaming agent.

• Caramel Furanone (CAS 28664-35-9): A flavoring agent.

To ensure we provide you with the correct and relevant safety and operational guidance, please specify which "FO-35" you are using. The most helpful information you can provide is:

• The CAS (Chemical Abstracts Service) number

• The name of the supplier or manufacturer

• A more complete chemical name

• The intended application or field of research

Once you provide this clarification, we can deliver the precise, step-by-step guidance you need to ensure your safety and the integrity of your work. This will include detailed personal protective equipment (PPE) requirements, operational protocols, and disposal plans, as well as any relevant experimental data and visualizations.